Copper(II) sulfate pentahydrate

• CAS: 7758-99-8

Core Science & Biosynthesis

A Technical Guide to the Preparation of Supersaturated Copper(II) Sulfate Solutions for Crystallography

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the principles and methodologies for preparing supersaturated solutions of copper(II) sulfate (B86663) (CuSO₄), a critical step in the cultivation of high-quality single crystals for crystallographic analysis. The precise control of supersaturation is paramount for influencing crystal nucleation, growth rate, and ultimately, the final crystal size and quality.

Core Principles: Understanding Supersaturation

Crystallization is initiated from a supersaturated solution, a metastable state where the concentration of a solute in a solvent exceeds its equilibrium solubility at a given temperature.[1][2] This state is the driving force for both the nucleation of new crystals and the growth of existing ones.[2] The level of supersaturation directly impacts the crystallization process:

• Low Supersaturation: Promotes crystal growth over nucleation, leading to larger, more well-defined crystals.[2]

• High Supersaturation: Favors nucleation, resulting in a larger number of smaller crystals.[2]

The most common method for achieving supersaturation with copper(II) sulfate, a substance whose solubility in water increases significantly with temperature, is the slow cooling of a heated, saturated solution.[2][3][4] As the temperature of a saturated solution decreases, the solubility of the copper(II) sulfate also decreases.[5] If the solution is cooled carefully and without agitation, the excess solute can remain dissolved, creating a supersaturated state.[6]

Quantitative Data: Solubility of Copper(II) Sulfate

The preparation of a saturated solution is the foundational step for creating a supersaturated solution. The following table summarizes the solubility of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) in water at various temperatures. This data is essential for calculating the precise amount of solute required to achieve saturation at a given temperature.

Temperature (°C)	Solubility ( g/100 mL of water)
0	31.6[7]
10	16.8 (anhydrous)[8]
20	32[7]
25	~35[9]
40	44.6[7]
60	61.8[7]
80	83.8[7]
100	203.3[7]

Experimental Protocols

Two primary methods for preparing supersaturated copper(II) sulfate solutions for crystallography are detailed below: slow cooling and solvent evaporation.

Method 1: Slow Cooling of a Saturated Solution

This is the most widely used and effective method for growing large, high-quality crystals.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Distilled water

• Beaker (e.g., 600 mL)

• Hot plate or Bunsen burner

• Stirring rod

• Filtration apparatus (funnel, filter paper)

• Crystallization dish or clean container

• Watch glass or aluminum foil to cover

Procedure:

• Preparation of a Saturated Solution:

  • Heat a measured volume of distilled water in a beaker to a temperature just below boiling (e.g., 90°C).[9][10]

  • Gradually add powdered copper(II) sulfate to the hot water while continuously stirring.[11][12] Continue adding the solute until it no longer dissolves, and a small amount of undissolved solid remains at the bottom of the beaker.[11] This ensures the solution is saturated at that temperature.

  • To prevent the hydrolysis of copper sulfate, a few drops of dilute sulfuric acid can be added.[12][13]

• Filtration:

  • Quickly filter the hot, saturated solution into a clean crystallization dish to remove any undissolved copper(II) sulfate or other impurities.[10][13] This step is crucial to prevent unwanted nucleation sites.

• Supersaturation and Crystal Growth:

  • Cover the crystallization dish with a watch glass or aluminum foil to prevent rapid evaporation and contamination.[6][9]

  • Allow the solution to cool slowly and undisturbed to room temperature.[6][14] Placing the container in a heat bath (like a Dewar flask with hot water) can facilitate even slower cooling.[1][3] As the solution cools, it will become supersaturated.

  • Crystals should begin to form as the solution cools. For growing a single large crystal, a "seed crystal" can be suspended in the solution.[9] A small, well-formed crystal from a previous crystallization can be tied to a nylon fishing line and hung in the supersaturated solution.[11]

Method 2: Solvent Evaporation

This method is simpler but offers less control over the rate of supersaturation.

Materials:

• Same as Method 1

Procedure:

• Preparation of a Saturated or Near-Saturated Solution:

  • Prepare a saturated or nearly saturated solution of copper(II) sulfate at room temperature.

• Evaporation:

  • Leave the solution in a loosely covered container in a location with minimal temperature fluctuations and vibrations.[1][3]

  • The solvent will slowly evaporate over time, increasing the concentration of the copper(II) sulfate and leading to a state of supersaturation, from which crystals will eventually form.[1][3]

Visualizing the Process

The following diagrams illustrate the key concepts and workflows in the preparation of supersaturated copper(II) sulfate solutions.

Caption: The transition from a saturated to a supersaturated state, leading to crystallization.

References

• 1. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 2. mt.com [mt.com]
• 3. Growing Crystals [web.mit.edu]
• 4. attleborolibrary.org [attleborolibrary.org]
• 5. scribd.com [scribd.com]
• 6. Supersaturation and Crystallization | Harvard Natural Sciences Lecture Demonstrations [sciencedemonstrations.fas.harvard.edu]
• 7. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 8. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 9. “Copper sulfate crystals” experiment | MEL Chemistry [melscience.com]
• 10. chemiphys.com [chemiphys.com]
• 11. csub.edu [csub.edu]
• 12. sb-chemistry.yolasite.com [sb-chemistry.yolasite.com]
• 13. m.youtube.com [m.youtube.com]
• 14. scribd.com [scribd.com]

understanding the solubility of copper(ii) sulfate pentahydrate in water

An In-depth Technical Guide to the Aqueous Solubility of Copper(II) Sulfate (B86663) Pentahydrate

For professionals in research, chemical sciences, and drug development, a precise understanding of the solubility of ionic compounds is fundamental. Copper(II) sulfate pentahydrate (CuSO₄·5H₂O), a widely utilized compound, serves as an excellent case study for exploring the principles of aqueous solubility. This guide provides a comprehensive overview of its solubility characteristics, detailed experimental protocols for its determination, and a visualization of the underlying thermodynamic processes.

Quantitative Solubility Data

The solubility of copper(II) sulfate pentahydrate in water is markedly dependent on temperature. As the temperature of the water increases, so does the amount of copper(II) sulfate pentahydrate that can be dissolved. The data compiled from various sources indicates a significant increase in solubility with rising temperature.

Temperature (°C)	Solubility ( g/100 g of H₂O)
0	24.3
10	27.5
20	31.6
30	37.8
40	44.6
50	53.6
60	61.8
80	83.8
100	114

Experimental Protocol: Gravimetric Determination of Solubility

The following protocol outlines a standard laboratory procedure for the gravimetric determination of the solubility of copper(II) sulfate pentahydrate in water at a specific temperature.

Objective: To accurately measure the concentration of a saturated solution of copper(II) sulfate pentahydrate in water at a predetermined temperature.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) crystals

• Distilled or deionized water

• Beakers (250 mL)

• Graduated cylinders

• Stirring rods

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Thermometer or temperature probe

• Constant temperature water bath

• Filtration apparatus (Buchner funnel, filter flask, vacuum tubing, and vacuum source)

• Filter paper (pre-weighed)

• Evaporating dish (pre-weighed)

• Drying oven

• Analytical balance

• Desiccator

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of copper(II) sulfate pentahydrate crystals to a beaker containing a known volume of distilled water (e.g., 100 mL). An excess is necessary to ensure that the solution becomes saturated.

  • Place the beaker on a hot plate with magnetic stirring and gently heat the solution while stirring continuously. Heat to a temperature slightly above the target temperature to ensure rapid dissolution and saturation.

  • Once an excess of solid is present and appears to no longer dissolve, transfer the beaker to a constant temperature water bath set at the desired experimental temperature.

  • Allow the solution to equilibrate for at least one hour, with continuous stirring, to ensure that it is fully saturated at the target temperature. The presence of undissolved crystals at the bottom of the beaker is indicative of saturation.

• Sample Collection and Filtration:

  • Once the solution has reached equilibrium, turn off the stirrer and allow the excess solid to settle.

  • Carefully decant a known volume of the clear, saturated supernatant into a pre-weighed filtration apparatus fitted with pre-weighed filter paper. It is crucial to avoid transferring any of the undissolved solid.

  • Apply a vacuum to the filter flask to draw the solution through the filter paper. This step removes any fine, suspended crystals.

  • Collect the clear filtrate in the filter flask.

• Gravimetric Analysis:

  • Accurately weigh a clean, dry evaporating dish.

  • Transfer a precise volume (e.g., 10 mL) of the clear, saturated filtrate into the pre-weighed evaporating dish.

  • Record the exact mass of the evaporating dish plus the filtrate.

  • Gently heat the evaporating dish to evaporate the water. This can be done on a hot plate at a low temperature or in a drying oven. Avoid boiling, as it may cause splattering of the solution.

  • Once all the water has evaporated, transfer the evaporating dish to a drying oven set at a temperature sufficient to remove any remaining moisture without decomposing the copper(II) sulfate (e.g., 100-110°C).

  • Heat the dish to a constant weight, which is achieved when successive weighings after cooling in a desiccator show no further decrease in mass.

  • Record the final mass of the evaporating dish containing the anhydrous copper(II) sulfate.

• Data Analysis:

  • Calculate the mass of the water in the measured volume of the filtrate by subtracting the mass of the dry copper(II) sulfate from the mass of the filtrate.

  • Calculate the solubility in grams of solute per 100 grams of water using the following formula:

    Solubility = (mass of dry CuSO₄ / mass of water) x 100

Visualizations

Thermodynamic Principles of Dissolution

The dissolution of an ionic compound like copper(II) sulfate pentahydrate in water is governed by a balance of energetic factors. The process can be conceptually broken down into the energy required to break apart the crystal lattice (lattice energy) and the energy released when the ions are hydrated by water molecules (hydration energy).

Caption: Thermodynamic cycle of ionic compound dissolution.

Experimental Workflow for Solubility Determination

The logical flow of the gravimetric method for determining solubility involves a series of sequential steps, from the preparation of the saturated solution to the final calculation of solubility.

Caption: Workflow for gravimetric solubility determination.

An In-depth Technical Guide to the Chemical Properties of Copper(II) Sulfate Pentahydrate

Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), also known as blue vitriol or bluestone, is a vibrant blue crystalline solid and the most common hydrate (B1144303) of copper(II) sulfate.[1][2] Its striking color and diverse chemical reactivity make it a staple compound in educational settings and various industrial applications, including agriculture, electroplating, and as a precursor in the synthesis of other copper compounds.[3] This guide provides a detailed overview of its core chemical and physical properties, outlines key experimental protocols, and visualizes fundamental chemical processes.

Physicochemical Properties

Copper(II) sulfate pentahydrate is an inorganic compound with the chemical formula CuSO₄·5H₂O.[1] In its pentahydrated form, it is a blue, odorless crystalline solid with a nauseating metallic taste.[1][3] The compound is non-combustible and readily dissolves in water.[3] The blue color of the crystals is attributed to the water of hydration.[4] When heated, it loses its water molecules and transforms into the white anhydrous form, CuSO₄.[1][5]

The structure of the solid pentahydrate is a polymeric structure where the copper ion has an octahedral geometry, bound to four water ligands. These centers are interconnected by sulfate anions to form chains.[1]

Table 1: Quantitative Physicochemical Data for Copper(II) Sulfate Pentahydrate

Property	Value
Molar Mass	249.685 g/mol [1]
Appearance	Blue crystalline solid[1][2]
Density	2.286 g/cm³[1]
Melting Point	Decomposes before melting; loses water at various temperatures.[1][3]
Boiling Point	Decomposes to cupric oxide at 650 °C[1]
pH (0.2 M solution)	4.0[6]
Solubility in Water	31.6 g/100 mL at 0 °C203.3 g/100 mL at 100 °C[2]
Solubility in other solvents	Soluble in methanol, insoluble in ethanol.[1]

Key Chemical Reactions and Processes

1. Thermal Dehydration

One of the most characteristic properties of copper(II) sulfate pentahydrate is its thermal decomposition through dehydration. When heated, it loses its five water molecules in a stepwise manner. This process is reversible; the anhydrous white powder will turn blue again upon the addition of water.[1][7]

The decomposition occurs in distinct stages:

• Two water molecules are lost at approximately 63 °C (145 °F).[1]

• Two more are lost at 109 °C (228 °F).[1]

• The final water molecule is lost at 200 °C (392 °F), forming the anhydrous copper(II) sulfate.[1][2]

Further heating to around 650 °C will cause the anhydrous salt to decompose into copper(II) oxide (CuO) and sulfur trioxide (SO₃).[2]

Diagram 1: Thermal Dehydration and Rehydration Workflow.

2. Precipitation Reactions

When an aqueous solution of copper(II) sulfate is mixed with a solution of sodium hydroxide (B78521) (NaOH), a pale blue precipitate of copper(II) hydroxide (Cu(OH)₂) is formed.[8][9][10] This is a double displacement reaction.[11]

Chemical Equation: CuSO₄(aq) + 2NaOH(aq) → Cu(OH)₂(s) + Na₂SO₄(aq)[9]

3. Complex Ion Formation with Ammonia (B1221849)

The addition of ammonia (NH₃) solution to an aqueous solution of copper(II) sulfate results in a two-step reaction. Initially, a light blue precipitate of copper(II) hydroxide is formed.[12][13]

Chemical Equation (Step 1): CuSO₄(aq) + 2NH₃(aq) + 2H₂O(l) ⇌ Cu(OH)₂(s) + (NH₄)₂SO₄(aq)[12]

Upon the addition of excess ammonia, this precipitate dissolves to form a deep blue, soluble complex ion, tetraamminecopper(II) ([Cu(NH₃)₄]²⁺).[12][13][14][15]

Chemical Equation (Step 2): Cu(OH)₂(s) + 4NH₃(aq) → [Cu(NH₃)₄]²⁺(aq) + 2OH⁻(aq)[13]

Diagram 2: Reaction Pathway with Ammonia Solution.

Experimental Protocols

1. Synthesis of Copper(II) Sulfate Pentahydrate from Copper Metal

This protocol describes the synthesis of copper(II) sulfate pentahydrate crystals from copper metal using nitric acid and sulfuric acid.

Materials:

• Copper turnings (approx. 3.0 g)[16]

• 3 M Sulfuric acid (H₂SO₄) (25 mL)[16]

• Concentrated (16 M) Nitric acid (HNO₃) (7.5 mL)[16]

• 50% Ethanol solution

• 95% Ethanol

• 250-mL beaker and 600-mL beaker (for secondary containment)[16]

• 250-mL Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask[17]

• Ice bath[17]

Procedure:

• Place approximately 3.0 g of copper turnings into a 250-mL beaker and record the exact mass.[16]

• Add 25 mL of 3 M sulfuric acid to the copper.[16]

• In a fume hood, carefully add 7.5 mL of concentrated nitric acid. The reaction will produce toxic nitrogen dioxide (NO₂) gas, so this step must be performed in a well-ventilated area.[16]

• Once the copper has completely reacted, quickly pour the hot solution into a 250-mL Erlenmeyer flask to separate it from any unreacted solids.[17]

• Allow the solution to cool on the benchtop for about 5 minutes, then stopper the flask and cool it further in an ice bath for 10-15 minutes to promote crystallization.[17]

• Set up a vacuum filtration apparatus with a Buchner funnel.[17]

• Collect the blue crystals by vacuum filtration.

• Wash the crystals with two small portions of ice-cold 50% ethanol, followed by two small portions of ice-cold 95% ethanol.

• Allow the crystals to air dry on the filter paper.

2. Biuret Test for Protein Detection

Copper(II) sulfate is a key component of the Biuret reagent, used to detect the presence of peptide bonds in proteins. In an alkaline environment, the Cu²⁺ ions form a coordination complex with the nitrogen atoms involved in peptide bonds, resulting in a characteristic purple color.[18][19][20]

Materials:

• Biuret reagent (can be prepared by dissolving 1 g of CuSO₄·5H₂O and 4 g of sodium potassium tartrate in 100 mL of water, then adding 4 g of NaOH and diluting to 200 mL).[18]

• Sample solution (e.g., protein solution, urine).

• Test tubes.

Procedure:

• Add 1-2 mL of the sample solution to a clean test tube.[21]

• Add an equal volume (1-2 mL) of Biuret reagent to the test tube.[21][22]

• Shake the mixture well and let it stand at room temperature for 5 minutes.[21][22]

• Observe any color change. A change from blue to purple indicates the presence of protein.[19] The intensity of the purple color is proportional to the protein concentration.[18][20]

References

• 1. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 2. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 3. Copper(II) sulfate pentahydrate | 7758-99-8 [chemicalbook.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. youtube.com [youtube.com]
• 6. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. homework.study.com [homework.study.com]
• 8. CuSO4*5H2O + 2 NaOH → Cu(OH)2 + Na2SO4 + 5 H2O - Balanced equation | Chemical Equations online! [chemequations.com]
• 9. quora.com [quora.com]
• 10. quora.com [quora.com]
• 11. jamgroupco.com [jamgroupco.com]
• 12. quora.com [quora.com]
• 13. quora.com [quora.com]
• 14. youtube.com [youtube.com]
• 15. youtube.com [youtube.com]
• 16. Synthesis of Copper Sulfate Pentahydrate Chemistry | Chegg.com [chegg.com]
• 17. docsity.com [docsity.com]
• 18. Protocol for Biuret Protein Assay - Creative Proteomics [creative-proteomics.com]
• 19. byjus.com [byjus.com]
• 20. mlsu.ac.in [mlsu.ac.in]
• 21. Biuret Test: Principle, Procedure, and Results Explained [vedantu.com]
• 22. iunajaf.edu.iq [iunajaf.edu.iq]

Unveiling the Intricate Architecture of Copper(II) Sulfate Pentahydrate: A Technical Guide

An in-depth examination of the molecular structure, crystallographic data, and experimental determination of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), tailored for researchers, scientists, and professionals in drug development.

Copper(II) sulfate pentahydrate, a compound recognized by its vibrant blue crystals, possesses a complex and fascinating molecular architecture. Understanding this structure is paramount for applications ranging from materials science to pharmaceuticals, where precise knowledge of molecular geometry influences physical and chemical properties. This technical guide provides a detailed analysis of its crystal structure, supported by quantitative data and the experimental protocols used for its determination.

Molecular Structure and Coordination Geometry

The crystal structure of copper(II) sulfate pentahydrate (mineral name: chalcanthite) is characterized by a distorted octahedral geometry around the central copper(II) ion. This arrangement is a classic example of Jahn-Teller distortion, commonly observed in d⁹ copper(II) complexes.[1] The structure consists of polymeric chains where [Cu(H₂O)₄]²⁺ units are linked by sulfate anions.[1]

Of the five water molecules in the formula unit, four are directly coordinated to the copper ion in a square planar arrangement. The other two coordination sites, completing the octahedron, are occupied by oxygen atoms from two different sulfate anions.[1] This results in two longer, axial Cu-O bonds to the sulfate groups compared to the four shorter, equatorial Cu-O bonds to the water molecules.[1]

The fifth water molecule is not directly bonded to the copper ion. Instead, it is held in the crystal lattice by hydrogen bonds, acting as a bridge between a coordinated water molecule and a sulfate anion from an adjacent chain.[1][2] This unique arrangement explains the differential loss of water molecules upon heating.[3]

Below is a diagram illustrating the coordination environment of the central copper(II) ion.

Coordination sphere of the Cu(II) ion in pentahydrate form.

Crystallographic and Quantitative Data

The definitive method for determining the precise atomic arrangement and geometric parameters of crystalline solids is Single-Crystal X-ray Diffraction. The structure of copper(II) sulfate pentahydrate has been determined to belong to the triclinic crystal system, with the space group P-1.[4]

The following tables summarize key quantitative data from a 2022 X-ray diffraction study conducted at 100 K.[1]

Table 1: Unit Cell Parameters

Parameter	Value
a	6.1224 (4) Å
b	10.7223 (4) Å
c	5.9681 (3) Å
α	82.35 (2) °
β	107.33 (2) °
γ	102.60 (4) °
Volume	364.02 (3) ų

Table 2: Selected Interatomic Distances (Å) [1]

Bond	Distance (Å)	Description
Cu1-O1	1.9684 (8)	Equatorial Water
Cu1-O2	1.9757 (7)	Equatorial Water
Cu2-O3	1.9673 (7)	Equatorial Water
Cu1-O4	1.9355 (8)	Equatorial Water
Cu1-O6	2.3618 (7)	Axial Sulfate Oxygen
Cu1-O9	2.4100 (7)	Axial Sulfate Oxygen
S1-O6	1.4751 (7)	Sulfate S-O Bond
S1-O7	1.4759 (8)	Sulfate S-O Bond
S1-O8	1.4910 (7)	Sulfate S-O Bond
S1-O9	1.4783 (7)	Sulfate S-O Bond

Table 3: Selected Bond Angles (°) [1]

Angle	Value (°)	Description
O1-Cu1-O2	88.30 (3)	Equatorial (cis)
O1-Cu1-O2(ii)	91.70 (3)	Equatorial (cis)
O3-Cu2-O4	89.60 (3)	Equatorial (cis)
O3-Cu2-O4(i)	90.40 (3)	Equatorial (cis)
O1-Cu1-O6	92.18 (3)	Equatorial-Axial
O2-Cu1-O6	87.73 (3)	Equatorial-Axial
O4-Cu2-O9	93.35 (3)	Equatorial-Axial
O6-S1-O9	109.46 (4)	Sulfate O-S-O
O7-S1-O8	108.83 (4)	Sulfate O-S-O

(Symmetry operators: i +x,2-y,-z; ii 1-x,1-y,1-z)

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the molecular structure of copper(II) sulfate pentahydrate is achieved through Single-Crystal X-ray Diffraction (SCXRD).[5][6] This powerful analytical technique provides precise information on unit cell dimensions, bond lengths, and bond angles.[6]

The following outlines a typical protocol for SCXRD analysis.

Generalized workflow for Single-Crystal X-ray Diffraction.

Methodology Details:

• Crystal Growth and Selection: High-quality single crystals of CuSO₄·5H₂O are grown, typically by slow evaporation from an aqueous solution. A suitable crystal, ideally 0.1-0.3 mm in all dimensions and free of visible defects, is selected under a microscope.[7][8]

• Mounting: The selected crystal is carefully mounted on a goniometer head, often using a cryo-loop and oil to secure it. This assembly allows for the precise rotation of the crystal during the experiment.[6][9]

• Data Collection: The mounted crystal is placed on a diffractometer and cooled (e.g., to 100 K) to reduce thermal vibrations.[10] It is then exposed to a monochromatic X-ray beam. As the crystal is rotated, a series of diffraction patterns are recorded by a detector.[5][8]

• Data Processing: The raw diffraction data are processed to determine the unit cell parameters and space group. The intensities of thousands of unique reflections are integrated, scaled, and corrected for experimental factors like absorption.[6][7]

• Structure Solution: The "phase problem" is solved using computational methods (e.g., direct methods or Patterson synthesis) to generate an initial electron density map and an approximate structural model.[7]

• Structure Refinement: The initial model is refined against the experimental data using least-squares algorithms. This iterative process adjusts atomic positions, site occupancies, and thermal displacement parameters to improve the agreement between the calculated and observed diffraction patterns, ultimately yielding the final, precise molecular structure.[7]

References

• 1. opus.uleth.ca [opus.uleth.ca]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. The Crystal Structure of Copper Sulphate Pentahydrate, CuSO$_{4}$. 5H$_{2}$O | Semantic Scholar [semanticscholar.org]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 7. fiveable.me [fiveable.me]
• 8. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 9. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]
• 10. youtube.com [youtube.com]

Unveiling the Intricate Physical Characteristics of Copper(II) Sulfate Pentahydrate Crystals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) crystals. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who utilize this compound in their work. This document summarizes key quantitative data, details the experimental protocols for their determination, and provides a visual representation of the thermal decomposition process.

Quantitative Physical Properties

The physical properties of copper(II) sulfate pentahydrate crystals have been extensively studied. The following tables summarize the key quantitative data for easy reference and comparison.

Table 1: Crystallographic and Optical Properties

Property	Value
Crystal System	Triclinic
Space Group	P-1
Unit Cell Parameters	a = 6.141 Å, b = 10.741 Å, c = 5.986 Åα = 82.28°, β = 107.43°, γ = 102.67°
Density	2.286 g/cm³
Refractive Indices	nα = 1.514, nβ = 1.537, nγ = 1.543
Color	Blue
Appearance	Crystalline granules or powder

Table 2: Solubility in Water at Various Temperatures

Temperature (°C)	Solubility ( g/100 mL)
0	31.6
20	32.0
100	203.3

Table 3: Thermal Decomposition Data

Temperature Range (°C)	Mass Loss (%)	Reaction
~30 - 110	14.44	CuSO₄·5H₂O → CuSO₄·3H₂O + 2H₂O
~110 - 250	14.44	CuSO₄·3H₂O → CuSO₄·H₂O + 2H₂O
~250 - 600	7.22	CuSO₄·H₂O → CuSO₄ + H₂O
>650	32.87	CuSO₄ → CuO + SO₃

Experimental Protocols

The accurate determination of the physical properties of copper(II) sulfate pentahydrate crystals relies on precise experimental methodologies. The following sections detail the protocols for key characterization techniques.

X-Ray Diffraction (XRD) for Crystal Structure Determination

Objective: To determine the crystal system, space group, and unit cell parameters of copper(II) sulfate pentahydrate.

Methodology:

• Sample Preparation: A small, well-formed single crystal of copper(II) sulfate pentahydrate is selected and mounted on a goniometer head.

• Instrumentation: A single-crystal X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Cu Kα radiation, λ = 1.5418 Å) and a detector is used.

• Data Collection: The crystal is rotated in the X-ray beam, and the diffraction pattern is collected as a series of images at different orientations. The temperature of the crystal is typically maintained at a constant value (e.g., 293 K) during data collection.

• Data Processing: The collected diffraction data are processed to determine the unit cell dimensions and the symmetry of the crystal lattice.

• Structure Solution and Refinement: The positions of the atoms within the unit cell are determined by solving the phase problem and refining the structural model against the experimental data.

Solubility Determination

Objective: To determine the solubility of copper(II) sulfate pentahydrate in water at various temperatures.

Methodology:

• Preparation of Saturated Solutions: A series of sealed flasks containing distilled water are placed in a temperature-controlled water bath. An excess of copper(II) sulfate pentahydrate crystals is added to each flask to ensure saturation. The flasks are agitated for an extended period to reach equilibrium.

• Sample Withdrawal: Once equilibrium is reached, a known volume of the supernatant solution is carefully withdrawn from each flask using a pre-heated or pre-cooled syringe to prevent crystallization or dissolution during sampling.

• Concentration Analysis: The withdrawn solution is weighed, and the solvent is evaporated to dryness. The mass of the remaining copper(II) sulfate is determined.

• Calculation: The solubility is calculated as the mass of the dissolved salt per 100 mL of the solvent at each respective temperature.

Thermogravimetric Analysis (TGA)

Objective: To investigate the thermal stability and decomposition pathway of copper(II) sulfate pentahydrate.[1]

Methodology:

• Instrumentation: A thermogravimetric analyzer (TGA) coupled with a differential thermal analyzer (DTA) or a differential scanning calorimeter (DSC) is used.

• Sample Preparation: A small, accurately weighed amount of copper(II) sulfate pentahydrate powder (typically 5-10 mg) is placed in a sample pan (e.g., alumina (B75360) or platinum).

• Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: The TGA instrument continuously records the mass of the sample as a function of temperature. The DTA/DSC records the temperature difference or heat flow between the sample and a reference.

• Data Analysis: The resulting TGA curve is analyzed to identify the temperature ranges of mass loss and the percentage of mass lost at each step. This information is used to deduce the stoichiometry of the decomposition reactions.[1]

Refractive Index Measurement

Objective: To measure the principal refractive indices of a copper(II) sulfate pentahydrate crystal.

Methodology:

• Instrumentation: A goniometer-spectrometer or a Mach-Zehnder interferometer can be used.[2][3]

• Sample Preparation: A prism with a known apex angle is cut from a large, high-quality single crystal of copper(II) sulfate pentahydrate. The faces of the prism are polished to be optically flat.

• Measurement (Goniometer-Spectrometer):

  • The prism is mounted on the spectrometer table.

  • A monochromatic light source (e.g., a sodium lamp) is used.

  • The angle of minimum deviation (δ) for light passing through the prism is measured for different orientations of the crystal.

  • The refractive index (n) is calculated using the formula: n = [sin((A + δ)/2)] / [sin(A/2)], where A is the apex angle of the prism.

• Measurement (Mach-Zehnder Interferometer):

  • The crystal is placed in one arm of the interferometer.[2]

  • The shift in the interference fringes caused by the presence of the crystal is measured.[2]

  • The refractive index is calculated based on the fringe shift, the thickness of the crystal, and the wavelength of the light used.[2]

Density Determination by Pycnometry

Objective: To determine the density of copper(II) sulfate pentahydrate crystals.

Methodology:

• Instrumentation: A pycnometer (a glass flask with a specific, accurately known volume) and an analytical balance are required.[4][5]

• Procedure:

  • The mass of the empty, dry pycnometer is determined (m₁).

  • A sample of copper(II) sulfate pentahydrate crystals is added to the pycnometer, and the total mass is measured (m₂). The mass of the crystals is m₂ - m₁.

  • The pycnometer containing the crystals is filled with a liquid of known density (ρ_liquid) in which the crystals are insoluble (e.g., a saturated solution of copper sulfate or a non-polar solvent). The total mass is measured (m₃).

  • The pycnometer is emptied, cleaned, and filled with only the same liquid. The mass is measured (m₄). The mass of the liquid that fills the pycnometer is m₄ - m₁.

• Calculation: The volume of the liquid in the pycnometer is V_liquid = (m₄ - m₁) / ρ_liquid. The volume of the crystals is V_crystals = V_liquid - [(m₃ - m₂) / ρ_liquid]. The density of the crystals is ρ_crystals = (m₂ - m₁) / V_crystals.[4][5]

Visualization of Thermal Decomposition Workflow

The thermal decomposition of copper(II) sulfate pentahydrate follows a well-defined, stepwise process. This workflow can be visualized to illustrate the sequential loss of water molecules and the final decomposition of the anhydrous salt.

Caption: Thermal decomposition pathway of copper(II) sulfate pentahydrate.

References

• 1. mt.com [mt.com]
• 2. OPG [opg.optica.org]
• 3. anilpangantiwar.tripod.com [anilpangantiwar.tripod.com]
• 4. fpharm.uniba.sk [fpharm.uniba.sk]
• 5. fpharm.uniba.sk [fpharm.uniba.sk]

The Pivotal Role of Water of Crystallization in Copper(II) Sulfate Pentahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), commonly known as blue vitriol, is a compound where the water of crystallization plays a crucial role in determining its fundamental chemical and physical properties. This technical guide provides an in-depth analysis of the function of these water molecules, detailing their influence on the compound's crystal structure, color, stability, and thermal behavior. The distinct roles of the five water molecules, with four acting as ligands and one involved in hydrogen bonding, are elucidated. This document summarizes key quantitative data from thermal analyses, outlines detailed experimental protocols for the determination of water of crystallization, and presents visual representations of the compound's structure and dehydration process to offer a comprehensive resource for scientific and research applications.

Introduction

Hydrated salts, crystalline ionic compounds that incorporate a specific number of water molecules into their crystal lattice, are fundamental in various chemical and pharmaceutical processes. The water of crystallization is not merely entrapped moisture but is integral to the crystal's structure and stability.[1] Copper(II) sulfate pentahydrate stands as a classic and illustrative example of the profound impact of these bound water molecules. The vibrant blue color of its crystals, a stark contrast to the white powder of its anhydrous form, is a direct consequence of the coordination of water molecules with the copper(II) ion.[2] Understanding the precise role of this water of crystallization is essential for applications ranging from its use as a catalyst and drying agent to its function in educational demonstrations of chemical principles.[3]

This guide will delve into the structural arrangement of the water molecules, the energetic changes associated with their removal, and the practical methodologies for quantifying their presence.

The Crystal Structure and the Differentiated Roles of Water Molecules

The crystal structure of copper(II) sulfate pentahydrate is a triclinic system.[4] Within this lattice, the five water molecules are not equivalent. Four of the water molecules act as ligands, directly coordinating with the copper(II) ion in a square planar geometry. The copper(II) ion, along with two oxygen atoms from two sulfate ions, forms a distorted octahedral geometry.[4] The fifth water molecule is not directly bonded to the copper ion but is held in the lattice by hydrogen bonds, forming a bridge between a coordinated water molecule and a sulfate ion.[2] This structural arrangement can be represented as [Cu(H₂O)₄]SO₄·H₂O.[5]

The water ligands are responsible for the characteristic blue color of the compound. They cause the splitting of the d-orbitals of the copper(II) ion, allowing for the absorption of light in the red-orange part of the spectrum and the reflection of blue light. In the absence of these water ligands, as in anhydrous copper(II) sulfate, this d-d transition does not occur in the visible range, resulting in a white powder.[6]

Visualization of the Crystal Structure

The following diagram illustrates the coordination of the water molecules around the central copper(II) ion and the role of the fifth water molecule in the crystal lattice.

Caption: Coordination of water molecules in copper(II) sulfate pentahydrate.

Thermal Decomposition and Dehydration Process

Upon heating, copper(II) sulfate pentahydrate undergoes a multi-step dehydration process, losing its water of crystallization at distinct temperature ranges. This process is reversible; adding water to the anhydrous form will restore the hydrated, blue crystalline solid.[3] The thermal decomposition can be monitored using techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

The dehydration typically occurs in three main steps:

• CuSO₄·5H₂O(s) → CuSO₄·3H₂O(s) + 2H₂O(g)

• CuSO₄·3H₂O(s) → CuSO₄·H₂O(s) + 2H₂O(g)

• CuSO₄·H₂O(s) → CuSO₄(s) + H₂O(g)

Data Presentation: Thermal Analysis Data

The following tables summarize the quantitative data obtained from the thermal analysis of copper(II) sulfate pentahydrate.

Dehydration Step	Temperature Range (°C)	Theoretical Mass Loss (%)	Experimental Mass Loss (%)
CuSO₄·5H₂O → CuSO₄·3H₂O	50 - 150	14.44	~14.4
CuSO₄·3H₂O → CuSO₄·H₂O	50 - 150	14.44	~14.4
CuSO₄·H₂O → CuSO₄	173 - 260	7.22	~7.2

Table 1: Temperature Ranges and Mass Loss during Dehydration of CuSO₄·5H₂O. [6][7]

Dehydration Step	Activation Energy (kJ/mol)
CuSO₄·5H₂O → CuSO₄·3H₂O	71.26
CuSO₄·3H₂O → CuSO₄·H₂O	112.12
CuSO₄·H₂O → CuSO₄	165.23

Table 2: Activation Energies for the Dehydration Steps of CuSO₄·5H₂O. [8][9]

Visualization of the Dehydration Pathway

The logical flow of the dehydration process can be visualized as follows:

Caption: Stepwise dehydration of copper(II) sulfate pentahydrate.

Experimental Protocols

Gravimetric Determination of Water of Crystallization

This experiment aims to determine the number of moles of water of crystallization (x) in the formula CuSO₄·xH₂O by heating a known mass of the hydrated salt to a constant mass.

Materials:

• Porcelain crucible and lid

• Bunsen burner, tripod, and pipeclay triangle

• Heat-resistant mat

• Tongs

• Analytical balance (accurate to ±0.01 g)

• Desiccator

• Hydrated copper(II) sulfate crystals

Procedure:

• Weigh a clean, dry porcelain crucible and its lid accurately using an analytical balance. Record the mass.

• Add approximately 2-3 g of hydrated copper(II) sulfate crystals to the crucible. Reweigh the crucible, lid, and its contents. Record the total mass.

• Place the crucible on the pipeclay triangle supported by the tripod. Place the lid so that it partially covers the crucible, allowing water vapor to escape.

• Gently heat the crucible with a Bunsen burner. The blue crystals will gradually turn into a white powder.[3] If the powder starts to darken, reduce the heat to avoid decomposition of the copper sulfate.

• After about 10 minutes of heating, turn off the Bunsen burner. Using tongs, place the crucible and lid on the heat-resistant mat to cool for a few minutes, then transfer them to a desiccator to cool to room temperature.

• Once cooled, reweigh the crucible, lid, and its contents. Record the mass.

• To ensure all the water of crystallization has been removed, repeat the heating, cooling, and weighing process until two consecutive mass readings are constant (within ±0.01 g).

• Record the final constant mass.

Calculations:

• Calculate the initial mass of the hydrated copper(II) sulfate.

• Calculate the final mass of the anhydrous copper(II) sulfate.

• Determine the mass of water lost.

• Convert the masses of anhydrous copper(II) sulfate and water to moles using their respective molar masses (CuSO₄ ≈ 159.61 g/mol ; H₂O ≈ 18.02 g/mol ).

• Determine the simplest whole-number ratio of moles of water to moles of anhydrous copper(II) sulfate. This ratio gives the value of 'x' in the formula CuSO₄·xH₂O.

Thermogravimetric and Differential Scanning Calorimetry (TG-DSC) Analysis

This protocol outlines the general procedure for analyzing the thermal decomposition of copper(II) sulfate pentahydrate using a simultaneous TG-DSC instrument.

Instrumentation:

• A simultaneous TG-DSC instrument.

• Inert gas supply (e.g., nitrogen).

• Sample pans (e.g., alumina).

• Analytical microbalance.

Procedure:

• Calibrate the TG-DSC instrument for temperature and heat flow according to the manufacturer's instructions.

• Accurately weigh approximately 5-10 mg of finely ground copper(II) sulfate pentahydrate into a sample pan.

• Place the sample pan in the instrument's furnace. An empty pan is used as a reference.

• Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min) to provide a controlled atmosphere.

• Program the instrument to heat the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 300 °C).

• Record the mass loss (TGA curve) and the differential heat flow (DSC curve) as a function of temperature.

• Analyze the resulting curves to determine the temperature ranges of the dehydration steps, the percentage mass loss for each step, and the enthalpy changes (from the integrated peak areas of the DSC curve).

Experimental Workflow Visualization

Caption: Workflow for the analysis of water of crystallization.

Conclusion

The water of crystallization in copper(II) sulfate pentahydrate is far from being a passive component. It is a defining feature that dictates the compound's structure, color, and thermal stability. The distinct roles of the coordinated and hydrogen-bonded water molecules provide a clear model for understanding the properties of hydrated salts. The multi-step dehydration process, quantifiable through thermal analysis, offers valuable insights into the energetics of these water-ion and water-lattice interactions. The experimental protocols detailed herein provide robust methods for the characterization of this and other hydrated compounds, which is of paramount importance in fields such as materials science, pharmaceuticals, and industrial chemistry where control over hydration states is critical for product performance and stability.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. thermalsupport.com [thermalsupport.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Thermal analysis and decomposition kinetics of the dehydration of copper sulfate pentahydrate [inis.iaea.org]
• 8. researchgate.net [researchgate.net]
• 9. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

A Comprehensive Technical Guide to the Safe Handling and Storage of Copper(II) Sulfate Pentahydrate in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols for handling and storing copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) in a laboratory environment. Adherence to these guidelines is critical to mitigate risks and ensure a safe working environment for all personnel. Copper(II) sulfate pentahydrate, while a common laboratory reagent, presents several hazards that necessitate careful management.

Hazard Identification and Classification

Copper(II) sulfate pentahydrate is classified as hazardous under the Globally Harmonised System of Classification and Labelling of Chemicals (GHS).[1][2] It is crucial to be aware of its primary hazards:

• Acute Oral Toxicity: Harmful or toxic if swallowed.[1][2][3][4]

• Serious Eye Damage/Irritation: Causes serious eye damage or irritation.[1][2][3][4]

• Skin Irritation: Causes skin irritation.[2][3]

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2][4]

Physicochemical and Toxicological Data

Understanding the fundamental properties of a substance is the first step in safe handling. The following tables summarize key quantitative data for copper(II) sulfate pentahydrate.

Table 1: Physical and Chemical Properties

Property	Value	Reference
CAS Number	7758-99-8	[1][2]
Molecular Formula	CuO₄S · 5H₂O	[2]
Molecular Weight	249.69 g/mol	[2]
Appearance	Blue crystalline powder, granules, or larger crystals	[3]
Odor	Odorless	[3]
Melting Point	110 °C (230 °F) - decomposition	[1]
Specific Gravity	2.28	[5]
Solubility	Soluble in water and methanol; slightly soluble in alcohol	[3]
Flammability	Non-combustible solid	[1][3]

Table 2: Toxicological Data

Endpoint	Value	Species	Reference
Acute Oral LD50	300 mg/kg	Rat	[6]
Acute Oral LD50	472 mg/kg	Rat (male)	[7]
Acute Dermal LD50	>2000 mg/kg	Rat	[6]
Aquatic Toxicity (LC50)	0.1 mg/L (96 hours)	Rainbow Trout	[6]
Aquatic Toxicity (EC50)	0.02 mg/L (48 hours)	Daphnia magna	[5]

Table 3: Occupational Exposure Limits (OELs) for Copper Dusts and Mists

Organization	Limit (8-hour TWA)	Reference
OSHA (PEL)	1 mg/m³	[8][9]
ACGIH (TLV)	1 mg/m³	[8]
NIOSH (REL)	1 mg/m³	[9]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit.

Personal Protective Equipment (PPE)

A systematic approach to PPE selection is mandatory when handling copper(II) sulfate pentahydrate. The following diagram outlines the decision-making process for appropriate PPE selection.

Caption: PPE selection workflow for handling copper(II) sulfate pentahydrate.

Safe Handling and Storage Protocols

Handling Procedures

• Engineering Controls: Always handle copper(II) sulfate pentahydrate in a well-ventilated area.[5][6] Use of a chemical fume hood or other local exhaust ventilation is required when generating dust or aerosols.[2][6]

• Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[1][3] Wash hands and face thoroughly after handling and before breaks.[1][3]

• Process Controls: Avoid the formation and accumulation of dust.[2][5] Use appropriate tools to handle the solid, avoiding actions that could create airborne particles. When preparing solutions, add the solid to the liquid slowly to prevent splashing.

Storage Requirements

• Container: Keep the container tightly closed and properly labeled.[1][2]

• Conditions: Store in a cool, dry, and well-ventilated place.[1][2][10] The substance is hygroscopic and air-sensitive; some sources recommend storing under an inert gas.[1][4]

• Incompatibilities: Store away from incompatible materials.[6] Incompatible substances include:

  • Strong bases[11]

  • Powdered metals[2]

  • Magnesium (reacts to evolve flammable hydrogen gas)[6]

  • Hydroxylamine (can ignite)

  • Acetylene (can form explosive acetylides)[5]

Experimental Protocols

Protocol for Spill Cleanup

This protocol outlines the steps for managing a solid spill of copper(II) sulfate pentahydrate.

• Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Secure and control entry to the spill zone.

• Ventilate: Ensure the area is well-ventilated.

• Don PPE: Wear appropriate PPE as determined by the risk assessment (see Figure 1), including respiratory protection, chemical-resistant gloves, safety goggles, and a lab coat.

• Containment: Prevent the spill from spreading and entering drains or waterways.[1][2] Cover drains if necessary.[1]

• Cleanup:

  • Gently sweep or vacuum up the spilled material.[3][12] Avoid actions that generate dust.

  • For small spills, you can dampen the solid material with water before carefully transferring it to a suitable container.[13]

  • Use non-sparking tools for collection.[5]

• Decontamination: Once the bulk material is collected, clean the affected area thoroughly.[1]

• Disposal: Place the collected waste into a sealed, labeled container for disposal as hazardous waste.[3] Follow all local, state, and federal regulations for disposal.[3]

The logical flow for responding to a chemical spill is illustrated in the diagram below.

Caption: General workflow for responding to a chemical spill in a lab setting.

Protocol for Waste Disposal

Chemical waste must be managed in accordance with institutional and regulatory standards.

• Classification: Copper(II) sulfate pentahydrate and its containers must be disposed of as hazardous waste.[6] It is classified as an environmentally hazardous substance.[3][14]

• Collection: Collect waste material in a designated, compatible, and clearly labeled hazardous waste container.[5] Do not mix with other waste streams unless compatibility is confirmed.

• Environmental Precaution: Do not discharge into drains, sewers, or waterways.[2][5] This material is very toxic to aquatic life.[2]

• Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EH&S) department or a licensed waste disposal contractor to arrange for pickup and proper disposal. Ensure all federal, state, and local regulations are followed.[3]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Table 4: First Aid Procedures

Exposure Route	Procedure	Reference
Eye Contact	Immediately rinse cautiously with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Call a physician or ophthalmologist immediately.	[1][2][4]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water or shower for at least 15 minutes. Seek medical advice if irritation persists.	[1][4][5]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.	[2][5]
Ingestion	DO NOT induce vomiting. Rinse mouth with water. Immediately make the victim drink water (two glasses at most). Call a Poison Center or physician immediately. Never give anything by mouth to an unconscious person.	[1][2][5]

General Advice: In all cases of exposure, show the Safety Data Sheet (SDS) to the attending medical professional.[1] Maintain eyewash fountains and drench facilities in the work area.[5]

Conclusion

The safe management of copper(II) sulfate pentahydrate is predicated on a thorough understanding of its hazards, the consistent use of appropriate controls, and preparedness for emergency situations. By integrating the data, protocols, and workflows presented in this guide into standard laboratory operating procedures, researchers, scientists, and drug development professionals can significantly minimize the risks associated with the use of this chemical.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. geneseo.edu [geneseo.edu]
• 3. Copper(II) Sulfate Pentahydrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. sds.mcmaster.ca [sds.mcmaster.ca]
• 5. chemsupply.com.au [chemsupply.com.au]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. westliberty.edu [westliberty.edu]
• 8. tagis.dep.wv.gov [tagis.dep.wv.gov]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Copper (dusts and mists, as Cu) [cdc.gov]
• 10. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 11. redox.com [redox.com]
• 12. wiki.nanofab.ucsb.edu [wiki.nanofab.ucsb.edu]
• 13. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. southernag.com [southernag.com]

The Versatility of Copper(II) Sulfate Pentahydrate in the Modern Laboratory: A Technical Guide

An In-depth Exploration of Core Applications for Researchers, Scientists, and Drug Development Professionals

Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), a crystalline blue salt, is a ubiquitous and versatile reagent in scientific laboratories. Its utility spans a wide range of disciplines, from classical analytical chemistry to modern cell culture and organic synthesis. This technical guide provides a detailed overview of its principal laboratory applications, complete with experimental protocols, quantitative data, and visual workflows to support researchers in their experimental design and execution.

Analytical Chemistry: Foundational Qualitative and Quantitative Analyses

Copper(II) sulfate is a key component in several fundamental analytical tests for the identification and quantification of biomolecules.

Detection of Proteins: The Biuret Test

The Biuret test is a colorimetric assay used to determine the presence of peptide bonds, and thus proteins, in a sample. In an alkaline environment, the copper(II) ions in the Biuret reagent form a coordination complex with the nitrogen atoms involved in peptide bonds, resulting in a characteristic purple color. The intensity of this color is directly proportional to the protein concentration, allowing for quantitative analysis.[1][2][3]

• Preparation of Biuret Reagent: Dissolve 3 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) and 9 g of sodium potassium tartrate in 500 mL of 0.2 M sodium hydroxide (B78521). Add 5 g of potassium iodide and make the final volume up to 1 L with 0.2 M sodium hydroxide.[4]

• Sample Preparation: Prepare a series of protein standards of known concentrations (e.g., using Bovine Serum Albumin - BSA) and the unknown sample.

• Reaction: To 1 mL of each standard and the unknown sample in separate test tubes, add 3 mL of the Biuret reagent.[4] A tube containing 1 mL of distilled water and 3 mL of reagent serves as the blank.

• Incubation: Mix the contents of the tubes thoroughly and incubate at 37°C for 10 minutes.[4]

• Measurement: After cooling to room temperature, measure the absorbance of each solution at 540 nm using a spectrophotometer, zeroed with the blank.[1][4][5]

• Quantification: Plot a standard curve of absorbance versus protein concentration for the standards. Use the absorbance of the unknown sample to determine its protein concentration from the standard curve.[4]

Parameter	Value	Reference
Wavelength for Absorbance	540 nm	[1][4]
Incubation Temperature	37 °C	[4]
Incubation Time	10 minutes	[4]
Detectable Protein Range	5–160 mg/mL	[1]

Table 1: Quantitative Parameters for the Biuret Test

Caption: Experimental workflow for protein quantification using the Biuret test.

Detection of Reducing Sugars: Fehling's and Benedict's Tests

Copper(II) sulfate is the critical component of Fehling's and Benedict's solutions, used to detect the presence of reducing sugars. In these tests, the aldehyde or ketone group of a reducing sugar reduces the Cu(II) ions to copper(I) oxide, which precipitates as a red, yellow, or green solid.[6][7]

• Preparation of Fehling's Solutions:

  • Fehling's Solution A: Dissolve 7 g of copper(II) sulfate heptahydrate (CuSO₄·7H₂O) in 100 mL of distilled water.[6]

  • Fehling's Solution B: Dissolve 35 g of potassium sodium tartrate and 12 g of sodium hydroxide in 100 mL of distilled water.[8]

• Reaction: In a test tube, mix equal volumes of Fehling's Solution A and Fehling's Solution B (e.g., 1 mL of each). Add a few drops of the sample to be tested.[9][10]

• Heating: Place the test tube in a boiling water bath for 1-2 minutes.[6]

• Observation: The formation of a brick-red precipitate of copper(I) oxide indicates the presence of reducing sugars.[9][10]

Parameter	Value	Reference
Fehling's A Concentration	7 g CuSO₄·7H₂O in 100 mL H₂O	[6]
Fehling's B Concentration	35 g KNaC₄H₄O₆·4H₂O & 12 g NaOH in 100 mL H₂O	[8]
Heating Temperature	Boiling Water Bath (~100 °C)	[6]
Heating Time	1-2 minutes	[6]

Table 2: Key Parameters for Fehling's Test

Caption: Workflow for the detection of reducing sugars using Fehling's test.

Benedict's test is a modification of Fehling's test and is more stable as it uses a single reagent. The color of the precipitate in Benedict's test can give a semi-quantitative indication of the amount of reducing sugar present.[7][11]

Color	Approximate Reducing Sugar Concentration (%)	Reference
Green	0.1 - 0.5	[7]
Yellow	0.5 - 1.0	[7]
Orange	1.0 - 1.5	[7]
Red	1.5 - 2.0	[7]
Brick Red	> 2.0	[7]

Table 3: Semi-Quantitative Results of Benedict's Test

Organic Synthesis: A Green Catalyst

Copper(II) sulfate pentahydrate serves as an efficient and environmentally friendly Lewis acid catalyst in various organic transformations.[12] One notable application is the solventless acetylation of alcohols and phenols.[12]

Acetylation of Alcohols and Phenols

This method provides a convenient and high-yielding procedure for the protection of hydroxyl groups. The reaction proceeds at room temperature without the need for a solvent.[12]

• Reactant Mixture: In a reaction vessel, mix the alcohol or phenol (B47542) (1 mmol), acetic anhydride (B1165640) (1.5 mmol), and a catalytic amount of copper(II) sulfate pentahydrate (0.02 mmol).[12]

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture can be worked up by adding water and extracting the product with an organic solvent. The solvent is then dried and evaporated to yield the acetylated product.

Parameter	Value	Reference
Molar Ratio (Substrate:Ac₂O)	1 : 1.5	[12]
Catalyst Loading (mol%)	2	[12]
Temperature	Room Temperature	[12]
Solvent	None (Solventless)	[12]

Table 4: Reaction Conditions for Catalytic Acetylation

Cell Culture: A Vital Micronutrient and Modulator

Copper is an essential trace element in cell culture media, playing a critical role in various enzymatic functions.[13] In the context of recombinant protein production, particularly in Chinese Hamster Ovary (CHO) cells, the concentration of copper(II) sulfate can significantly impact cell metabolism, protein yield, and product quality.[14][15]

Supplementing CHO cell culture media with copper(II) sulfate has been shown to:

• Decrease lactate (B86563) accumulation.[14]

• Increase viable cell density and protein titer.[14]

• Facilitate disulfide bond formation in recombinant proteins, thereby reducing the level of free thiols.[15][16]

Cell Line	CuSO₄ Concentration	Observed Effect	Reference
Recombinant CHO	50 µM	Decreased lactate, increased viable cell density and protein titer	[14]
Recombinant CHO	5 µM	Beneficial effects with reduced protein aggregation	[14]
Recombinant CHO	50 or 100 µM	Reduced free thiol levels in the expressed antibody by >10-fold	[15][17]

Table 5: Effects of Copper(II) Sulfate on CHO Cell Cultures

Microbiology: A Potent Antimicrobial Agent

The antimicrobial properties of copper compounds have been recognized for centuries.[18] In the laboratory, copper(II) sulfate is utilized as a fungicide and an algaecide. It is also a key component of Bordeaux mixture, a widely used fungicide.[19][20]

The toxicity of copper to fungi is attributed to the ability of copper ions to bind to and inactivate essential proteins and enzymes, and to generate reactive oxygen species (ROS) that damage cellular components.[18][21][22]

Caption: Simplified signaling pathway of copper toxicity and defense in fungal cells.

References

• 1. Biuret test - Wikipedia [en.wikipedia.org]
• 2. Biuret Test: Principle, Procedure, and Results Explained [vedantu.com]
• 3. mlsu.ac.in [mlsu.ac.in]
• 4. hbmahesh.weebly.com [hbmahesh.weebly.com]
• 5. Protocol for Biuret Protein Assay - Creative Proteomics [creative-proteomics.com]
• 6. microbenotes.com [microbenotes.com]
• 7. microbiologyinfo.com [microbiologyinfo.com]
• 8. Fehling's test for reducing sugars [wwwchem.uwimona.edu.jm]
• 9. theory.labster.com [theory.labster.com]
• 10. mlsu.ac.in [mlsu.ac.in]
• 11. Food Tests - Benedict's Test for Reducing Sugar - Brilliant Biology Student [brilliantbiologystudent.weebly.com]
• 12. scielo.br [scielo.br]
• 13. Investigating copper depletion in CHO cell culture media on scale up - American Chemical Society [acs.digitellinc.com]
• 14. researchgate.net [researchgate.net]
• 15. Effect of copper sulfate on performance of a serum-free CHO cell culture process and the level of free thiol in the recombinant antibody expressed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Effect of Copper Sulfate on Performance of a Serum‐Free CHO Cell Culture Process and the Level of Free Thiol in the Recombinant Antibody Expressed | Semantic Scholar [semanticscholar.org]
• 18. journals.asm.org [journals.asm.org]
• 19. scribd.com [scribd.com]
• 20. gau.edu.bd [gau.edu.bd]
• 21. Proteomic Analysis of Copper Toxicity in Human Fungal Pathogen Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Copper Acquisition and Utilization in Fungi - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Hygroscopic Nature of Anhydrous Copper(II) Sulfate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Anhydrous copper(II) sulfate (B86663) (CuSO₄) is a chemical compound widely recognized for its pronounced hygroscopic properties. This white, amorphous powder readily absorbs moisture from the atmosphere, undergoing a distinct color change to blue as it forms the crystalline pentahydrate (CuSO₄·5H₂O). This technical guide provides a comprehensive exploration of this phenomenon, detailing the underlying chemical and physical principles, quantitative data on water absorption, and standardized experimental protocols for characterization. This information is of critical value for researchers, scientists, and drug development professionals who utilize anhydrous copper(II) sulfate as a desiccant, a reagent for water detection, or require stringent moisture control in their processes.

Chemical and Physical Properties

Anhydrous copper(II) sulfate is the inorganic compound with the formula CuSO₄. It is produced by the dehydration of the more commonly encountered blue crystalline copper(II) sulfate pentahydrate.[1] Key physical and chemical properties are summarized in the table below.

Property	Value
Chemical Formula	CuSO₄
Molar Mass	159.61 g/mol
Appearance	Grayish-white to off-white amorphous powder[2]
Crystal Structure	Orthorhombic[2]
Hygroscopicity	Strongly hygroscopic[2]
Color Change upon Hydration	White to blue[3]

The strong affinity of anhydrous copper(II) sulfate for water is the foundation of its hygroscopic nature. This property makes it an effective drying agent for liquids and gases.[4]

The Hydration Process

The hygroscopic nature of anhydrous copper(II) sulfate is visually and chemically demonstrated through its hydration process. When exposed to moisture, it readily absorbs water molecules, leading to the formation of various hydrated forms, with the pentahydrate being the most stable under ambient conditions.

Reaction and Stoichiometry

The overall hydration reaction is an exothermic process, releasing heat upon the addition of water.[3] The chemical equation for the formation of the pentahydrate is:

CuSO₄(s) + 5H₂O(l) → CuSO₄·5H₂O(s)

This reaction is reversible; heating the blue pentahydrate will drive off the water of crystallization, returning it to its white anhydrous state.[5]

Stepwise Hydration

Research indicates that the hydration of anhydrous copper(II) sulfate is not a single-step event but rather a sequential process involving the formation of lower hydrates as intermediates. The hydration pathway can proceed from the anhydrous form to the monohydrate (CuSO₄·H₂O), then to the trihydrate (CuSO₄·3H₂O), and finally to the pentahydrate (CuSO₄·5H₂O).[6] The stability of these hydrates is dependent on the water vapor pressure (relative humidity) and temperature.[7]

graph HydrationProcess { rankdir="LR"; node [shape=rectangle, style=filled, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#34A853"];

}

Figure 1: Stepwise hydration of anhydrous copper(II) sulfate.

Thermodynamics of Hydration

The hydration of anhydrous copper(II) sulfate is an exothermic process, a fact that can be observed by the noticeable heat generated when water is added to the anhydrous salt. The enthalpy of hydration (ΔH_hyd) can be determined experimentally by measuring the enthalpies of solution for both the anhydrous and pentahydrated forms.

Thermodynamic Parameter	Description	Typical Value
Enthalpy of Solution (Anhydrous)	Heat change when 1 mole of anhydrous CuSO₄ dissolves in water.	-66.5 kJ/mol
Enthalpy of Solution (Pentahydrate)	Heat change when 1 mole of CuSO₄·5H₂O dissolves in water.	+11.7 kJ/mol
Enthalpy of Hydration	Heat change when 1 mole of anhydrous CuSO₄ is converted to pentahydrate.	-78.2 kJ/mol

Note: The enthalpy of hydration is calculated as the difference between the enthalpy of solution of the anhydrous salt and the enthalpy of solution of the hydrated salt.

Quantitative Analysis of Water Absorption

The rate and extent of water absorption by anhydrous copper(II) sulfate are dependent on several factors, most notably the relative humidity (RH) and temperature of the surrounding environment.

Water Absorption Data

The following table summarizes key quantitative data regarding the hygroscopic behavior of anhydrous copper(II) sulfate.

Parameter	Condition	Value
Onset of Water Absorption	Ambient Temperature	35% Relative Humidity
Water Absorption Capacity	30°C, 95% RH	5 moles H₂O per mole CuSO₄
Time to Full Hydration	30°C, 95% RH	< 4 hours

Water Vapor Sorption Isotherm

A water vapor sorption isotherm is a graphical representation of the amount of water absorbed by a material at different relative humidities at a constant temperature. For anhydrous copper(II) sulfate, the isotherm would show minimal water uptake at low RH, followed by a sharp increase in water absorption at and above its critical relative humidity (around 35% RH), corresponding to the formation of the hydrated species.

Experimental Protocols

For the precise and reproducible characterization of the hygroscopic nature of anhydrous copper(II) sulfate, standardized experimental protocols are essential. Dynamic Vapor Sorption (DVS) is a state-of-the-art gravimetric technique for this purpose.

Dynamic Vapor Sorption (DVS) Analysis

Objective: To quantitatively measure the water sorption and desorption properties of anhydrous copper(II) sulfate as a function of relative humidity at a constant temperature.

Apparatus:

• Dynamic Vapor Sorption (DVS) analyzer with a microbalance

• Sample pan

• Nitrogen gas supply (for dry gas stream)

• Water reservoir (for humid gas stream)

Methodology:

• Sample Preparation: A small amount of anhydrous copper(II) sulfate powder (typically 5-15 mg) is placed in the sample pan.

• Initial Drying: The sample is initially dried in the DVS instrument under a stream of dry nitrogen (0% RH) at a specified temperature (e.g., 25°C) until a stable mass is achieved. This ensures the starting material is truly anhydrous.

• Sorption Phase: The relative humidity is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 95% RH). At each step, the instrument maintains the set RH and continuously monitors the sample mass until equilibrium is reached (defined by a stable mass reading over a set period).

• Desorption Phase: Once the maximum RH is reached, the process is reversed. The RH is decreased in a stepwise manner back to 0% RH, and the mass loss is recorded at each step until equilibrium.

• Data Analysis: The change in mass at each RH step is used to calculate the percentage of water uptake. This data is then plotted to generate a water vapor sorption-desorption isotherm.

graph DVS_Workflow { rankdir="TB"; node [shape=rectangle, style=filled, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#4285F4"];

}

Figure 2: Experimental workflow for DVS analysis.

Safety and Handling

Anhydrous copper(II) sulfate should be handled with appropriate safety precautions. It is harmful if swallowed and can cause skin and eye irritation. Due to its hygroscopic nature, it should be stored in a tightly sealed container in a cool, dry place to prevent moisture absorption.[2] When handling the powder, appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.

Conclusion

The hygroscopic nature of anhydrous copper(II) sulfate is a well-defined and quantifiable property. Its transformation from a white powder to a blue crystalline solid upon hydration is a classic example of a chemical change driven by the absorption of atmospheric moisture. For professionals in research, science, and drug development, a thorough understanding of this process, supported by quantitative data and robust experimental methods like Dynamic Vapor Sorption, is crucial for its effective application and for maintaining the integrity of moisture-sensitive systems.

References

• 1. m.youtube.com [m.youtube.com]
• 2. ICSC 0751 - COPPER SULFATE (anhydrous) [inchem.org]
• 3. Mechanism and Kinetics of Hydration of CuSO4·H2O in the Presence of an Intermediate Step - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A reversible reaction of hydrated copper(II) sulfate | Class experiment | RSC Education [edu.rsc.org]
• 6. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Copper(II) Sulfate Pentahydrate Crystal Seeding Techniques

Authored for Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical guidance for the controlled crystallization of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) through various seeding techniques. The methodologies outlined are designed to yield single crystals or crystal clusters with desired characteristics, a process analogous to the controlled crystallization of active pharmaceutical ingredients (APIs) in the drug development pipeline.

Introduction

Copper(II) sulfate pentahydrate serves as an excellent model compound for studying crystallization processes due to its well-defined crystal habit (triclinic), vibrant blue color, and relative ease of handling.[1][2] The principles governing its crystallization, particularly the impact of seeding on nucleation and growth, are directly applicable to the crystallization of pharmaceutical compounds, where control over crystal size, shape, and purity is critical for bioavailability and manufacturability.

Seeding is a critical step in achieving controlled crystallization. It involves introducing a small crystal (the "seed") into a supersaturated solution to initiate and direct crystal growth. This bypasses the often unpredictable nature of spontaneous nucleation, allowing for greater control over the final crystal attributes.[3] This document outlines two primary seeding methodologies: the generation of seed crystals and their subsequent use for growing larger, high-quality single crystals.

Data Summary: Factors Influencing Crystal Growth

The successful growth of copper(II) sulfate pentahydrate crystals is dependent on several key experimental parameters. The following table summarizes quantitative data and qualitative observations gathered from various studies.

Parameter	Value / Observation	Expected Impact on Crystal Growth	Reference(s)
Solubility in Water	32 g / 100 mL at 20°C	Determines the concentration required to achieve supersaturation. A higher initial temperature allows for a greater degree of supersaturation upon cooling.	[4]
114 g / 100 mL at 100°C	[4]
Solution Molarity	0.5 M solution yielded the largest crystal size (33.5 x 30.5 x 4.7 mm³) over 91 days via slow evaporation.	Molarity affects the nucleation and growth timeline.
Supersaturation Level	For single crystals, a solution should be prepared with 50-55 g of copper sulfate per 100 mL of very hot water.	Higher supersaturation (e.g., 70g/100mL) promotes the rapid growth of crystal clusters. Lower, more stable supersaturation is ideal for growing large single crystals.	[5][6]
Cooling Rate	Slower cooling rates favor the growth of intact, well-formed single crystals.	Rapid cooling leads to the formation of many small, often imperfect crystals due to increased nucleation rates.	[3]
Solution Velocity	Crystal growth rate is directly proportional to the degree of supersaturation and varies exponentially with the velocity of the solution passing the crystal.	Increased solution flow can enhance the growth rate by improving mass transfer of solute to the crystal surface.	[7]
Seed Crystal Quality	The most perfect, well-formed seed crystal should be selected for growing a large single crystal.	The quality of the seed crystal directly influences the quality of the final, larger crystal. Imperfections in the seed can be propagated.	[6]

Experimental Protocols

Safety Precautions: Copper(II) sulfate is toxic if ingested and can cause skin and eye irritation.[8][9][10] Always wear appropriate personal protective equipment (PPE), including safety goggles and gloves, when handling the compound and its solutions.[10][11]

Protocol 1: Generation of Seed Crystals

This protocol describes the creation of small, initial crystals that will be used as seeds for subsequent growth experiments.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O), powder or granular

• Distilled or deionized water

• Beakers or glass jars

• Heating source (e.g., hot plate)

• Stirring rod

• Shallow, flat-bottomed dish (e.g., petri dish)

• Filter paper

Procedure:

• Prepare a Saturated Solution: In a beaker, heat 100 mL of distilled water. While stirring, gradually add copper(II) sulfate powder until no more will dissolve. This creates a saturated solution.[8][9] For a more concentrated solution, aim for approximately 50-55 g of copper sulfate per 100 mL of very hot, but not boiling, water.[6]

• Ensure Complete Dissolution: Gently heat the solution while stirring to ensure all the solute has dissolved. If impurities or undissolved solids remain, filter the hot solution into a clean container.[6][11]

• Initiate Crystallization: Pour a small amount of the hot, saturated solution into a shallow, flat-bottomed dish.[6][9]

• Evaporation and Cooling: Place the dish in an undisturbed location where it can slowly cool and where the solvent can evaporate over several hours to a few days.[8][9] A location with minimal temperature fluctuations is ideal.[11][12]

• Harvest Seed Crystals: After a period of 24-48 hours, small, well-formed crystals should be visible at the bottom of the dish.[6][8] These are your seed crystals.

Protocol 2: Single Crystal Growth by Seeding

This protocol details the method for growing a large, single crystal from a selected seed crystal.

Materials:

• Seed crystals (from Protocol 1)

• Saturated copper(II) sulfate solution (from Protocol 1)

• Clean beaker or glass jar

• Thin nylon fishing line or fine thread[8][9][11]

• Support rod (e.g., pencil, stick)[10][13]

• Tweezers

• Paper towel or coffee filter to cover the container

Procedure:

• Prepare the Growing Solution: Prepare a fresh, saturated solution of copper(II) sulfate as described in Protocol 1, steps 1 and 2. Allow this solution to cool to room temperature.[5]

• Select and Mount a Seed Crystal: Using tweezers, carefully select the most well-formed and transparent seed crystal from the harvesting dish.[6] Securely tie the selected seed crystal to one end of the nylon fishing line.[9][13]

• Suspend the Seed Crystal: Tie the other end of the fishing line to the center of a support rod. Lower the seed crystal into the center of the jar containing the cooled, saturated solution. Adjust the length of the line so the crystal is fully submerged but does not touch the bottom or sides of the container.[9][13]

• Crystal Growth: Cover the top of the jar with a paper towel or coffee filter to prevent dust from entering while still allowing for slow evaporation.[9] Place the assembly in a location where it will not be disturbed and where the temperature remains relatively constant.[11][12]

• Monitoring and Maintenance: Observe the crystal's growth daily. The crystal should noticeably increase in size over several days to a week.[13] If smaller, unwanted crystals begin to form on the jar or on the main crystal, carefully remove the seed crystal assembly, transfer the solution to a clean jar, and then re-suspend the primary crystal.[9][14]

• Harvesting and Storage: Once the crystal has reached the desired size, carefully remove it from the solution and gently dry it with a soft paper towel. To preserve the crystal's structure and color, store it in a sealed, dry container, as the crystal will lose its water of hydration (efflorescence) if left in open air, turning into a dull, grayish powder.[5][9]

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow and the logical relationships between key parameters in the crystallization process.

Caption: Experimental workflow for copper(II) sulfate crystal growth.

Caption: Relationship between parameters and crystal characteristics.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. everyday chemistry - Copper Sulfate Pentahydrate experiment, help please? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. crystalverse.com [crystalverse.com]
• 6. crystalverse.com [crystalverse.com]
• 7. "Linear growth rates of single copper sulfate crystals" by Arthur Oswald Hansen [digitalcommons.njit.edu]
• 8. csub.edu [csub.edu]
• 9. How to Grow Blue Copper Sulfate Crystals [thoughtco.com]
• 10. coppersulfateuses.com [coppersulfateuses.com]
• 11. quora.com [quora.com]
• 12. editverse.com [editverse.com]
• 13. How to make a crystal from copper sulfate | MEL Chemistry [melscience.com]
• 14. andysowards.com [andysowards.com]

step-by-step guide to growing large copper(ii) sulfate pentahydrate crystals

Application Notes & Protocols

Topic: Step-by-Step Guide to Growing Large Copper(II) Sulfate (B86663) Pentahydrate Crystals

Abstract

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) is a readily available inorganic compound that forms large, vibrant blue, triclinic crystals. The ability to reliably grow large, high-quality single crystals is essential for various scientific applications, including X-ray crystallography, and for use as optical filters. This document provides a detailed, step-by-step protocol for growing large single crystals of copper(II) sulfate pentahydrate from an aqueous solution. The methodology is based on the principle of slow solvent evaporation from a carefully prepared supersaturated solution, initiated by a seed crystal. This guide is intended for researchers and scientists who require well-formed crystals for analytical or experimental purposes.

Introduction

The formation of crystals from a solution is a thermodynamic process driven by supersaturation. For copper(II) sulfate, its solubility in water is highly dependent on temperature, increasing significantly as the temperature rises.[1][2] This property is exploited to create a supersaturated solution, which, upon slow cooling or solvent evaporation, allows the excess solute to deposit onto a nucleation site in an ordered crystalline lattice.

The protocol detailed herein involves two main stages: the preparation of a high-quality seed crystal and the subsequent growth of this seed into a large, single crystal. Key factors for success include the purity of the reagents, precise control over the saturation level of the solution, and maintaining a stable environment to prevent rapid, uncontrolled crystallization or the dissolution of the crystal.[3][4]

Materials and Equipment

• Reagents:

  • Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O), high purity

  • Distilled or deionized water

• Equipment:

  • Glass beakers (e.g., 600 mL)

  • Heating source (hot plate)

  • Stirring rod

  • Thermometer

  • Shallow dish (e.g., petri dish)

  • Nylon fishing line (thin monofilament)[4][5]

  • Support for suspending the crystal (e.g., pencil, stirring rod)

  • Clean, wide-mouthed glass jar for growing

  • Coffee filter or filter paper

  • Tweezers

  • Safety goggles and gloves[3][6]

Quantitative Data: Solubility

The concentration of the copper sulfate solution is a critical parameter. The following table summarizes the solubility of copper(II) sulfate pentahydrate in distilled water at various temperatures. This data is essential for preparing a saturated solution at an elevated temperature.

Temperature (°C)	Solubility (g of CuSO₄·5H₂O / 100 g of H₂O)
0	14.8[1]
20	20.7[1]
25	23.0[2]
40	29.0[1]
50	33.5[2]
60	39.1[1]
80	53.6[1]
100	73.6[1][2]

Experimental Workflow Diagram

Caption: Workflow for growing large copper(II) sulfate crystals.

Experimental Protocols

5.1. Protocol 1: Preparation of a Supersaturated Solution

• Safety First: Always wear safety goggles and gloves when handling copper(II) sulfate, as it can cause skin and eye irritation.[3][6]

• Measure Reagents: Based on the solubility table, determine the amount of copper sulfate needed. A good starting point is to dissolve 50-55 grams of CuSO₄·5H₂O in 100 mL of distilled water.[3]

• Dissolution: Gently heat the distilled water in a clean glass beaker to about 80°C.[3] Do not boil the water.

• Create Saturated Solution: Gradually add the copper sulfate powder to the hot water while stirring continuously until no more solute will dissolve.[4] The solution should be a clear, deep blue.[3] If any solid remains undissolved, you have reached saturation at that temperature.

• Clarify Solution: Allow the solution to cool slightly. While still warm, filter the solution through a coffee filter or filter paper into the clean growing jar. This removes any impurities or undissolved microcrystals, which could act as unwanted nucleation sites.

• Cooling: Cover the jar (e.g., with a coffee filter to keep dust out but allow evaporation) and let it cool slowly to room temperature in a location free from vibrations and significant temperature fluctuations.[3][4] The resulting solution is supersaturated.

5.2. Protocol 2: Seed Crystal Generation and Selection

• Generation: Pour a small amount of the freshly prepared supersaturated solution into a shallow dish, like a petri dish.[4]

• Incubation: Leave the dish undisturbed for several hours to a day. As the water evaporates, small seed crystals will form at the bottom of the dish.

• Selection: Carefully pour off the remaining solution. Examine the small crystals formed. Select a "seed" crystal that is singular, well-formed (with distinct flat faces and sharp edges), and transparent. Avoid clumps or malformed crystals.

• Preparation: Carefully remove your chosen seed crystal with tweezers. Tie a thin nylon fishing line securely around it.[4] Using a thin line is crucial to prevent unwanted crystal growth along the string itself.[5]

5.3. Protocol 3: Large Crystal Growth

• Suspension: Suspend the seed crystal from a pencil or rod laid across the mouth of the jar containing the cooled, filtered, supersaturated solution.[4] Adjust the line so the crystal is fully submerged in the middle of the solution, not touching the bottom or sides of the container.[4]

• Incubation: Place the jar in a location with a stable temperature, away from direct sunlight and vibrations.[3][4] Temperature fluctuations can cause the crystal to partially dissolve and then regrow, leading to defects.[4]

• Monitoring: Observe the crystal's growth daily. Over several days to weeks, the crystal will grow as the solvent slowly evaporates, concentrating the solution and causing copper sulfate to deposit onto the seed.

• Maintenance: If you notice other small crystals forming on the jar's sides or bottom, it is best to remove your main crystal and pour the solution into a new, clean jar, then re-suspend your crystal.[4] This prevents competition for the dissolved solute.

5.4. Protocol 4: Harvesting and Storage

• Harvesting: Once the crystal has reached the desired size, carefully remove it from the solution.

• Drying: Gently pat the crystal dry with a paper towel. Do not wash it, as this will dissolve the surface.

• Storage: Copper(II) sulfate pentahydrate crystals contain water in their structure. If left in open, dry air, they can lose this water (efflorescence) and turn into a dull, powdery white anhydrous copper sulfate.[4] To preserve your crystal, store it in a sealed, airtight container.[4][5] Placing a small amount of copper sulfate powder in the container can help maintain a stable humidity level.[5] Applying a coat of clear nail polish can also seal the crystal and prevent dehydration.

Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
No crystal growth	The solution is not saturated or supersaturated.	Add more copper sulfate to the solution and heat to dissolve, or allow some solvent to evaporate to increase concentration.[2]
Seed crystal dissolves	The solution was not fully saturated when the seed was introduced.	Ensure you add solute until it no longer dissolves in the hot solvent. Allow the solution to cool to room temperature before suspending the seed.[2]
Many small crystals form instead of one large one	- Solution cooled too quickly.- Impurities (dust, etc.) in the solution.- Vibrations disturbing the setup.	- Allow the solution to cool more slowly.- Always filter the hot, saturated solution.- Keep the growing jar in an undisturbed location.[2][3]
Crystal has defects, is cloudy, or has irregular faces	- Growth rate is too fast.- Significant temperature fluctuations.	- Slow down evaporation by partially covering the container opening.- Move the setup to a more temperature-stable environment (e.g., a basement or cupboard).[5]

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. Solved -10 100 -8 -6 Solubility of Copper Sulfate | Chegg.com [chegg.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Copper(II) Sulfate Pentahydrate as a Versatile Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) has emerged as an inexpensive, readily available, and environmentally benign catalyst for a wide array of organic transformations.[1][2] Its versatility as a Lewis acid and its role in various catalytic cycles make it a valuable tool in modern organic synthesis, including in the development of pharmaceutical compounds.[3] This document provides detailed application notes and experimental protocols for several key reactions catalyzed by copper(II) sulfate pentahydrate.

Acetylation of Alcohols and Phenols

Application Note: The acetylation of hydroxyl groups is a fundamental protection strategy in multi-step organic synthesis.[1][2] Copper(II) sulfate pentahydrate serves as an efficient and green catalyst for the acetylation of a diverse range of primary, secondary, and tertiary alcohols, as well as phenols, using acetic anhydride (B1165640).[1][2] The reaction often proceeds under mild, solvent-free conditions at room temperature, offering high yields and chemoselectivity.[1] This method is advantageous due to its operational simplicity, low cost, and the reusability of the catalyst.[1]

Quantitative Data:

Substrate	Catalyst Loading (mol%)	Time (h)	Yield (%)
Benzyl alcohol	2	24	95
1-Butanol	2	24	92
2-Butanol	2	24	90
Phenol (B47542)	2	24	93
4-Chlorophenol	2	24	94
4-Nitrophenol	2	24	96

Experimental Protocol:

• Materials:

  • Alcohol or phenol (1.0 mmol)

  • Acetic anhydride (1.5 mmol)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.02 mmol, 2 mol%)

  • Dichloromethane (B109758) (CH₂Cl₂)

  • 10% Sodium bicarbonate solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a round-bottom flask, add the alcohol or phenol (1.0 mmol), acetic anhydride (1.5 mmol), and copper(II) sulfate pentahydrate (0.02 mmol).

  • Stir the mixture at room temperature.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, dilute the reaction mixture with a 10% sodium bicarbonate solution (15 mL).

  • Extract the product with dichloromethane (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the pure acetylated product.[1]

• Catalyst Recycling:

  • At the end of the reaction, filter the solid catalyst.

  • Wash the catalyst with dichloromethane.

  • Dry the catalyst at 110 °C for 1 hour before reusing.[1]

Experimental Workflow:

General workflow for the acetylation of alcohols and phenols.

Synthesis of Ynamides via N-Alkynylation

Application Note: Ynamides are versatile building blocks in organic synthesis. Copper(II) sulfate pentahydrate, in combination with a ligand such as 1,10-phenanthroline (B135089), catalyzes the N-alkynylation of amides with alkynyl bromides to produce ynamides.[4] This method is applicable to a range of amides, including sulfonamides.[4]

Quantitative Data:

Amide	Alkyne	Ligand	Yield (%)
N-Methylmethanesulfonamide	Bromo(phenyl)acetylene	1,10-Phenanthroline	85
4-Methylbenzenesulfonamide	1-Bromo-1-hexyne	1,10-Phenanthroline	78
Pyrrolidin-2-one	Bromo(trimethylsilyl)acetylene	1,10-Phenanthroline	72

Experimental Protocol:

• Materials:

  • Amide (1.2 equiv)

  • Bromoalkyne (1.0 equiv)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 equiv)

  • 1,10-Phenanthroline (0.2 equiv)

  • Potassium carbonate (K₂CO₃) (2.5 equiv)

  • Anhydrous toluene

• Procedure:

  • To a flame-dried Schlenk tube under an argon atmosphere, add the amide (1.2 equiv), copper(II) sulfate pentahydrate (0.1 equiv), 1,10-phenanthroline (0.2 equiv), and potassium carbonate (2.5 equiv).

  • Add anhydrous toluene, followed by the bromoalkyne (1.0 equiv).

  • Stir the resulting mixture at 80 °C.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature and filter through celite.

  • Concentrate the filtrate in vacuo.

  • Purify the residue by flash column chromatography on silica (B1680970) gel to obtain the pure ynamide.[4]

Proposed Catalytic Cycle:

Proposed catalytic cycle for ynamide synthesis.

Three-Component Synthesis of Propargylamines (A³ Coupling)

Application Note: The A³ coupling reaction, a three-component reaction of an aldehyde, an alkyne, and an amine, is a powerful method for the synthesis of propargylamines, which are important intermediates in medicinal chemistry. Copper-based catalysts, including copper nanoparticles generated in situ from copper(II) sulfate, are effective in promoting this transformation.[3][5] The reaction is often carried out in water, highlighting its green chemistry attributes.[3]

Quantitative Data:

Aldehyde	Amine	Alkyne	Catalyst System	Yield (%)
Benzaldehyde	Piperidine	Phenylacetylene	Cu-NPs from CuSO₄	95
4-Chlorobenzaldehyde	Morpholine	Phenylacetylene	Cu-NPs from CuSO₄	92
4-Methoxybenzaldehyde	Piperidine	1-Hexyne	Cu-NPs from CuSO₄	88

Experimental Protocol:

• Materials:

  • Aldehyde (1.0 mmol)

  • Amine (1.2 mmol)

  • Terminal alkyne (1.5 mmol)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (5 mol%)

  • Reducing agent (e.g., ascorbic acid) (10 mol%)

  • Water

• Procedure:

  • In a round-bottom flask, dissolve the copper(II) sulfate pentahydrate (0.05 mmol) and ascorbic acid (0.1 mmol) in water (5 mL).

  • To this solution, add the aldehyde (1.0 mmol), amine (1.2 mmol), and terminal alkyne (1.5 mmol).

  • Stir the reaction mixture at the desired temperature (e.g., 80 °C).

  • Monitor the reaction by TLC.

  • After completion, cool the mixture to room temperature and extract with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the pure propargylamine.

Experimental Workflow:

Workflow for the A³ coupling reaction.

Synthesis of Quinoxalines

Application Note: Quinoxalines are a class of nitrogen-containing heterocyclic compounds with a wide range of biological activities. A straightforward synthesis involves the condensation of an aromatic 1,2-diamine with a 1,2-dicarbonyl compound. Copper(II) sulfate pentahydrate has been reported as an efficient catalyst for this transformation, often in aqueous media.[6]

Quantitative Data:

o-Phenylenediamine (B120857)	1,2-Dicarbonyl Compound	Solvent	Yield (%)
o-Phenylenediamine	Benzil	Water	92
4,5-Dimethyl-1,2-phenylenediamine	Benzil	Water	95
o-Phenylenediamine	Glyoxal	Water	88

Experimental Protocol:

• Materials:

  • o-Phenylenediamine (1.0 mmol)

  • 1,2-Dicarbonyl compound (1.0 mmol)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (10 mol%)

  • Water

• Procedure:

  • In a round-bottom flask, dissolve the o-phenylenediamine (1.0 mmol) and the 1,2-dicarbonyl compound (1.0 mmol) in water (10 mL).

  • Add copper(II) sulfate pentahydrate (0.1 mmol).

  • Stir the mixture at room temperature.

  • Monitor the reaction progress by TLC.

  • Upon completion, the solid product often precipitates from the reaction mixture.

  • Collect the product by filtration, wash with water, and dry to obtain the pure quinoxaline (B1680401) derivative.

Logical Relationship Diagram:

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Copper-catalyzed radical trans-selective hydroboration of ynamides with N-heterocyclic carbene boranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eurekaselect.com [eurekaselect.com]
• 6. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fehling's Test Using Copper(II) Sulfate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fehling's test is a well-established chemical assay used to differentiate between reducing and non-reducing sugars.[1] This test is also instrumental in the qualitative and quantitative analysis of water-soluble carbohydrates and for distinguishing between aldehyde and ketone functional groups.[2][3] Developed by Hermann von Fehling in 1849, the test relies on the reduction of a complex of copper(II) ions in an alkaline solution by a reducing sugar to form a red precipitate of copper(I) oxide.[3] Its applications are widespread, ranging from the detection of glucose in urine for diabetes screening to the determination of the dextrose equivalent of starch-based products.[3][4]

The Fehling's reagent is prepared by combining two separate solutions immediately before use: Fehling's solution A, an aqueous solution of copper(II) sulfate (B86663) pentahydrate, and Fehling's solution B, an alkaline solution of potassium sodium tartrate (Rochelle salt).[4][5] The tartrate ions in solution B act as a chelating agent, forming a soluble complex with the copper(II) ions and preventing their precipitation as copper(II) hydroxide (B78521) in the alkaline environment.[1][6] When heated in the presence of a reducing sugar, the aldehyde or α-hydroxy ketone group of the sugar is oxidized, and the Cu(II) ions are reduced to Cu(I) ions, resulting in the formation of a characteristic brick-red precipitate of copper(I) oxide (Cu₂O).[7][8]

Principle of Fehling's Test

The fundamental principle of Fehling's test is a redox reaction. Reducing sugars, which possess a free aldehyde or α-hydroxy ketone group, act as the reducing agent. In the alkaline conditions of the Fehling's solution, the aldehyde group is oxidized to a carboxylate anion.[9] Concurrently, the bistartratocuprate(II) complex is reduced from the deep blue copper(II) state to the red copper(I) oxide.[9] The formation of this red precipitate is a positive indication of the presence of a reducing sugar.[8] Non-reducing sugars, lacking a free hemiacetal group, do not react with the Fehling's solution.

The overall chemical reaction can be represented as: RCHO + 2 Cu²⁺(tartrate complex) + 5 OH⁻ → RCOO⁻ + Cu₂O(s) + 3 H₂O

Materials and Reagents

Reagent/Material	Specifications
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	Analytical Grade
Potassium Sodium Tartrate Tetrahydrate (KNaC₄H₄O₆·4H₂O)	Analytical Grade
Sodium Hydroxide (NaOH)	Analytical Grade
Distilled or Deionized Water	High Purity
Test Samples (e.g., glucose, fructose, sucrose (B13894) solutions)	As required for analysis
Test tubes, Pipettes, Beakers	Standard laboratory glassware
Water Bath or Heating Block	Capable of maintaining 60-100°C

Experimental Protocols

Preparation of Fehling's Solutions

Fehling's Solution A:

• Weigh out 6.93 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O).

• Dissolve the CuSO₄·5H₂O in distilled water.

• Add a few drops of dilute sulfuric acid to prevent the hydrolysis of the copper salt.

• Make up the final volume to 100 mL with distilled water in a volumetric flask.

• Store in a tightly stoppered bottle.

Fehling's Solution B:

• Weigh out 34.6 g of potassium sodium tartrate tetrahydrate (Rochelle salt) and 12 g of sodium hydroxide (NaOH).

• Dissolve the Rochelle salt and NaOH in distilled water.

• Carefully make up the final volume to 100 mL with distilled water in a volumetric flask.

• Store in a rubber-stoppered bottle to prevent reaction with atmospheric carbon dioxide.

Preparation of Fehling's Reagent: Immediately before use, mix equal volumes of Fehling's solution A and Fehling's solution B.[5] The resulting solution should be a deep blue color. This combined reagent is unstable and should be prepared fresh for each set of experiments.[5]

Qualitative Protocol for Fehling's Test

• Pipette 1 mL of the test sample into a clean, dry test tube.

• In a separate test tube, add 1 mL of distilled water to serve as a negative control.

• Add 2 mL of freshly prepared Fehling's reagent to both test tubes.

• Place the test tubes in a boiling water bath for 2-5 minutes.[10] Alternatively, the tubes can be heated in a water bath at 60°C for a longer duration.[7]

• Remove the test tubes and observe for any color change.

Interpretation of Results

• Positive Test: The formation of a reddish-brown precipitate of copper(I) oxide indicates the presence of a reducing sugar.[1] The color may initially appear green or yellow before turning to brick-red.

• Negative Test: The solution remains clear and blue, indicating the absence of a reducing sugar.[1]

Quantitative Data

Fehling's test can be adapted for quantitative analysis, most commonly through titration. The sensitivity and accuracy of the method are critical for reliable results.

Parameter	Value	Reference
Detection Limit for Glucose	Sensitive enough to detect 1 mg of glucose.	[4][7]
Improved Fehling's Reagent Composition	Solution A: 0.075 mol/L CuSO₄; Solution B: 0.075 mol/L KNaC₄H₄O₆ and 1.5 mol/L NaOH.	[11]
Accuracy of Improved Method	Absolute error of less than 0.05 g/100 mL is considered accurate for quantitative analysis of reducing sugars in beverages.	[11]

Quantitative Titration Protocol

• Standardization of Fehling's Solution:

  • Accurately prepare a standard solution of a known reducing sugar, such as dextrose (glucose). For example, dissolve approximately 2.5 g of dried dextrose in distilled water and dilute to 500.0 mL in a volumetric flask.

  • Pipette a known volume (e.g., 10 mL of solution A and 10 mL of solution B) of Fehling's reagent into a flask and heat to at least 70°C.

  • Titrate the hot Fehling's solution with the standard dextrose solution from a burette until the blue color begins to fade.

  • Add a few drops of methylene (B1212753) blue indicator. The solution will turn blue.

  • Continue the titration dropwise until the blue color disappears, leaving a colorless solution with the red precipitate.

  • Repeat the titration at least three times to obtain a consistent result and calculate the mass of dextrose that reacts per mL of Fehling's reagent.

• Analysis of Unknown Sample:

  • Prepare the unknown sample solution.

  • Perform the titration with the unknown solution following the same procedure as the standardization.

  • Use the standardization factor to calculate the concentration of the reducing sugar in the unknown sample.

Diagrams

Caption: Experimental workflow for performing Fehling's test.

Caption: Chemical principle of the Fehling's test reaction.

References

• 1. microbenotes.com [microbenotes.com]
• 2. byjus.com [byjus.com]
• 3. Fehling Test: Definitions, Objectives, Solution, Principles, Process, Requirements, Result, Uses, and Limitations | CollegeSearch [collegesearch.in]
• 4. mlsu.ac.in [mlsu.ac.in]
• 5. Fehling’s solution: Preparation, Tests and Application [allen.in]
• 6. blamp.sites.truman.edu [blamp.sites.truman.edu]
• 7. Fehling's test for reducing sugars [wwwchem.uwimona.edu.jm]
• 8. onlinesciencenotes.com [onlinesciencenotes.com]
• 9. testbook.com [testbook.com]
• 10. theory.labster.com [theory.labster.com]
• 11. emerginginvestigators.org [emerginginvestigators.org]

Application Notes and Protocols for Protein Precipitation using Copper(II) Sulfate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein precipitation is a fundamental technique in biochemistry and downstream processing for the isolation and purification of proteins. Among various methods, metal-induced protein precipitation (MiPP) offers a straightforward approach for protein separation. Copper(II) ions, provided by reagents such as copper(II) sulfate (B86663) pentahydrate, have been demonstrated to be particularly effective in inducing protein precipitation from complex biological mixtures like cell lysates.[1][2][3] This method relies on the interaction of copper ions with specific amino acid residues on the protein surface, leading to aggregation and precipitation.

The precipitation process induced by copper is reversible, allowing for the recovery of proteins by the addition of metal chelators.[1][2][3] This characteristic makes copper-induced precipitation a potentially valuable tool in various stages of protein research and drug development, from initial protein isolation to the study of protein-metal interactions.

This document provides detailed protocols for protein precipitation using copper(II) sulfate, summarizes the quantitative aspects of this method, and illustrates the underlying workflows and mechanisms.

Mechanism of Action

While the precise mechanism of copper-induced protein precipitation is still under investigation, it is understood to involve the interaction of copper ions with specific amino acid residues on the protein surface. Key amino acids implicated in this process are cysteine and histidine, which have a high affinity for copper ions.[4]

The binding of copper ions to these residues can neutralize surface charges and promote intermolecular interactions, leading to the formation of protein aggregates that precipitate out of solution. Interestingly, studies have shown that regardless of the initial source being Cu(II) (from copper(II) sulfate), the copper bound in the protein aggregates is predominantly in the Cu(I) oxidation state.[1][2][3] This suggests that a reduction of Cu(II) to Cu(I) occurs during the process, which may play a crucial role in the aggregation mechanism. The precipitation is reversible upon the addition of metal chelators, which sequester the copper ions and allow the proteins to redissolve.[1][2][3]

Proposed mechanism of protein precipitation by copper ions.

Quantitative Data

Studies comparing the efficacy of different divalent metal ions in precipitating proteins from E. coli lysate have shown that copper(II) is significantly more effective than other biorelevant metals.

Metal Ion (at 10 mM)	Protein Remaining in Supernatant (%)
Copper (Cu²⁺)	~0%
Zinc (Zn²⁺)	~40%
Iron (Fe²⁺)	~60%
Cobalt (Co²⁺)	~90%
Nickel (Ni²⁺)	~95%
Manganese (Mn²⁺)	~100%
Calcium (Ca²⁺)	~100%
Magnesium (Mg²⁺)	~100%

Data adapted from studies on E. coli lysates.[1]

Experimental Protocols

Protocol 1: Metal-Induced Protein Precipitation (MiPP) from Cell Lysate

This protocol describes the precipitation of proteins from a cell lysate using copper(II) sulfate.

Materials:

• Cell lysate (e.g., E. coli lysate at 10 mg/mL total protein)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) stock solution (e.g., 100 mM in deionized water)

• Microcentrifuge tubes

• Microcentrifuge (capable of 14,000 x g)

• Pipettes and tips

Procedure:

• Sample Preparation: Aliquot 10 µL of the cell lysate (e.g., 10 mg/mL) into a microcentrifuge tube.

• Addition of Copper(II) Sulfate: Add 10 µL of the copper(II) sulfate stock solution at various concentrations (e.g., ranging from 0 to 18 mM to achieve final concentrations of 0 to 9 mM) to the lysate. This will result in a final protein concentration of 5 mg/mL.

• Incubation: Incubate the mixture for 1 hour at room temperature with gentle shaking to allow for equilibration and precipitation. Visible protein precipitation may be observed at higher copper concentrations.

• Dilution (Optional but Recommended): Dilute the sample by adding 480 µL of deionized water. This step facilitates the separation of the supernatant.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 20 minutes at 4°C to pellet the precipitated protein.

• Supernatant Removal: Carefully collect the supernatant, which contains the soluble proteins.

• Pellet Processing: The pellet contains the precipitated proteins and can be further analyzed or subjected to redissolution.

Experimental workflow for MiPP.

Protocol 2: Reversibility of Copper-Induced Protein Precipitation

This protocol describes the redissolution of the protein pellet obtained from Protocol 1.

Materials:

• Protein pellet from Protocol 1

• Metal Chelator Stock Solution (e.g., 50 mM EDTA, pH 8.0)

• Buffer of choice for redissolution

• Microcentrifuge tubes

• Vortex mixer

Procedure:

• Remove Supernatant: After centrifugation in Protocol 1, carefully decant or pipette off the supernatant.

• Resuspension with Chelator: Add a volume of the chelator solution (e.g., 5 mM final concentration of EDTA) to the protein pellet. The volume can be equivalent to the initial lysate volume.

• Incubation: Incubate the mixture at room temperature for 15-30 minutes with intermittent vortexing to facilitate the redissolution of the protein.

• Clarification (Optional): If any insoluble material remains, centrifuge the tube at 14,000 x g for 10 minutes at 4°C and collect the supernatant containing the redissolved proteins.

Reversibility of copper-induced protein precipitation.

Applications and Considerations

• Protein Fractionation: By varying the concentration of copper(II) sulfate, it may be possible to achieve fractional precipitation of different proteins from a mixture based on their individual sensitivities to copper.

• Protein Concentration: This method can be used to concentrate proteins from dilute solutions.

• Buffer Compatibility: The efficiency of precipitation may be influenced by the buffer composition. Buffers containing chelating agents should be avoided in the initial precipitation step.

• Protein Integrity: While the precipitation is reversible, it is advisable to assess the structure and function of the redissolved protein to ensure its integrity, especially for sensitive proteins.

• Downstream Applications: The redissolved protein solution will contain the chelating agent, which may need to be removed by dialysis or buffer exchange depending on the downstream application.

These application notes provide a framework for utilizing copper(II) sulfate pentahydrate in protein precipitation protocols. Researchers are encouraged to optimize the conditions for their specific protein of interest and application.

References

• 1. Analysis of copper-induced protein precipitation across the E. coli proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of copper-induced protein precipitation across the E. coli proteome [pubmed.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [dukespace.lib.duke.edu]

Application Notes: Copper(II) Sulfate Pentahydrate in Electroplating

Introduction

Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) is a cornerstone chemical in the field of electroplating, particularly in acidic copper plating processes.[1][2][3] Its high purity, excellent solubility in water, and ability to provide a consistent source of cupric ions (Cu²⁺) make it indispensable for depositing smooth, bright, and adherent copper layers.[1][4] This technology is critical in various high-tech industries, including the manufacturing of printed circuit boards (PCBs), integrated circuits for advanced packaging (e.g., through-silicon vias and dual damascene processes), and for providing decorative and corrosion-resistant finishes.[5][6][7] The acid copper sulfate bath is favored for its simple composition, high current efficiency, and rapid deposition rate.[6]

The Chemistry of the Process

The fundamental principle of copper electroplating from a copper sulfate bath involves the reduction of copper ions onto a substrate (the cathode). The process takes place in an electrolytic cell where a direct current (DC) is passed through an electrolyte solution.[4]

The electrolyte is an aqueous solution of copper(II) sulfate pentahydrate and sulfuric acid. When dissolved, CuSO₄·5H₂O dissociates into copper ions (Cu²⁺) and sulfate ions (SO₄²⁻).[4]

• At the Cathode (-): The object to be plated is made the cathode. Positively charged copper ions are attracted to the negatively charged surface, where they gain two electrons and are reduced to form a solid copper metal deposit.[4]

  • Reaction: Cu²⁺(aq) + 2e⁻ → Cu(s)[4]

• At the Anode (+): A copper anode is typically used to replenish the copper ions in the bath, maintaining a stable concentration. Here, copper metal from the anode is oxidized, losing two electrons and dissolving into the solution as Cu²⁺ ions.[4][8]

  • Reaction: Cu(s) → Cu²⁺(aq) + 2e⁻[4]

Sulfuric acid is added to increase the conductivity of the solution and to prevent the hydrolysis of copper ions.[6]

Key Components of the Acid Copper Sulfate Bath

The performance of an electroplating bath is highly dependent on the concentration and balance of its components. While basic formulations exist, modern applications rely on a carefully controlled mixture of inorganic salts, acid, and organic additives to achieve specific deposit characteristics.

Data Presentation: Typical Bath Composition and Operating Parameters

The following table summarizes the typical concentration ranges for the primary components of an acid copper sulfate electroplating bath.

Component	Concentration Range	Purpose
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	150 - 250 g/L	Primary source of copper ions (Cu²⁺) for deposition.[6][9]
Sulfuric Acid (H₂SO₄)	45 - 75 g/L (or up to 300 g/L for specific applications)	Increases electrolyte conductivity; prevents hydrolysis of Cu²⁺.[6][10]
Chloride Ions (Cl⁻)	20 - 100 ppm (from HCl or NaCl)	Facilitates anode dissolution; works synergistically with organic additives.[6][11]
Organic Additives	Varies (ppm levels)	Controls deposit properties (brightness, leveling, throwing power).[5][6]
Operating Temperature	20 - 40 °C	Affects deposition rate and additive performance.
Cathode Current Density	1 - 10 A/dm² (10 - 100 ASF)	Influences deposition speed, deposit structure, and uniformity.[9][12]

The Critical Role of Organic Additives

In modern electroplating, especially for advanced electronics, organic additives are the core of the formulation.[6] They are typically a proprietary blend of three main types of molecules that work in concert to control the deposition process at a microscopic level.[5][13]

• Suppressors (or Carriers): These are typically high molecular weight polymers, like polyethylene (B3416737) glycol (PEG). In the presence of chloride ions, they adsorb onto the entire cathode surface, creating a barrier that suppresses copper deposition.[5][7] This suppression effect is stronger in areas of high current density.

• Accelerators (or Brighteners): These are often sulfur-containing organic molecules, such as bis(3-sulfopropyl) disulfide (SPS). They compete with the suppressor layer, adsorbing preferentially in low current density areas (like the bottom of a microvia) and locally accelerating the rate of copper deposition.[5][6][13]

• Levelers: These are typically nitrogen-containing compounds that adsorb preferentially at high points or areas of high current density on the surface. They inhibit growth at these points, allowing the lower areas to "catch up," resulting in a smooth, level (planar) final deposit.[5][6]

This interplay between additives is what enables the "superfilling" or "bottom-up fill" of microscopic features like trenches and vias without creating voids, a critical requirement in semiconductor manufacturing.[6][13][14]

Experimental Protocols

Protocol 1: Preparation of a Standard Acid Copper Sulfate Electroplating Bath (1 Liter)

This protocol describes the preparation of a basic 1-liter acid copper plating solution.

Materials:

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O), plating grade

• Sulfuric Acid (H₂SO₄), 98%, reagent grade

• Hydrochloric Acid (HCl), 35-37%, reagent grade (or Sodium Chloride, NaCl)

• Deionized (DI) water

• 1000 mL Beaker or Volumetric Flask

• Stir plate and magnetic stir bar

• Appropriate Personal Protective Equipment (PPE): safety goggles, acid-resistant gloves, lab coat.

Procedure:

• Measure approximately 700 mL of COLD deionized water into a 1000 mL beaker.[9]

• Place the beaker on a magnetic stir plate and begin gentle stirring.

• CAUTION: EXTREME HEAT GENERATION. Slowly and carefully add 50 mL (approx. 92 g) of concentrated sulfuric acid to the cold water. Always add acid to water, never the other way around. The solution will heat up significantly.[9] Allow the solution to cool back down to near room temperature.

• Once cooled, slowly add 200 g of copper(II) sulfate pentahydrate crystals to the solution while stirring.[9]

• Continue stirring until all the crystals are completely dissolved. The solution should be a clear, bright blue.

• Using a micropipette, add approximately 0.2 mL of concentrated hydrochloric acid to achieve a chloride concentration of about 70 ppm.

• Add deionized water to bring the final volume to 1000 mL.

• If required, add proprietary organic additives (suppressor, accelerator, leveler) according to the manufacturer's specifications.

• The bath is now ready for use. It is often recommended to "dummy plate" a piece of scrap copper at a low current density (e.g., 0.5 A/dm²) for 30-60 minutes to remove impurities before plating actual parts.[15]

Protocol 2: Hull Cell Analysis for Bath Quality Control

The Hull cell is a miniature trapezoidal plating cell used to qualitatively assess the condition of an electroplating bath.[12][16] It allows for the evaluation of the deposit appearance over a wide range of current densities on a single test panel.[15]

Materials:

• 267 mL Hull Cell with corresponding anode (phosphorized copper).[12][15]

• Polished brass or steel Hull cell test panel.

• DC power supply (rectifier).

• Air supply for agitation (aquarium pump with tubing).

• Timer.

• Plating solution sample from the main bath.

• Cleaning and activation solutions (e.g., acid cleaner, micro-etch).

Procedure:

• Panel Preparation: a. Peel the protective plastic film from the polished face of the Hull cell panel.[17] b. Clean the panel using an appropriate cleaner to remove any residues (e.g., immerse in an acidic cleaner for 2 minutes).[17] c. Rinse the panel thoroughly with DI water. d. Briefly immerse the panel in a micro-etch solution (e.g., sodium persulfate) for 15-30 seconds to activate the surface.[17] e. Rinse thoroughly with DI water until the surface is "water-break free."

• Hull Cell Setup: a. Place the phosphorized copper anode into the anode slot of the Hull cell. b. Fill the cell with the plating solution to the 267 mL mark. c. If agitation is used, connect the air line to the cell and adjust for a gentle, uniform curtain of bubbles across the cathode area.[15]

• Plating: a. Place the prepared test panel into the cathode slot, ensuring the polished side faces the anode.[15] b. Connect the positive lead of the rectifier to the anode and the negative lead to the test panel.[17] c. Turn on the power supply and immediately start the timer. d. Apply a total current of 2 Amps for a duration of 10 minutes.[15][17]

• Analysis: a. After 10 minutes, turn off the rectifier, remove the panel, and rinse it thoroughly with DI water. b. Carefully dry the panel with a soft, non-abrasive material. c. Examine the plated surface. The panel will show different deposit characteristics from left to right, corresponding to high to low current densities. d. Interpretation:

  • High Current Density Area (Left): Look for "burning" (dull, powdery, or dark deposits), which can indicate low brightener levels or contamination.[12][17]
  • Mid-Range Current Density: This area should show a bright, level, and smooth deposit. A narrowing of this "bright band" suggests an imbalance in additives or the presence of impurities.[12]
  • Low Current Density Area (Right): Look for dullness or poor coverage ("skip plating"), which can indicate low additive concentration or contamination.

Mandatory Visualizations

Diagram 1: General Copper Electroplating Workflow

Caption: Workflow for a typical copper electroplating process.

Diagram 2: Additive Roles in Microvia Filling

Caption: Synergistic roles of additives in microvia filling.

References

• 1. allanchem.com [allanchem.com]
• 2. brightfinechem.com [brightfinechem.com]
• 3. Copper sulphate pentahydrate Electroplating Grade – Kamala Fine Chem [kamalafinechem.com]
• 4. nbinno.com [nbinno.com]
• 5. qnityelectronics.com [qnityelectronics.com]
• 6. Electroplated Copper Additives for Advanced Packaging: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. electrochem.org [electrochem.org]
• 8. reddit.com [reddit.com]
• 9. Copper Plating FAQ - first set [thinktink.com]
• 10. EP2195474A2 - Acid copper electroplating bath composition - Google Patents [patents.google.com]
• 11. osti.gov [osti.gov]
• 12. lab-wizard.com [lab-wizard.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Hull Cell Acid Copper Electrolyte Analysis [thinktink.com]
• 16. Hull Cell Test Method for Electroplating Solutions | PAVCO [pavco.com]
• 17. youtube.com [youtube.com]

Application Notes and Protocols for the Preparation of Bordeaux Mixture Using Copper(II) Sulfate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bordeaux mixture is a historically significant and effective fungicide and bactericide composed of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) and hydrated lime (Ca(OH)₂). Its preparation involves the precipitation of basic copper sulfates, which are the active fungicidal agents. The efficacy and safety of the mixture are highly dependent on the precise ratio of the components and the preparation procedure. This document provides detailed protocols for the laboratory-scale preparation of Bordeaux mixture, quantitative data for its formulation, and an overview of the underlying chemical principles.

Introduction

First developed in the Bordeaux region of France in the late 19th century, Bordeaux mixture has been widely used in agriculture to protect crops from fungal and bacterial diseases.[1][2] The active ingredient is a complex of copper hydroxides and copper sulfates formed upon mixing copper(II) sulfate and slaked lime in water. The mixture's effectiveness lies in the gradual release of cupric ions (Cu²⁺), which are toxic to fungal spores and inhibit their germination.[1] Proper preparation is crucial to ensure the formation of a fine, stable precipitate that adheres well to plant surfaces and to avoid phytotoxicity associated with excess soluble copper.[3]

Chemical and Physical Data

The preparation of Bordeaux mixture is based on the reaction between copper(II) sulfate and calcium hydroxide (B78521). While the overall reaction is often simplified, it results in the formation of a complex mixture of basic copper sulfates. The quality and stability of the final product are influenced by factors such as the purity of reagents, water temperature, and the order of mixing.

Parameter	Value / Description	Source(s)
Molecular Formula of Reactants	Copper(II) Sulfate Pentahydrate: CuSO₄·5H₂OCalcium Hydroxide (Hydrated Lime): Ca(OH)₂	N/A
Typical Formulation (1% Mixture)	1 kg CuSO₄·5H₂O : 1 kg Ca(OH)₂ : 100 L Water	[1][2]
Stoichiometric Ratio	1 kg of CuSO₄·5H₂O requires approximately 0.225 kg of pure Ca(OH)₂ for complete precipitation of copper.	[1]
Copper Content in 1% Mixture	Approximately 0.25%	[1]
Appearance of Final Mixture	Sky-blue, gelatinous precipitate
Optimal pH	Neutral to slightly alkaline (pH ~7.0)	[3]
Stability	Should be used immediately after preparation for maximum efficacy. Can be stabilized for a short period by adding sugar or jaggery.[4]

Experimental Protocols

Materials and Equipment

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O), powder or crystalline

• Calcium hydroxide (hydrated lime, Ca(OH)₂), high-purity

• Distilled or deionized water

• Glass beakers or plastic buckets (do not use metal containers)[3]

• Glass stirring rods

• pH meter or pH indicator strips

• Weighing balance

• Magnetic stirrer and stir bar (optional)

• Filtration apparatus (e.g., cheesecloth or fine sieve)

Preparation of Stock Solutions (Recommended for Scalability and Consistency)

For frequent preparation of Bordeaux mixture, creating stock solutions of copper sulfate and hydrated lime is recommended.[5][6]

• Copper Sulfate Stock Solution (e.g., 10% w/v):

  • Weigh 100 g of CuSO₄·5H₂O.

  • In a 1 L glass beaker, dissolve the copper sulfate in approximately 800 mL of warm distilled water while stirring.

  • Once fully dissolved, transfer the solution to a 1 L volumetric flask and bring the volume to the mark with distilled water.

  • Store in a clearly labeled, stoppered glass container. This solution can be stored indefinitely.[5]

• Hydrated Lime Stock Suspension (e.g., 10% w/v):

  • Weigh 100 g of Ca(OH)₂.

  • In a 1 L beaker, gradually add the hydrated lime to 800 mL of distilled water while stirring to form a suspension.

  • Transfer the suspension to a 1 L volumetric flask and bring the volume to the mark with distilled water.

  • This suspension should be vigorously shaken before each use. It can be stored in a stoppered container.[5]

Protocol for 1% Bordeaux Mixture Preparation (1 L)

• Prepare Dilute Copper Sulfate Solution:

  • In a 1 L beaker, add 500 mL of distilled water.

  • Measure 100 mL of the 10% copper sulfate stock solution and add it to the beaker while stirring.

• Prepare Dilute Hydrated Lime Suspension:

  • In a separate 1 L beaker, add 500 mL of distilled water.

  • Vigorously shake the 10% hydrated lime stock suspension and measure 100 mL. Add it to the beaker while stirring to create a milk of lime.

• Mixing:

  • Crucially, slowly pour the dilute copper sulfate solution into the dilute hydrated lime suspension while continuously stirring. [4] Reversing this order will result in a granular precipitate with reduced fungicidal efficacy.

  • A sky-blue gelatinous precipitate will form.

• Quality Control (pH and Free Copper Test):

  • Measure the pH of the final mixture. It should be neutral to slightly alkaline. If acidic, add small increments of the hydrated lime suspension until the desired pH is reached.[3]

  • To test for the presence of free, phytotoxic copper ions, immerse a clean iron nail or knife blade into the mixture for a few minutes.[3][4] If a reddish-brown deposit of copper forms on the iron, the mixture is acidic and more lime suspension must be added.

• Application:

  • The freshly prepared Bordeaux mixture should be used immediately for optimal performance.[3]

  • Continuous agitation is necessary during application to prevent the precipitate from settling.

Diagrams

References

• 1. Bordeaux mixture - Wikipedia [en.wikipedia.org]
• 2. greenaria.in [greenaria.in]
• 3. nrcpomegranate.in [nrcpomegranate.in]
• 4. static.vikaspedia.in [static.vikaspedia.in]
• 5. Bordeaux Mixture--UC IPM [ipm.ucanr.edu]
• 6. kb.osu.edu [kb.osu.edu]

Application Notes and Protocols: Copper(II) Sulfate Pentahydrate as a Herbicide in Agricultural Research

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), a widely utilized inorganic compound, serves as a potent algaecide, fungicide, and herbicide in various agricultural and water management settings.[1][2][3][4] Its efficacy is attributed to the cupric ion (Cu²⁺), which acts as a multi-site inhibitor of critical enzyme systems in target organisms.[1][5][6] These application notes provide detailed protocols and quantitative data for the use of copper(II) sulfate pentahydrate in agricultural research, with a focus on its herbicidal properties for aquatic weed control.

Mechanism of Action

The herbicidal activity of copper(II) sulfate pentahydrate is primarily due to the toxic effects of the copper ion (Cu²⁺) on plant cells.[5][7] Upon dissolution in water, the compound releases copper ions which are readily absorbed by algae and aquatic plants. Inside the cells, these ions bind to various functional groups of proteins, particularly sulfhydryl groups, leading to protein denaturation and inactivation of essential enzymes.[5][6] This disruption of cellular processes, including photosynthesis, ultimately results in cell damage, leakage, and death of the target plant.[4][5]

Caption: Mechanism of action of copper(II) sulfate pentahydrate as an aquatic herbicide.

Data Presentation: Application Rates for Aquatic Weed Control

The effective dosage of copper(II) sulfate pentahydrate for aquatic weed control is influenced by several factors, including water alkalinity, the target weed species, and the application method.[8][9]

Target Weed	Application Method	Recommended Concentration (ppm of Copper Sulfate Pentahydrate)	Recommended Concentration (ppm of metallic copper)	Notes
Algae	Continuous	0.112 - 0.224	0.028 - 0.056	Apply for 12 hours of each 24-hour period.[9][10]
Slug	0.25 - 2.0 lbs per cubic foot per second (CFS)	0.06 - 0.5 lbs per CFS	Effectiveness decreases with alkalinity above 150 ppm.[9]
Leafy and Sago Pondweed	Continuous	0.5 - 1.0	0.125 - 0.25	Begin application when water is first turned into the system.[9]
Tadpole Shrimp (in rice fields)	Flood	2.72 lbs/acre (3-inch depth) - 5.44 lbs/acre (6-inch depth)	Not specified	Adjust rate based on average water depth.[9]

Note: The effectiveness of copper sulfate is significantly reduced in water with high bicarbonate alkalinity (above 150 ppm as CaCO₃).[8][9] It is crucial to test water alkalinity before application to determine the appropriate dosage.

Experimental Protocols

Protocol 1: Determining the Efficacy of Copper(II) Sulfate Pentahydrate for Algae Control in a Laboratory Setting

This protocol outlines a method for assessing the algicidal properties of copper(II) sulfate pentahydrate under controlled laboratory conditions.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Uses of Copper Sulfate Pentahydrate in agriculture and industry | Foodcom S.A. [foodcom.pl]
• 4. Copper Sulfate Fact Sheet [npic.orst.edu]
• 5. Copper Sulfate Technical Fact Sheet [npic.orst.edu]
• 6. Copper pesticide - Wikipedia [en.wikipedia.org]
• 7. noaa.gov [noaa.gov]
• 8. usbr.gov [usbr.gov]
• 9. aquadocinc.com [aquadocinc.com]
• 10. Product Information | LabelSDS [labelsds.com]

Application Notes and Protocols: Copper(II) Sulfate Pentahydrate in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), a crystalline blue solid, is a versatile and widely utilized reagent in analytical chemistry.[1] Its applications range from classic colorimetric assays for the quantification of biomolecules to its use as a catalyst in organic reactions.[2] This document provides detailed application notes and experimental protocols for key analytical methods employing copper(II) sulfate pentahydrate, with a focus on techniques relevant to biological and pharmaceutical research.

Quantification of Proteins: The Biuret Test

The Biuret test is a colorimetric assay used to determine the total protein concentration in a sample.[3][4] The principle of the assay is based on the reaction of copper(II) ions with peptide bonds in an alkaline environment, forming a characteristic purple-colored complex.[4][5][6] The intensity of the color produced is directly proportional to the concentration of protein in the sample and can be measured spectrophotometrically.[3][5]

Logical Relationship: Biuret Test Principle

Caption: Principle of the Biuret test for protein quantification.

Experimental Protocol: Biuret Protein Assay

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium potassium tartrate tetrahydrate

• Sodium hydroxide (B78521) (NaOH)

• Bovine Serum Albumin (BSA) for standards

• Distilled water

• Spectrophotometer and cuvettes

Reagent Preparation (Biuret Reagent):

• Dissolve 1.50 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) and 6.0 g of sodium potassium tartrate in 500 mL of distilled water.[6]

• With stirring, add 300 mL of 10% NaOH solution.[6]

• Dilute the solution to a final volume of 1 L with distilled water.[6]

• Store the reagent in a plastic bottle.[6]

Procedure:

• Preparation of Standards: Prepare a series of protein standards using Bovine Serum Albumin (BSA) with concentrations ranging from 1 to 10 mg/mL.[6]

• Sample Preparation: Dilute the unknown protein sample to a concentration expected to fall within the range of the standard curve.

• Reaction:

  • Pipette 1.0 mL of each standard and unknown sample into separate test tubes.

  • Add 4.0 mL of the Biuret reagent to each tube.[6]

  • Mix the contents thoroughly and incubate at room temperature for 30 minutes.[5][6]

• Measurement:

  • Set the spectrophotometer to a wavelength of 540 nm.[5][6]

  • Use a blank solution (1.0 mL of distilled water and 4.0 mL of Biuret reagent) to zero the spectrophotometer.

  • Measure the absorbance of each standard and the unknown sample.[5]

• Data Analysis:

  • Plot a standard curve of absorbance versus protein concentration for the BSA standards.

  • Determine the concentration of the unknown protein sample by interpolating its absorbance value on the standard curve.

Quantitative Data Summary: Biuret Assay

Component	Concentration/Amount	Purpose
Copper(II) sulfate pentahydrate	1.50 g/L of reagent	Source of Cu²⁺ ions for complex formation
Sodium potassium tartrate	6.0 g/L of reagent	Chelates and stabilizes Cu²⁺ ions in alkaline solution
Sodium hydroxide	300 mL of 10% solution/L	Provides the alkaline medium for the reaction
BSA Standards	1-10 mg/mL	To generate a standard curve for quantification
Wavelength for Measurement	540 nm	Wavelength of maximum absorbance for the purple complex
Incubation Time	30 minutes	Allows for complete color development

Detection and Quantification of Reducing Sugars: Fehling's Test

Fehling's test is a classic chemical method used to differentiate between reducing and non-reducing sugars.[7][8] Reducing sugars contain a free aldehyde or ketone group that can reduce the copper(II) ions in Fehling's solution to copper(I) oxide, resulting in the formation of a red precipitate.[7][8][9]

Experimental Workflow: Fehling's Test

Caption: Workflow for performing Fehling's test.

Experimental Protocol: Fehling's Test

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Potassium sodium tartrate (Rochelle salt)

• Sodium hydroxide (NaOH)

• Test samples (e.g., glucose, fructose, sucrose (B13894) solutions)

• Distilled water

• Water bath

Reagent Preparation:

• Fehling's Solution A: Dissolve 34.65 g of copper(II) sulfate pentahydrate in distilled water and make up to 500 mL.

• Fehling's Solution B: Dissolve 173 g of potassium sodium tartrate and 50 g of sodium hydroxide in distilled water and make up to 500 mL.[9]

• Working Fehling's Solution: Mix equal volumes of Fehling's Solution A and Fehling's Solution B immediately before use.[7][8]

Procedure:

• Pipette 1 mL of the test sample into a clean test tube.

• Add 1 mL of the freshly prepared working Fehling's solution.

• Place the test tube in a boiling water bath for 2-5 minutes.[9]

• Remove the tube and observe for the formation of a precipitate.

• A positive test is indicated by the formation of a yellow, green, or brick-red precipitate of cuprous oxide (Cu₂O).[7][9] A negative test is indicated by the absence of a precipitate, with the solution remaining blue.

Quantitative Data Summary: Fehling's Test Reagents

Component	Concentration/Amount (for 500 mL)	Purpose
Fehling's Solution A
Copper(II) sulfate pentahydrate	34.65 g	Source of Cu²⁺ ions
Fehling's Solution B
Potassium sodium tartrate	173 g	Chelating agent for Cu²⁺ ions
Sodium hydroxide	50 g	Provides an alkaline environment

Distinguishing Monosaccharides from Disaccharides: Barfoed's Test

Barfoed's test is used to distinguish reducing monosaccharides from reducing disaccharides.[10][11] The test is based on the reduction of copper(II) acetate (B1210297) to copper(I) oxide in a slightly acidic medium.[11][12] Monosaccharides, being stronger reducing agents, react faster (within 1-2 minutes) than disaccharides (7-8 minutes).[11]

Experimental Workflow: Barfoed's Test

Caption: Workflow for performing Barfoed's test.

Experimental Protocol: Barfoed's Test

Materials:

• Copper(II) acetate

• Glacial acetic acid

• Test samples (monosaccharide and disaccharide solutions)

• Distilled water

• Water bath

Reagent Preparation (Barfoed's Reagent):

• Dissolve 13.3 g of copper acetate in 200 mL of distilled water.[13]

• Filter the solution if necessary.

• Add 1.8 mL of glacial acetic acid to the filtrate.[13]

Procedure:

• Pipette 1 mL of the sample solution into a test tube.

• Add 3 mL of Barfoed's reagent.[14]

• Heat the solution in a boiling water bath for 3 minutes.[10][14]

• Allow the solution to cool.

• Observe the time taken for the formation of a red precipitate.

• A red precipitate formed within 3 minutes indicates the presence of a monosaccharide.[12][14] A precipitate formed after prolonged heating (more than 5-10 minutes) suggests the presence of a disaccharide.[15]

Quantitative Data Summary: Barfoed's Test Reagent

Component	Concentration/Amount	Purpose
Copper(II) acetate	13.3 g in 200 mL water	Source of Cu²⁺ ions
Glacial acetic acid	1.8 mL	Provides a slightly acidic medium

Other Notable Applications

• Benedict's Test: Similar to Fehling's test, Benedict's test also identifies reducing sugars. The reagent, which contains copper(II) sulfate, sodium carbonate, and sodium citrate, is more stable than Fehling's solution.[9][16]

• Spectrophotometric Analysis: Solutions of copper(II) sulfate pentahydrate have a characteristic blue color, and their absorbance can be measured to determine concentration according to Beer's Law.[17][18] This principle can be applied in various quantitative analyses.

• Catalysis: Copper(II) sulfate pentahydrate can act as a Lewis acid catalyst in various organic reactions, such as the acetylation of alcohols and phenols.[2][19]

• Iodometric Titration: The concentration of copper(II) ions in a solution can be determined by iodometric titration, which can be used to assay the purity of copper(II) sulfate pentahydrate.[20][21]

Conclusion

Copper(II) sulfate pentahydrate remains a fundamental and cost-effective reagent in analytical chemistry. Its utility in classic colorimetric assays for proteins and sugars, coupled with its applications in modern analytical techniques, ensures its continued importance in research, quality control, and drug development. The protocols provided herein offer standardized methods for its application in the laboratory.

References

• 1. Beyondlab | Laboratory Products and Informatics [beyondlab.com.tr]
• 2. scielo.br [scielo.br]
• 3. Biuret Test | Overview, Process & Results - Lesson | Study.com [study.com]
• 4. microbenotes.com [microbenotes.com]
• 5. Protocol for Biuret Protein Assay - Creative Proteomics [creative-proteomics.com]
• 6. Principle and Protocol of Biuret Method - Creative BioMart [creativebiomart.net]
• 7. Fehling's Test Procedure [unacademy.com]
• 8. microbenotes.com [microbenotes.com]
• 9. bu.edu.eg [bu.edu.eg]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. microbenotes.com [microbenotes.com]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. Carbohydrates - Barfoed's Test [dept.harpercollege.edu]
• 15. m.youtube.com [m.youtube.com]
• 16. Fehling's test for reducing sugars [wwwchem.uwimona.edu.jm]
• 17. resources.finalsite.net [resources.finalsite.net]
• 18. webs.anokaramsey.edu [webs.anokaramsey.edu]
• 19. researchgate.net [researchgate.net]
• 20. scribd.com [scribd.com]
• 21. pubs.acs.org [pubs.acs.org]

experimental setup for demonstrating dehydration of copper(ii) sulfate pentahydrate

Application Note: Demonstrating the Dehydration of Copper(II) Sulfate (B86663) Pentahydrate

Abstract

This application note provides a detailed protocol for the dehydration of copper(II) sulfate pentahydrate (CuSO₄·5H₂O), a common laboratory experiment demonstrating the removal of water of crystallization. The protocol outlines the thermal decomposition of the hydrated salt, resulting in the formation of anhydrous copper(II) sulfate (CuSO₄). This process is characterized by a distinct color change and a quantifiable loss in mass. The reversible nature of this reaction is also discussed. This procedure is applicable for qualitative demonstrations and quantitative analysis in research and educational settings.

Introduction

Copper(II) sulfate pentahydrate is a blue crystalline solid in which five water molecules are associated with each formula unit of copper(II) sulfate.[1] These water molecules, known as water of crystallization, are responsible for the characteristic blue color of the compound.[1][2] Upon heating, the water of crystallization is driven off, leading to the formation of anhydrous copper(II) sulfate, which is a white powder.[1][2][3][4] This transformation is a classic example of a dehydration reaction and is reversible; the addition of water to the anhydrous salt restores the blue color of the pentahydrate.[2]

The dehydration process occurs in distinct stages, with specific numbers of water molecules being lost at different temperatures.[3][5] By carefully measuring the mass of the copper(II) sulfate before and after heating, it is possible to quantitatively determine the amount of water lost and verify the empirical formula of the hydrated salt.

Experimental Overview

This experiment involves heating a known mass of copper(II) sulfate pentahydrate in a crucible or test tube. The progressive loss of water is observed through the change in color from blue to white.[1][2][6][3][4] The mass of the remaining anhydrous copper(II) sulfate is then measured to determine the mass of water that has been evaporated.

Materials and Equipment

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) crystals (HARMFUL, DANGEROUS FOR THE ENVIRONMENT)[7]

• Crucible and lid[7]

• Pipeclay triangle[7]

• Tripod stand[7]

• Bunsen burner[7]

• Heat-resistant mat[7]

• Top-pan balance (accurate to 0.01 g)[7]

• Crucible tongs[7]

• Spatula

• Safety goggles

Experimental Protocol

Procedure

• Preparation:

  • Ensure all apparatus is clean and dry.

  • Place the empty crucible with its lid on the pipeclay triangle supported by the tripod stand.

  • Heat the crucible and lid gently with a Bunsen burner for about a minute to drive off any moisture.

  • Allow the crucible and lid to cool to room temperature on the heat-resistant mat.

• Weighing the Hydrated Salt:

  • Using the top-pan balance, accurately weigh the empty, dry crucible with its lid. Record this mass.

  • Add between 2 g and 3 g of copper(II) sulfate pentahydrate crystals to the crucible.[7]

  • Reweigh the crucible, lid, and hydrated salt. Record this total mass.

• Dehydration:

  • Place the crucible containing the copper(II) sulfate pentahydrate on the pipeclay triangle. The lid should be slightly ajar to allow water vapor to escape.

  • Begin heating the crucible gently with a medium Bunsen flame.[7]

  • Observe the color change of the crystals from blue to a grayish-white.[7]

  • Heat more strongly for approximately 10 minutes to ensure all the water of crystallization has been removed. Avoid overheating, which can cause the white anhydrous copper(II) sulfate to decompose further into black copper(II) oxide.[7][8]

• Cooling and Weighing the Anhydrous Salt:

  • Using crucible tongs, carefully remove the crucible and lid from the pipeclay triangle and place them on the heat-resistant mat to cool completely.

  • Once at room temperature, reweigh the crucible, lid, and the resulting anhydrous copper(II) sulfate. Record this mass.

• Heating to a Constant Mass (Optional but Recommended for Accuracy):

  • To ensure all the water has been driven off, heat the crucible and its contents for a further 2-3 minutes.

  • Allow to cool and reweigh.

  • Repeat this process until two consecutive mass readings are the same.

• Rehydration (Optional Demonstration):

  • After the final weighing, allow the anhydrous copper(II) sulfate to cool completely.

  • Carefully add a few drops of water to the white powder.

  • Observe the immediate return of the blue color and the release of heat, indicating an exothermic reaction.

Data Presentation

The quantitative data from this experiment can be summarized in the following table:

Measurement	Mass (g)
Mass of empty crucible and lid
Mass of crucible, lid, and hydrated copper(II) sulfate
Mass of hydrated copper(II) sulfate
Mass of crucible, lid, and anhydrous copper(II) sulfate (after heating)
Mass of anhydrous copper(II) sulfate
Mass of water lost

Calculations

• Mass of hydrated copper(II) sulfate: (Mass of crucible, lid, and hydrated salt) - (Mass of empty crucible and lid)

• Mass of anhydrous copper(II) sulfate: (Mass of crucible, lid, and anhydrous salt) - (Mass of empty crucible and lid)

• Mass of water lost: (Mass of hydrated copper(II) sulfate) - (Mass of anhydrous copper(II) sulfate)

• Percentage of water in the hydrated salt: (Mass of water lost / Mass of hydrated copper(II) sulfate) x 100

• Determination of the formula of the hydrated salt (x in CuSO₄·xH₂O):

  • Calculate the moles of anhydrous copper(II) sulfate (Molar mass of CuSO₄ ≈ 159.61 g/mol ).

  • Calculate the moles of water lost (Molar mass of H₂O ≈ 18.02 g/mol ).

  • Determine the ratio of moles of water to moles of anhydrous copper(II) sulfate. This should be a whole number, representing 'x'.

Safety Precautions

• Wear safety goggles throughout the experiment.

• Copper(II) sulfate is harmful if swallowed and is an irritant. Avoid contact with skin and eyes.

• Handle the hot crucible and tripod with tongs to prevent burns.

• Do not overheat the copper(II) sulfate, as it may decompose to produce toxic sulfur oxides.[8]

Visualizations

Experimental Workflow

Caption: Workflow for the dehydration of copper(II) sulfate pentahydrate.

Logical Relationship of Components

References

• 1. byjus.com [byjus.com]
• 2. discussion.tiwariacademy.com [discussion.tiwariacademy.com]
• 3. quora.com [quora.com]
• 4. brainly.in [brainly.in]
• 5. water - How much heat is required to dehydrate a hydrate? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. What change in color is observed when copper sulfate class 9 chemistry CBSE [vedantu.com]
• 7. Finding the formula of hydrated copper(II) sulfate | Class experiment | RSC Education [edu.rsc.org]
• 8. A reversible reaction of hydrated copper(II) sulfate | Class experiment | RSC Education [edu.rsc.org]

Technical Notes & Optimization

Technical Support Center: Copper(II) Sulfate Pentahydrate Crystallization

This guide provides troubleshooting solutions and frequently asked questions for researchers, scientists, and drug development professionals encountering issues during the crystallization of copper(II) sulfate (B86663) pentahydrate.

Troubleshooting Guide

Question: Why are my copper(II) sulfate crystals not forming?

Answer: Several factors can inhibit crystal formation. The most common issues are related to solution saturation, temperature, and nucleation.

• Insufficient Saturation: The solution may not be saturated or supersaturated with copper(II) sulfate. To form crystals, the concentration of the solute must exceed its solubility at a given temperature.[1][2][3]

  • Solution: Ensure you are preparing a saturated solution by dissolving copper(II) sulfate in hot water until no more solute dissolves.[4][5][6] A supersaturated solution, which holds more dissolved solute than a saturated solution at the same temperature, can be prepared by cooling a hot, saturated solution.[3][7]

• Temperature Stability: Fluctuating temperatures can disrupt crystal growth. A stable environment is crucial for successful crystallization.[1][6]

  • Solution: Place your crystallization setup in a location with a constant temperature, away from direct sunlight or heat sources.[1] The ideal temperature range is generally between 20-24°C (68-75°F).[1]

• Lack of Nucleation Sites: Crystals need a point to begin growing, known as a nucleation site.[3][7]

  • Solution: Introduce a "seed crystal" into the solution to provide a template for growth.[1][4][6] Alternatively, scratching the bottom of the glass container can sometimes induce nucleation.[8]

Question: Why are my crystals small, powdery, or forming as a crust?

Answer: The formation of small, poorly defined crystals or a crystalline crust is often a result of rapid crystallization or the presence of impurities.

• Rapid Cooling: If the solution cools too quickly, it can lead to the formation of many small crystals instead of large, well-defined ones.[1]

  • Solution: Allow the saturated solution to cool slowly and undisturbed. Covering the container can help to slow down the cooling and evaporation rate.

• High Supersaturation: An excessively supersaturated solution can lead to spontaneous and rapid crystallization, resulting in a powder-like precipitate.[9]

  • Solution: Prepare a solution that is only slightly supersaturated to encourage slower, more controlled crystal growth.[10]

• Impurities: The presence of impurities can interfere with the crystal lattice formation, leading to malformed crystals or the growth of a crust along the container walls.[7][11] Impure solutions may also appear greenish instead of the characteristic vibrant blue.[11]

  • Solution: Use distilled water and high-purity copper(II) sulfate.[1][12] If you suspect impurities, you can purify your copper(II) sulfate by recrystallization.[11]

• Crystal Creep: A crust forming and creeping up the sides of the container is a common issue, often accelerated by evaporation.[13]

  • Solution: Transfer the solution to a clean container if crusting becomes significant. Some have suggested applying a thin layer of Vaseline to the inner walls of the container to prevent this.[13]

Question: The crystals have formed, but they are cloudy, have rough faces, or are misshapen. What is the cause?

Answer: The quality of the crystals is directly related to the purity of the solution and the stability of the growing conditions.

• Contamination: Impurities in the solution are a primary cause of poor crystal quality, leading to jagged edges, rough faces, and a flattened shape.[11][14] Iron salts are a common impurity that can cause these issues.[11]

  • Solution: Utilize pure starting materials and consider a recrystallization step to purify the copper(II) sulfate.[11]

• Environmental Disturbances: Agitation or movement of the container can disrupt the crystal growth process.[1]

  • Solution: Keep the crystallization apparatus in a location where it will not be disturbed.

• Temperature Fluctuations: Unstable temperatures can cause the crystal to partially dissolve and then regrow, resulting in rounded edges and an uneven appearance.[6][13]

  • Solution: Maintain a constant temperature throughout the growth period.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for growing copper(II) sulfate pentahydrate crystals? A1: Distilled or deionized water is the recommended solvent for achieving high-purity crystals.[1][12][15] Using tap water can introduce impurities that may affect crystal quality.

Q2: How does temperature affect the solubility of copper(II) sulfate? A2: The solubility of copper(II) sulfate in water increases significantly with temperature. This property is fundamental to the crystallization process by cooling.[7]

Q3: How long does it typically take to grow sizable crystals? A3: The time required for crystal growth can vary from a few days to several weeks, depending on factors such as the rate of cooling/evaporation, solution concentration, and the desired crystal size.[1][4] Patience is key for growing large, high-quality crystals.

Q4: How should I store the grown crystals? A4: Copper(II) sulfate pentahydrate crystals can lose their water of hydration when exposed to air, causing them to become opaque and powdery (efflorescence).[6][10] To prevent this, store the crystals in a sealed container.[6] Some recommend storing them in a container with a small amount of copper sulfate powder to maintain a stable environment.[13]

Q5: Is copper(II) sulfate toxic? A5: Yes, copper(II) sulfate is moderately toxic if ingested and can cause skin and eye irritation.[6][10] Always wear appropriate personal protective equipment (PPE), such as gloves and safety goggles, when handling this chemical.[12]

Data Presentation

Table 1: Solubility of Copper(II) Sulfate in Water at Different Temperatures

Temperature (°C)	Solubility ( g/100 mL)
0	31.6[7]
25	~35[16]
100	203.3[7]

Experimental Protocols

Protocol 1: Recrystallization for Purification of Copper(II) Sulfate

This protocol is used to purify commercially available copper(II) sulfate which may contain impurities.

• Dissolution: In a beaker, add approximately 50 g of impure copper(II) sulfate to 100 mL of hot water. Heat the mixture gently while stirring until the copper(II) sulfate dissolves. Do not boil the solution.[11]

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with filter paper into a clean beaker. This will remove any insoluble impurities.[7]

• Crystallization: Allow the filtrate to cool slowly to room temperature. You can place the beaker in a larger container of warm water to slow the cooling process. For further crystallization, the solution can be placed in a refrigerator.[11]

• Isolation and Washing: Once a significant amount of crystals has formed, decant the supernatant liquid. Wash the crystals with a small amount of ice-cold distilled water or acetone (B3395972) to remove any remaining impurities.[7]

• Drying: Dry the purified crystals on a filter paper.

Protocol 2: Growing a Single Crystal with a Seed Crystal

This method is ideal for growing a large, well-formed single crystal.

• Saturated Solution Preparation: Prepare a saturated solution of copper(II) sulfate by dissolving the purified solid in hot distilled water until no more dissolves.[4][5]

• Seed Crystal Formation: Pour a small amount of the saturated solution into a shallow dish and let it sit undisturbed for several hours to a day. Small "seed" crystals will form as the solution evaporates.[4][6]

• Seed Crystal Selection and Mounting: Select a well-formed, transparent seed crystal. Carefully tie a thin nylon fishing line around it.[4][6]

• Crystal Growth: Suspend the seed crystal from a support (e.g., a pencil) into a clean jar containing the filtered, saturated copper(II) sulfate solution. Ensure the crystal is fully submerged and does not touch the sides or bottom of the container.[6]

• Monitoring and Maintenance: Cover the jar with a filter paper to prevent dust from entering while allowing for slow evaporation.[6] Monitor the crystal growth daily. If smaller crystals begin to form on the main crystal or the container, remove the main crystal, filter the solution, and place the crystal back into the clean solution.[6]

• Finalizing: Once the crystal has reached the desired size, remove it from the solution and allow it to dry.

Mandatory Visualization

References

• 1. editverse.com [editverse.com]
• 2. reddit.com [reddit.com]
• 3. m.youtube.com [m.youtube.com]
• 4. csub.edu [csub.edu]
• 5. Making Copper Sulfate Crytals - JCScience.ie [jcscience.ie]
• 6. How to Grow Blue Copper Sulfate Crystals [thoughtco.com]
• 7. makezine.com [makezine.com]
• 8. youtube.com [youtube.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. crystalverse.com [crystalverse.com]
• 11. crystalverse.com [crystalverse.com]
• 12. How to make a crystal from copper sulfate | MEL Chemistry [melscience.com]
• 13. crystalverse.com [crystalverse.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. quora.com [quora.com]
• 16. “Copper sulfate crystals” experiment | MEL Chemistry [melscience.com]

preventing formation of anhydrous copper sulfate during heating

Technical Support Center: Controlled Heating of Copper Sulfate (B86663)

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the controlled heating of copper sulfate hydrates.

Troubleshooting Guide: Preventing Unwanted Anhydrous Copper Sulfate Formation

This guide addresses common issues encountered during the heating of copper sulfate pentahydrate (CuSO₄·5H₂O) when the goal is to obtain a specific lower hydrate (B1144303) without complete dehydration.

Issue Encountered	Probable Cause	Recommended Solution
Sample turned completely white, indicating anhydrous copper sulfate formation.	The temperature exceeded the final dehydration step (around 220-250°C).[1][2][3][4]	Carefully monitor and control the temperature to remain within the range for the desired hydrate. For example, to obtain the trihydrate, maintain temperatures above 30°C but below 110°C.[2]
The white powder turned dark or black.	The sample was overheated, causing decomposition of the anhydrous copper sulfate into copper(II) oxide and toxic sulfur trioxide.[3][5] This occurs at temperatures around 650°C.[3][6]	Immediately reduce or remove the heat source. Ensure the heating process is conducted in a well-ventilated area or fume hood. Do not heat the sample beyond the point it turns white.[5]
Uneven color change in the sample (patches of blue and white).	Non-uniform heating of the sample.	Heat the sample slowly and ensure even heat distribution.[7] Consider using a laboratory oven with precise temperature control or gently moving the flame if using a Bunsen burner.[5]
Water condensed on cooler parts of the reaction vessel and dripped back onto the hot sample, causing sputtering or cracking of the vessel.	A significant temperature gradient within the heating apparatus.	Heat the entire length of the test tube or reaction vessel periodically to prevent condensation buildup.[5] Ensure the setup allows for the controlled removal of evolved water vapor.
The anhydrous product turned blue again after cooling.	The anhydrous copper sulfate is hygroscopic and has reabsorbed moisture from the air.[8]	Transfer the hot, anhydrous copper sulfate to a desiccator or an airtight container immediately after heating and before it cools completely.[4][8]

Frequently Asked Questions (FAQs)

Q1: At what temperatures does copper sulfate pentahydrate lose its water molecules?

A1: The dehydration of copper sulfate pentahydrate (CuSO₄·5H₂O) occurs in distinct stages as the temperature increases:

• Around 30-63°C: It begins to lose the first two water molecules.[2][3]

• Around 90-110°C: It loses two more water molecules.[1][2][3]

• Around 220-250°C: The final water molecule is removed, resulting in white, anhydrous copper sulfate (CuSO₄).[1][2][4]

Q2: How can I stop the dehydration process to obtain a specific hydrate, like the monohydrate?

A2: To obtain a specific hydrate, you must carefully control the temperature. For example, to form the monohydrate, you would heat the pentahydrate above 114°C but keep it well below the temperature required for complete dehydration (approx. 220°C).[2] Precise temperature control using a calibrated oven or a temperature-controlled heating mantle is crucial.

Q3: What are the signs of copper sulfate decomposition?

A3: If you heat the anhydrous copper sulfate too strongly, its white color may darken or turn black.[5] This indicates decomposition into copper(II) oxide (CuO) and the release of toxic sulfur trioxide (SO₃) gas.[3] This process begins at temperatures around 650°C.[3][6]

Q4: Why is it important to heat the sample slowly?

A4: Slow and even heating ensures a uniform reaction, preventing localized overheating which could lead to decomposition.[5] It also helps prevent the cracking of glassware by avoiding thermal shock from condensing water dripping onto the hot solid.[5]

Q5: How should I store the anhydrous copper sulfate product?

A5: Anhydrous copper sulfate is highly hygroscopic, meaning it readily absorbs water from the atmosphere. To prevent rehydration, it must be transferred to an airtight container or a desiccator while it is still hot.[4][8]

Experimental Protocol: Controlled Dehydration of Copper Sulfate Pentahydrate

Objective: To dehydrate copper sulfate pentahydrate to a desired hydration state (e.g., anhydrous) while preventing decomposition.

Materials:

• Copper (II) sulfate pentahydrate (CuSO₄·5H₂O)

• Crucible or evaporating dish

• Bunsen burner or laboratory oven

• Tripod stand and clay triangle (for Bunsen burner)

• Heat-resistant mat

• Spatula

• Tongs

• Desiccator

Procedure:

• Preparation: Weigh a clean, dry crucible. Add a known mass (e.g., 5 grams) of copper sulfate pentahydrate crystals to the crucible.

• Heating Setup:

  • Oven Method (Recommended for precision): Place the crucible in a preheated laboratory oven set to the desired temperature (e.g., 250°C for anhydrous).

  • Bunsen Burner Method: Place the crucible on a clay triangle supported by a tripod stand over a heat-resistant mat.

• Heating Process:

  • Oven Method: Heat for a predetermined time (e.g., 2 hours) or until the color change is complete and the mass is stable.[4]

  • Bunsen Burner Method: Begin heating the crucible gently with a medium flame. Move the flame continuously to ensure even heating.[5] Observe the color change from blue to pale blue/white.

• Monitoring: As heating continues, the blue crystals will turn into a white powder as water of crystallization is driven off.[3] Avoid strong, localized heating to prevent the white powder from darkening, which signifies decomposition.[5]

• Completion: The dehydration is complete when all the blue color has disappeared, and only a white powder remains.

• Cooling and Storage: Using tongs, immediately transfer the hot crucible containing the anhydrous copper sulfate into a desiccator.[4] Allow it to cool to room temperature in the dry atmosphere of the desiccator before weighing or use.

Visual Workflow for Troubleshooting

Caption: Troubleshooting workflow for heating copper sulfate.

References

• 1. researchgate.net [researchgate.net]
• 2. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. A reversible reaction of hydrated copper(II) sulfate | Class experiment | RSC Education [edu.rsc.org]
• 6. scribd.com [scribd.com]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]

Technical Support Center: Optimizing Copper (II) Sulfate Pentahydrate Concentration for Algaecide Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing copper (II) sulfate (B86663) pentahydrate as an algaecide. It includes troubleshooting guides, frequently asked questions, detailed experimental protocols, and data on effective concentrations.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during algaecide experiments using copper (II) sulfate pentahydrate.

Q1: My copper sulfate treatment is ineffective. What are the possible causes?

A1: Several factors can negatively impact the efficacy of copper sulfate as an algaecide. Water chemistry plays a crucial role. High alkalinity and high pH can cause copper ions to precipitate, making them unavailable to control algae.[1] Additionally, the presence of organic matter can bind with copper ions, reducing their effectiveness. Ensure you have measured the baseline water parameters of your experiment.

Q2: How do I determine the correct initial dosage for my experiment?

A2: The optimal concentration of copper (II) sulfate pentahydrate is dependent on the target algae species, water chemistry, and the specific experimental setup. For laboratory-based experiments, it is recommended to start with a literature review for reported effective concentrations for your target species or a similar species. For field applications in ponds and lakes, a general guideline is to apply 3 to 6 pounds of copper sulfate crystal per acre-foot of water, which corresponds to a concentration of approximately 0.29 to 0.58 ppm of copper in the treated water.[1] However, laboratory-scale trials are essential to pinpoint the precise concentration for your specific conditions.

Q3: I observed a rapid decrease in the dissolved copper concentration after application. Why is this happening?

A3: This is a common occurrence, especially in alkaline water. Copper ions can precipitate out of the solution as insoluble copper salts, such as copper carbonate and copper hydroxide. This process is accelerated at higher pH and alkalinity. To mitigate this, consider using a chelating agent, such as citric acid, which can help keep copper ions in solution for a longer period, enhancing their algicidal activity.

Q4: Are there any safety precautions I should take when handling copper (II) sulfate pentahydrate?

A4: Yes, copper (II) sulfate pentahydrate is a hazardous substance and should be handled with care. Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid inhaling the dust and prevent contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Q5: Can I reuse a stock solution of copper sulfate that I prepared earlier?

A5: It is best practice to use freshly prepared stock solutions for each experiment to ensure accurate and reproducible results. Over time, the concentration of the stock solution may change due to evaporation or precipitation, especially if not stored properly.

Q6: My algal culture seems to have developed resistance to the copper sulfate treatment. Is this possible?

A6: While not common in short-term lab experiments, some algal species can develop tolerance to copper over extended periods or with repeated exposure. If you suspect resistance, consider using a different algaecide with an alternative mode of action for subsequent treatments.

Data Presentation: Effective Concentrations of Copper (II) Sulfate Pentahydrate

The following table summarizes recommended and experimentally determined effective concentrations of copper (II) sulfate pentahydrate for the control of various algae. Note that efficacy is highly dependent on water chemistry.

Algal Type/Species	Effective Concentration (as CuSO₄·5H₂O)	Effective Concentration (as Cu²⁺)	Water Conditions	Reference(s)
General Blue-Green Algae	0.2 - 0.4 mg/L	0.05 - 0.10 mg/L	Pure cultures, laboratory conditions	[2]
Field Applications (General)	1.0 mg/L (in top 2 feet of water)	~0.25 mg/L	Alkalinity > 40 mg/L as CaCO₃	[2]
Microcystis aeruginosa	1.0 - 2.0 mg/L	Not Specified	Initial cell concentration of 3 x 10⁶ cells/mL
Scenedesmus quadricauda	879.7 µg/L (with EDTA)	350 µg/L	pH 7.2, Hardness 196 mg/L, Alkalinity 222 mg/L	[3]
Scenedesmus quadricauda	502.7 µg/L (without EDTA)	200 µg/L	pH 7.2, Hardness 196 mg/L, Alkalinity 222 mg/L	[3]
Filamentous Algae	3-6 lbs/acre-foot	0.29 - 0.58 ppm	Ponds and lakes	[1]

Experimental Protocols

Determining the Minimum Inhibitory Concentration (MIC) of Copper (II) Sulfate Pentahydrate

This protocol outlines a method to determine the minimum concentration of copper (II) sulfate pentahydrate required to inhibit the growth of a specific algal species in a laboratory setting.

Materials:

• Pure culture of the target algal species

• Appropriate algal growth medium

• Copper (II) sulfate pentahydrate (analytical grade)

• Sterile distilled water

• Sterile culture flasks or tubes

• Spectrophotometer or microscope with a hemocytometer

• Incubator with controlled temperature and light conditions

Procedure:

• Prepare a Stock Solution: Accurately weigh a known amount of copper (II) sulfate pentahydrate and dissolve it in sterile distilled water to create a concentrated stock solution (e.g., 1 g/L).

• Serial Dilutions: Perform a series of dilutions of the stock solution to create a range of test concentrations. The range should be based on literature values or a preliminary range-finding experiment.

• Inoculation: Inoculate sterile culture flasks containing the algal growth medium and the different concentrations of copper sulfate with a known density of the target algal culture. Include a control flask with no copper sulfate.

• Incubation: Incubate the flasks under optimal growth conditions (temperature, light intensity, and photoperiod) for the specific algal species.

• Growth Measurement: At regular intervals (e.g., every 24 hours for 72-96 hours), measure the algal growth in each flask. This can be done by:

  • Spectrophotometry: Measuring the optical density (OD) at a specific wavelength (e.g., 680 nm).

  • Cell Counting: Using a microscope and a hemocytometer to determine the cell density.

• Data Analysis: Plot the algal growth against the copper sulfate concentration. The MIC is the lowest concentration that shows a significant inhibition of algal growth compared to the control.

Mandatory Visualizations

Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Troubleshooting guide for ineffective copper sulfate algaecide treatment.

References

• 1. coppersulfatecrystals.com [coppersulfatecrystals.com]
• 2. isws.illinois.edu [isws.illinois.edu]
• 3. Evaluation of copper toxicity using site specific algae and water chemistry: Field validation of laboratory bioassays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Copper(II) Sulfate Pentahydrate by Recrystallization

This guide provides detailed protocols, troubleshooting advice, and frequently asked questions for researchers, scientists, and drug development professionals on the purification of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) via recrystallization.

Experimental Protocol: Recrystallization of Copper(II) Sulfate Pentahydrate

This protocol details the standard laboratory procedure for purifying crude copper(II) sulfate. The principle relies on the significant difference in the solubility of copper(II) sulfate in hot versus cold water.[1]

Materials:

• Crude Copper(II) Sulfate Pentahydrate (technical grade)

• Distilled or Deionized Water

• Beakers (appropriate sizes, e.g., 250 mL and 400 mL)

• Graduated Cylinder

• Glass Stirring Rod

• Hot Plate

• Filter Funnel (Buchner or gravity)

• Filter Paper

• Erlenmeyer Flask (for filtration)

• Ice Bath

• Wash Bottle with Acetone (B3395972) or Ice-Cold Distilled Water

• Watch Glass or Drying Dish

Procedure:

• Dissolution:

  • Place a measured amount of impure copper(II) sulfate into a beaker.

  • Add a minimal volume of distilled water. The ratio is critical; for example, at 100 °C, 100 mL of water can dissolve approximately 203.3 g of copper(II) sulfate, while at 0 °C, it only dissolves 31.6 g.[1][2]

  • Gently heat the mixture on a hot plate, stirring continuously until the copper(II) sulfate completely dissolves.[3][4] Avoid boiling vigorously. If any solid impurities remain undissolved, they will be removed in the next step.[1]

• Hot Filtration (if necessary):

  • If the solution contains visible, insoluble impurities (appearing as cloudiness or solid particles), it must be filtered while hot.[5][6]

  • Set up a filtration apparatus (gravity or vacuum). To prevent premature crystallization in the funnel, pre-heat the funnel and the receiving flask with a small amount of boiling water.[1]

  • Quickly pour the hot, saturated copper(II) sulfate solution through the filter paper to separate the insoluble impurities. The clear, blue filtrate is collected in the pre-heated flask.

• Crystallization:

  • Cover the beaker or flask containing the hot filtrate with a watch glass to prevent contamination from dust.

  • Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, more well-defined crystals.[1]

  • For maximum yield, subsequently place the container in an ice bath to further decrease the temperature and induce maximum crystallization.[1][7]

• Isolation of Crystals:

  • Set up a filtration apparatus (preferably a Buchner funnel with vacuum for efficiency) to separate the purified crystals from the cold mother liquor (the remaining solution).

  • Pour the cold slurry into the funnel. The mother liquor contains the soluble impurities.

• Washing:

  • With the crystals still in the funnel, wash them with a small volume of an ice-cold solvent to rinse off any adhering impure mother liquor.[3]

  • Acetone is an effective wash solvent because copper(II) sulfate is nearly insoluble in it, and it evaporates quickly.[1] Alternatively, a very small amount of ice-cold distilled water can be used, but this will result in some loss of the purified product.[1]

• Drying:

  • Carefully remove the filter paper containing the washed crystals.

  • Spread the crystals on a watch glass or a clean, dry piece of filter paper and allow them to air-dry.[3] The final product should be vibrant blue, well-formed crystals.

Data Presentation

Table 1: Solubility of Copper(II) Sulfate in Water at Various Temperatures

Temperature (°C)	Solubility of CuSO₄ Pentahydrate (g / 100 mL)	Solubility of Anhydrous CuSO₄ (g / 100 mL)
0	31.6[1][2]	14.3[2]
10	37.8[2]	17.2[2]
20	44.6[2]	20.5[2]
40	61.8[2]	28.7[2]
60	83.8[2]	39.5[2]
80	114[2]	55.5[2]
100	203.3[1][2]	75.4[2]

Visualized Workflows

Caption: Experimental workflow for the recrystallization of Copper(II) Sulfate.

Caption: Troubleshooting logic for common recrystallization issues.

Troubleshooting Guide

Q: No crystals are forming after cooling the solution. What went wrong?

A: This is a common issue that typically points to one of two problems:

• The solution is not saturated: You may have used too much solvent (water). Since crystallization depends on the solute being less soluble at colder temperatures, a solution that isn't saturated at the high temperature may not become supersaturated upon cooling.[8] The remedy is to gently boil off some of the water to concentrate the solution and then attempt to cool it again.[8]

• The solution is supersaturated but lacks a nucleation site: Sometimes, a solution can be cooled below its saturation point without forming crystals if it is very clean and undisturbed.[1] This is called supersaturation. To induce crystallization, you can either scratch the inside of the beaker with a glass rod just below the surface of the solution or add a tiny "seed" crystal of pure copper(II) sulfate.[5][9]

Q: The yield of purified crystals is very low. How can I improve it?

A: A low yield can result from several factors:

• Incomplete initial saturation: If the initial hot solution was not fully saturated, less product will crystallize upon cooling. Ensure you are dissolving the maximum amount of crude material in the minimum amount of hot solvent.

• Insufficient cooling: The solubility of copper(II) sulfate is 31.6 g/100 mL at 0 °C.[1][2] Failing to cool the solution to a low enough temperature (e.g., in an ice bath) will leave a significant amount of the product dissolved in the mother liquor.

• Excessive washing: Washing the crystals with too much solvent, especially ice-cold water, will dissolve some of your purified product.[1] Use only a minimal amount of wash solvent. Using a solvent like acetone, in which the crystals are insoluble, can mitigate this loss.[1]

Q: My final crystals have a greenish tint, not a vibrant blue. Are they still impure?

A: Yes, a greenish color indicates the presence of impurities. A pure copper(II) sulfate solution is a distinct, vibrant blue.[4][5] A shift towards green often suggests contamination with other metal salts, such as iron(III) sulfate.[5] These impurities can become trapped in the crystal lattice if cooling is too rapid. To resolve this, you may need to perform a second recrystallization, ensuring the solution cools as slowly as possible to allow for the selective formation of pure copper(II) sulfate crystals.

Q: The solution is cloudy even after heating. What should I do?

A: Cloudiness that persists after heating indicates the presence of insoluble impurities, such as dust, sand, or insoluble copper compounds.[5] These must be removed by filtering the solution while it is still hot, as described in Step 2 of the protocol. Failure to do so will result in these impurities being trapped within your final crystals.

Q: Small, needle-like crystals formed instead of larger, well-defined ones. Why?

A: The rate of cooling directly influences crystal size and habit. Rapid cooling encourages fast nucleation at many points, leading to the formation of many small crystals, which can sometimes be needle-like.[1][10] To obtain larger, block-like (prismatic) crystals, allow the solution to cool to room temperature slowly and without disturbance before moving it to an ice bath.[10][11]

Frequently Asked Questions (FAQs)

Q: What is the ideal solvent for recrystallizing copper(II) sulfate pentahydrate?

A: Water is the ideal and most common solvent for this recrystallization. The significant increase in the solubility of copper(II) sulfate with temperature in water is the key factor that makes this purification effective.[1]

Q: How does the cooling rate affect crystal purity?

A: A slow cooling rate is crucial for achieving high purity. As crystals form slowly, the molecules have time to arrange themselves into an ordered lattice, which naturally excludes foreign molecules (impurities).[1] Rapid cooling can trap impurities within the growing crystal structure, leading to a less pure final product.[1]

Q: What is the best way to wash the final crystals?

A: The goal of washing is to remove the impure mother liquor from the surface of the crystals without dissolving the crystals themselves. The best method is to use a small amount of a cold solvent in which copper(II) sulfate is insoluble or has very low solubility. Ice-cold acetone is an excellent choice as it does not dissolve the crystals and evaporates quickly.[1] Isopropyl alcohol is another viable option.[12] If these are unavailable, a minimal rinse with ice-cold distilled water is acceptable, though it will slightly reduce the final yield.[1][3]

Q: How can I tell if my initial copper(II) sulfate is impure?

A: There are several visual cues. Technical-grade or crude copper(II) sulfate often has a dull, slightly greenish or pale blue color compared to the vibrant, deep blue of the pure pentahydrate.[4] It may also contain visible particulate matter or form a cloudy solution when dissolved.[5][6] Impurities like iron salts can cause issues during crystal growth, leading to flattened or jagged crystals.[5][13]

References

• 1. makezine.com [makezine.com]
• 2. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. crystalverse.com [crystalverse.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. prezi.com [prezi.com]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. Purification of Copper Sulfate : 5 Steps - Instructables [instructables.com]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. reddit.com [reddit.com]
• 13. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Copper(II) Sulfate Pentahydrate Crystal Growth

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the growth of copper(II) sulfate (B86663) pentahydrate crystals, with a specific focus on avoiding agglomeration.

Troubleshooting Guide: Preventing Crystal Agglomeration

Issue: Crystals are clumping together (agglomeration) instead of forming distinct, single crystals.

This is a common issue arising from suboptimal control over nucleation and growth kinetics. High rates of nucleation lead to a large number of small crystals that can easily fuse.

Potential Cause	Recommended Solution
Rapid Cooling	A fast temperature drop increases supersaturation too quickly, causing spontaneous nucleation of many small crystals.[1][2][3] Implement a slower, more controlled cooling process. Aim for a gradual temperature decrease to maintain a state of low supersaturation.
High Supersaturation	An overly concentrated solution provides too much solute for crystal formation, leading to rapid and uncontrolled growth.[4][5] Prepare a solution that is just saturated or slightly supersaturated at the initial temperature. Avoid creating a solution with an excessive amount of dissolved copper sulfate.[6]
Presence of Impurities	Impurities in the copper sulfate or solvent can act as nucleation sites, promoting the formation of multiple small crystals.[7][8] Use high-purity, distilled, or deionized water and analytical grade copper(II) sulfate. If the purity of the copper sulfate is uncertain, perform a recrystallization purification step before the main crystal growth experiment.[7][9]
Agitation Issues	Inadequate or excessive stirring can either fail to break up agglomerates or introduce too much energy, causing secondary nucleation.[5] If using agitation, optimize the stirring rate. Gentle, continuous stirring is often sufficient to prevent crystals from settling and sticking together. In many cases for single crystal growth, an undisturbed environment is preferred.[10]
Spontaneous Nucleation on Surfaces	Rough surfaces or particulate matter in the growth vessel can serve as points for unwanted crystal nucleation. Ensure the crystallization vessel is meticulously clean and smooth. Filtering the saturated solution before beginning the cooling or evaporation process can remove suspended particles.[11]

Frequently Asked Questions (FAQs)

Q1: What is the ideal temperature for growing single, high-quality copper(II) sulfate pentahydrate crystals?

For optimal results, maintain a stable temperature between 20-24°C (68-75°F).[10] Temperature fluctuations should be minimized as they can cause partial dissolution and regrowth, leading to imperfections and potential agglomeration.[10][11]

Q2: How does the cooling rate affect the final crystal size and quality?

The cooling rate has a significant impact on the final crystal morphology.

Cooling Rate	Observed Crystal Characteristics
Slow (e.g., 0.3-0.5 °C/min)	Promotes the growth of larger, well-defined, prismatic crystals.[2]
Fast (e.g., 1-2 °C/min)	Tends to produce smaller, often needle-like crystals and increases the likelihood of agglomeration.[2][3]

Q3: My copper sulfate solution has a greenish tint. What does this indicate and will it affect my experiment?

A greenish tint in your copper sulfate solution typically indicates the presence of impurities, such as iron salts.[7] These impurities can negatively impact crystal growth, leading to jagged faces, flattened shapes, and a higher tendency for agglomeration.[7][8] It is highly recommended to purify the solution through recrystallization before proceeding.

Q4: Should I use a seed crystal? How does it help?

Yes, using a seed crystal is a highly effective method for growing a large, single crystal and preventing the formation of an agglomerated mass. A seed crystal provides a single, preferred site for crystallization to occur, directing the growth into one crystal rather than many small ones.[1][10][11] Without a seed, crystallization will occur spontaneously on the container surfaces or from dust particles, leading to multiple crystals that can agglomerate.[12]

Q5: Can additives be used to control crystal growth?

Yes, certain additives can modify the crystal habit. For example, the presence of sodium chloride (NaCl) in the solution has been shown to result in larger, more prismatic crystals.[2][13] Urea (B33335) has also been used to control the morphology, leading to slanted hexagonal prism-like crystals.[13] However, the introduction of any additive should be carefully controlled and documented as it can also introduce new variables into the system.

Experimental Protocols

Protocol 1: Purification of Copper(II) Sulfate by Recrystallization

This protocol is recommended if the starting material is of low purity or if results show malformed crystals.

• Prepare a Supersaturated Solution: Dissolve an excess amount of impure copper(II) sulfate into distilled water by heating the solution gently (e.g., 50 g in 100 mL of water).[7] Stir until no more solute dissolves.

• Hot Filtration: While the solution is still hot, filter it through a coffee filter or filter paper to remove insoluble impurities.

• Crystallization: Allow the filtered solution to cool slowly to room temperature. As the solution cools, purer copper(II) sulfate crystals will form, leaving many of the impurities behind in the solution.[9]

• Isolate Crystals: Decant the supernatant liquid and collect the crystals.

• Wash and Dry: Briefly rinse the crystals with a very small amount of ice-cold distilled water or acetone (B3395972) to wash away the remaining impure solution.[9] Allow the crystals to dry completely. These purified crystals can now be used for the main growth experiment.

Protocol 2: Growth of a Single Crystal via Slow Evaporation

This method is ideal for producing large, high-quality single crystals.

• Prepare a Saturated Solution: Using your purified copper(II) sulfate, prepare a saturated solution at a slightly elevated temperature (e.g., 30-40°C). Stir until the solution is saturated.

• Filter the Solution: Filter the warm solution into a clean crystallization dish or beaker to remove any dust or undissolved particles.

• Grow a Seed Crystal: Pour a small amount of the saturated solution into a shallow dish and allow it to evaporate for several hours or overnight.[11] This will produce many small, well-formed crystals.

• Select and Mount the Seed: Carefully select the most perfectly formed crystal from the shallow dish. This will be your seed crystal. Tie it securely with a thin nylon fishing line.[11]

• Suspend the Seed: Suspend the seed crystal in the main beaker of filtered, saturated solution, ensuring it is fully submerged and does not touch the sides or bottom of the container.[11]

• Slow Evaporation: Cover the beaker with a piece of paper or a coffee filter to keep out dust while still allowing the solvent to evaporate slowly.[11] Place the setup in a location with a stable temperature and minimal vibrations.[10]

• Monitor Growth: Check the crystal's growth periodically. The crystal will grow over several days to weeks, depending on the rate of evaporation.

Visualizations

Caption: Factors leading to crystal agglomeration.

Caption: Workflow for purification via recrystallization.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. m.youtube.com [m.youtube.com]
• 4. "Linear growth rates of single copper sulfate crystals" by Arthur Oswald Hansen [digitalcommons.njit.edu]
• 5. mdpi.com [mdpi.com]
• 6. crystalverse.com [crystalverse.com]
• 7. crystalverse.com [crystalverse.com]
• 8. reddit.com [reddit.com]
• 9. makezine.com [makezine.com]
• 10. editverse.com [editverse.com]
• 11. How to Grow Blue Copper Sulfate Crystals [thoughtco.com]
• 12. crystalverse.com [crystalverse.com]
• 13. CN111204792B - A kind of method using urea to control the growth morphology of copper sulfate pentahydrate crystal - Google Patents [patents.google.com]

factors affecting the rate of copper(ii) sulfate pentahydrate crystal formation

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols concerning the factors that affect the rate and quality of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) crystal formation.

Frequently Asked Questions (FAQs)

Q1: How does temperature fundamentally affect the crystal formation process?

Temperature is a critical factor that directly influences the solubility of copper(II) sulfate in water. As temperature increases, the solubility of copper(II) sulfate also increases, allowing more solute to dissolve.[1][2][3] Conversely, as a saturated solution cools, its ability to hold the dissolved salt decreases, leading to a supersaturated state from which crystals can precipitate.[1] For optimal results, maintaining a stable temperature during the growth phase is crucial, as fluctuations can cause the crystal to alternately dissolve and reform, leading to imperfections.[4][5]

Q2: What is the role of solution concentration and supersaturation?

Crystal formation occurs when a solution becomes supersaturated, meaning it contains more dissolved solute than it can normally hold at a given temperature.[1][6] This state is the driving force for crystallization.

• Saturated Solution: The solution has dissolved the maximum amount of solute at a specific temperature.[1] This is ideal for growing large, single crystals as it promotes slow and orderly growth on a seed crystal.[7]

• Supersaturated Solution: The solution contains more solute than the saturation point, typically achieved by cooling a saturated solution prepared at a higher temperature.[1][8] Highly supersaturated solutions lead to rapid, spontaneous nucleation, often resulting in many small crystals or clusters.[5][7]

Q3: How does the rate of cooling influence the final crystal characteristics?

The cooling rate of a supersaturated solution directly impacts the size and number of crystals formed.

• Slow Cooling: Promotes the growth of larger, more well-defined, and higher-quality crystals.[9] A slower rate allows ions to methodically arrange themselves onto the crystal lattice of existing nuclei (or a seed crystal), favoring growth over the formation of new nuclei.

• Rapid Cooling: Leads to a rapid increase in supersaturation, causing spontaneous nucleation at many points.[10][11] This results in the formation of a large number of small, often needle-like or less perfect, crystals.[9]

Q4: Why is using a seed crystal important for growing large, high-quality crystals?

A seed crystal is a small, pre-existing crystal that provides a template for further growth.[4][6][12] Its use is critical for several reasons:

• It directs the deposition of solute molecules onto its existing lattice structure, promoting the growth of a single, large crystal rather than numerous small ones.[6]

• It bypasses the initial, often uncontrolled, nucleation step, giving the researcher more control over the final crystal's location and orientation.

• The quality of the final crystal is highly dependent on the quality of the seed crystal chosen. A perfect seed crystal is more likely to yield a perfect final product.[1][7]

Q5: How do impurities affect the crystal formation rate and quality?

Impurities in the copper(II) sulfate or the solvent can have a significant negative impact on crystallization.[13]

• Crystal Quality: Impurities can be incorporated into the crystal lattice, causing defects, or they can adsorb onto the crystal faces, disrupting the regular growth pattern. This leads to crystals with rough faces, jagged edges, cloudiness, or flattened shapes.[13][14]

• Growth Rate: Certain impurities can inhibit growth on specific crystal faces, altering the crystal's overall shape and potentially slowing down the growth rate.

• Unwanted Nucleation: Impurities can act as nucleation sites, causing the formation of unwanted small crystals. Some impurities also encourage "crystal creep," where a crust of crystalline material grows up the sides of the container.[13] Recrystallization is a common method used to purify the initial copper(II) sulfate.[8][13]

Troubleshooting Guide

Issue: My experiment produced many small, needle-like crystals instead of a few large ones.

• Probable Cause: The cooling rate was too high, or the solution was too supersaturated. Rapid cooling causes a sudden spike in supersaturation, leading to massive spontaneous nucleation.[9][10] High supersaturation, even with slow cooling, can also favor nucleation over controlled growth.[5]

• Solution:

  • Reduce Cooling Rate: Insulate the crystallization vessel to slow down heat loss. Allow the solution to cool to room temperature over a longer period (e.g., 24 hours).

  • Control Supersaturation: Prepare a solution that is just saturated at a high temperature. For single crystals, avoid using extremely supersaturated solutions.[7]

  • Use a Seed Crystal: Introduce a single, high-quality seed crystal into a solution that is only slightly supersaturated. This will encourage growth on the seed rather than the formation of new crystals.[4]

Issue: No crystals are forming, even after a significant amount of time.

• Probable Cause: The solution is unsaturated. If the concentration of copper(II) sulfate is below the saturation point at the current temperature, there is no thermodynamic driving force for crystallization.

• Solution:

  • Increase Concentration: Add more copper(II) sulfate to the solution and stir until it is saturated. Gently heating the solution will help dissolve more solute.[15]

  • Promote Evaporation: Remove the container's lid and cover it with a porous material like a coffee filter. This allows the solvent (water) to evaporate slowly, which will increase the concentration of the solute until it reaches saturation and then supersaturation, initiating crystal growth.[4]

Issue: The resulting crystals are cloudy, jagged, and have malformed faces.

• Probable Cause: The presence of impurities in your copper(II) sulfate or solvent. Impurities disrupt the orderly deposition of ions onto the crystal lattice, causing defects.[13][14] A greenish tint in the solution, as opposed to a pure, striking blue, often indicates the presence of impurities like iron salts.[13]

• Solution:

  • Purify by Recrystallization: Dissolve the impure copper(II) sulfate in hot water and allow it to cool. The initial crystals that form will be purer than the starting material, leaving many impurities behind in the solution.[13] Filter these new crystals, wash them with a small amount of ice-cold distilled water, and use them to prepare a new, purer solution.

  • Use High-Purity Reagents: Start with analytical grade copper(II) sulfate and use distilled or deionized water as the solvent.

Issue: A solid crust is growing up the sides of the container.

• Probable Cause: This phenomenon is known as "crystal creep." It occurs as the solution wicks up the container walls via capillary action, evaporates, and deposits a crust of microcrystals. This process is often exacerbated by the presence of impurities.[13]

• Solution:

  • Maintain a Clean Rim: Ensure the inside rim of the container is clean and free of any dried solute. A thin layer of grease or petroleum jelly on the inside rim can help prevent the solution from climbing.

  • Filter the Solution: If you observe small, unwanted crystals or dust in your solution, filter it into a new, clean container.[1] These particulates can act as sites for creep to begin.

  • Purify the Solute: As with other quality issues, purifying the copper(II) sulfate can reduce the tendency for creep to occur.[13]

Data Presentation

Table 1: Solubility of Copper(II) Sulfate in Water at Various Temperatures

This table summarizes the maximum amount of copper(II) sulfate that can be dissolved in 100 mL of water at different temperatures. This data is crucial for preparing saturated solutions.

Temperature (°C)	Solubility ( g/100 mL)
0	14.8[16] (as pentahydrate) / 31.6[2][8]
10	17.2[16] (as pentahydrate)
20	20.77[16] (as pentahydrate)
25	~35[1] (as pentahydrate)
40	29[16] (as pentahydrate)
55	38.6[3]
60	39.1[16] (as pentahydrate)
80	53.6[16] (as pentahydrate)
100	73.6[16] (as pentahydrate) / 203.3[2][8]

Note: Solubility values can vary slightly between sources, and some report solubility for the anhydrous form while others for the pentahydrate form.

Experimental Protocols

Methodology: Growing a Large Single Crystal of Copper(II) Sulfate Pentahydrate

This protocol details the standard procedure for growing a high-quality single crystal.

1. Preparation of a Saturated Solution: a. Heat 100 mL of distilled water in a clean beaker to approximately 80-90°C. Do not boil, as this can cause the compound to decompose.[5] b. While stirring, gradually add copper(II) sulfate powder until no more will dissolve. You should see a small amount of undissolved solid at the bottom, ensuring the solution is saturated at that temperature.[4][15] c. Remove the beaker from the heat and let it stand for a few minutes. Carefully decant or filter the hot, clear blue solution into a clean crystallization dish or beaker, leaving the undissolved solids behind.[1][12]

2. Formation of Seed Crystals: a. Pour a small amount of the hot saturated solution into a shallow dish, like a petri dish.[4][12] b. Leave the dish in an undisturbed location for several hours to a day. As the solution cools and evaporates, numerous small, well-formed crystals will appear.[12] c. Carefully pour off the remaining solution. Using tweezers, select one of the most transparent and perfectly shaped crystals to act as your seed crystal.[1][7]

3. Setting Up the Growth Apparatus: a. Tie the selected seed crystal securely with a thin nylon fishing line.[1] b. Suspend the seed crystal from a rod (e.g., a pencil or stirring rod) laid across the top of the jar containing your main saturated solution (which should now be at room temperature). c. Adjust the length of the line so the seed crystal is fully submerged in the middle of the solution, not touching the sides or bottom of the container. d. Cover the container with a coffee filter or a piece of paper towel to keep out dust while allowing for slow evaporation.[4]

4. Crystal Growth and Maintenance: a. Place the apparatus in a location with a stable temperature, away from direct sunlight and vibrations. b. Monitor the crystal's growth daily. Over several days or weeks, the seed crystal will grow larger as copper(II) sulfate deposits onto its surface. c. If small, unwanted crystals begin to form on the container walls or bottom, carefully remove the main crystal and its suspension line. Pour the solution into a new, clean container and re-suspend your crystal.

5. Harvesting and Storing the Crystal: a. Once the crystal has reached the desired size, remove it from the solution. b. Gently pat it dry with a paper towel. Do not wash it with water, as this will dissolve the surface and dull its faces.[7] c. To prevent the crystal from dehydrating and turning white over time, store it in a sealed container or coat it with a clear lacquer or nail polish.[5][7]

Visualizations

Caption: Logical relationship between experimental factors and crystal outcomes.

Caption: Experimental workflow for growing a single CuSO₄·5H₂O crystal.

References

• 1. “Copper sulfate crystals” experiment | MEL Chemistry [melscience.com]
• 2. Copper(II) sulfate - Sciencemadness Wiki [sciencemadness.org]
• 3. scribd.com [scribd.com]
• 4. thoughtco.com [thoughtco.com]
• 5. crystalverse.com [crystalverse.com]
• 6. ferndalescience.com [ferndalescience.com]
• 7. crystalverse.com [crystalverse.com]
• 8. makezine.com [makezine.com]
• 9. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. youtube.com [youtube.com]
• 12. sciencenotes.org [sciencenotes.org]
• 13. crystalverse.com [crystalverse.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. Making Copper Sulfate Crytals - JCScience.ie [jcscience.ie]
• 16. Solubility Table for Water at Temperature [sigmaaldrich.com]

Technical Support Center: Copper Sulfate Crystal Integrity

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with copper sulfate (B86663) crystals.

Frequently Asked Questions (FAQs)

Q1: Why are my blue copper sulfate crystals turning white?

A1: The vibrant blue color of copper sulfate crystals is due to the presence of five water molecules of crystallization for every unit of copper sulfate in its structure. This form is known as copper(II) sulfate pentahydrate (CuSO₄·5H₂O). When these crystals turn white, it is an indication of dehydration, where the water of crystallization is lost, forming anhydrous copper sulfate (CuSO₄), which is a white powder.[1][2][3] This process is known as efflorescence, which is the spontaneous loss of water from a hydrated salt when exposed to the atmosphere.[1][2][3][4] The change is a physical one, and the blue color can be restored by adding water to the anhydrous white powder.

Troubleshooting Guide: Preventing and Reversing Color Change in Copper Sulfate Crystals

If you are observing your copper sulfate crystals turning white, consult the following guide to diagnose the cause and find a solution.

Problem: Blue copper sulfate crystals are developing a white, powdery coating or turning entirely white.

Potential Causes:

• Improper Storage (Exposure to Low Humidity): Copper sulfate pentahydrate is an efflorescent salt, meaning it will lose its water of crystallization when exposed to a dry environment.[1][4][5]

• Elevated Temperatures: Heating copper sulfate crystals will cause them to lose their water of crystallization. This dehydration occurs in distinct stages at specific temperatures.

• Cross-Contamination: Contamination with a dehydrating agent can also lead to the whitening of the crystals.

Troubleshooting Steps:

The following diagram outlines the logical workflow for troubleshooting this issue.

Troubleshooting workflow for whitening copper sulfate crystals.

Solutions:

• For Improper Storage:

  • Immediate Action: Transfer the crystals to a tightly sealed, airtight container.

  • Long-Term Storage: For long-term storage, place the sealed container inside a desiccator with a saturated solution of a salt that maintains a stable relative humidity, or in a humidity-controlled cabinet. Standard laboratory practice for efflorescent materials should be followed to prevent exposure to low humidity environments.

• For Elevated Temperatures:

  • Immediate Action: Remove the crystals from the heat source immediately.

  • Preventative Measures: Store the crystals in a temperature-controlled environment, away from direct sunlight, ovens, or other heat-emitting equipment. Refer to the data table below for specific temperature thresholds.

• For Contamination:

  • If the crystals have been contaminated with a dehydrating agent, it is best to either dispose of them following proper chemical waste disposal protocols or to repurify them through recrystallization. An experimental protocol for recrystallization is provided below.

• Rehydration:

  • To restore the blue color to the white anhydrous copper sulfate, carefully add deionized water dropwise to the white powder. The rehydration process is exothermic, meaning it will release heat.

Data Presentation

The dehydration of copper sulfate pentahydrate (CuSO₄·5H₂O) occurs in sequential steps upon heating. The following table summarizes the approximate temperature ranges for these dehydration stages.

Dehydration Stage	Temperature Range (°C)	Water Molecules Lost	Resulting Compound
CuSO₄·5H₂O → CuSO₄·3H₂O + 2H₂O	> 30 - 63	2	Copper(II) sulfate trihydrate
CuSO₄·3H₂O → CuSO₄·H₂O + 2H₂O	> 100 - 110	2	Copper(II) sulfate monohydrate
CuSO₄·H₂O → CuSO₄ + H₂O	> 200 - 250	1	Anhydrous copper(II) sulfate

Note: The exact temperatures can vary slightly based on factors such as heating rate and atmospheric pressure.

Experimental Protocols

Protocol 1: Determination of Water of Crystallization

This protocol allows for the quantitative determination of the water content in a hydrated copper sulfate sample by measuring the mass lost upon heating.

Methodology:

• Preparation:

  • Place a clean, dry crucible and its lid on a balance and record their mass to the nearest 0.01 g.

  • Add between 2.00 g and 3.00 g of the blue hydrated copper sulfate crystals to the crucible and record the total mass.

• Heating:

  • Place the crucible with the crystals on a pipeclay triangle supported by a tripod.

  • Gently heat the crucible with a Bunsen burner. The blue crystals will gradually turn into a white powder as the water of crystallization is driven off.

  • Heat strongly for a further 5-10 minutes to ensure all the water has been removed.

• Cooling and Weighing:

  • Allow the crucible, lid, and contents to cool completely in a desiccator to prevent the reabsorption of moisture from the air.

  • Once cool, reweigh the crucible, lid, and the anhydrous copper sulfate.

  • To ensure the reaction is complete, reheat the crucible for a few minutes, cool, and reweigh. Repeat this process until a constant mass is obtained.

• Calculation:

  • Calculate the mass of the hydrated copper sulfate and the anhydrous copper sulfate.

  • The difference in mass is the mass of the water of crystallization that was driven off.

  • From this, the number of moles of water of crystallization per mole of copper sulfate can be calculated.

Protocol 2: Recrystallization of Copper Sulfate

This protocol is used to purify copper sulfate that may have been contaminated or to grow new, high-quality crystals.

Methodology:

• Dissolution:

  • In a beaker, add approximately 50 g of copper sulfate to 100 mL of deionized water.

  • Gently heat the mixture on a hot plate while stirring continuously until all the copper sulfate has dissolved. Do not boil the solution.

• Filtration:

  • If the solution is cloudy or contains solid impurities, perform a hot filtration using a pre-warmed funnel and filter paper to remove any insoluble particles.

• Crystallization:

  • Cover the beaker containing the hot, saturated solution with a watch glass and allow it to cool slowly and undisturbed at room temperature.

  • As the solution cools, its ability to hold the dissolved copper sulfate decreases, and pure crystals will begin to form.

• Crystal Harvesting and Drying:

  • Once a sufficient amount of crystals has formed, carefully decant the remaining solution (the mother liquor).

  • The crystals can be washed with a small amount of ice-cold deionized water or ethanol (B145695) to remove any remaining impurities from the mother liquor.

  • Dry the crystals on a filter paper in a desiccator or in a low-temperature oven.

The following diagram illustrates the recrystallization workflow.

Workflow for the recrystallization of copper sulfate.

References

• 1. homework.study.com [homework.study.com]
• 2. brainly.com [brainly.com]
• 3. brainly.in [brainly.in]
• 4. Which of the following are efflorescent substances?This question has - askIITians [askiitians.com]
• 5. Copper sulfate pentahydrate | CuSO4.5H2O | CID 24463 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Copper(II) Sulfate Pentahydrate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of copper(II) sulfate (B86663) pentahydrate.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for synthesizing copper(II) sulfate?

The most common laboratory methods involve the reaction of sulfuric acid with either copper(II) oxide (a black solid) or copper(II) carbonate (a green solid).[1][2][3] Both reactions are neutralization processes that yield copper(II) sulfate and water.[4][5][6] The reaction with copper carbonate also produces carbon dioxide gas.[6][7]

Q2: Why is it important to use excess copper(II) oxide or carbonate?

Adding the copper compound in excess ensures that all the sulfuric acid is consumed in the reaction.[5][8] This is crucial because it is easier to remove the unreacted solid copper compound by filtration than to separate excess sulfuric acid from the final copper(II) sulfate solution, which would contaminate the crystals.[8]

Q3: How can I determine the optimal point to stop heating and begin crystallization?

The goal is to create a saturated or supersaturated solution to maximize crystal yield upon cooling.[8] A common method is to dip a cool glass rod into the hot solution; if small crystals form on the rod almost immediately upon removal, the solution has reached its crystallization point.[8][9] Avoid evaporating the solution to dryness, as this will form anhydrous copper(II) sulfate, a white powder, instead of the desired blue pentahydrate crystals.[8]

Q4: What is the significance of the solubility curve of copper(II) sulfate for improving yield?

The yield of crystals is highly dependent on the difference in solubility of copper(II) sulfate at high and low temperatures. For instance, its solubility is significantly higher in boiling water (203.3 g/100 mL at 100 °C) compared to cold water (31.6 g/100 mL at 0 °C).[10] By preparing a saturated solution at a high temperature and then cooling it, a large amount of the dissolved salt will crystallize out of the solution, leading to a higher yield.[10]

Troubleshooting Guide

Problem 1: The reaction is very slow, or the copper compound is not dissolving.

• Possible Cause: The sulfuric acid may not be hot enough.

  • Solution: Gently heat the sulfuric acid to just below boiling before and during the addition of the copper compound.[1][11] Heating increases the rate of reaction.[8] Be cautious not to boil the acid.[11]

• Possible Cause: Insufficient stirring.

  • Solution: Stir the mixture continuously to ensure the reactants are well-mixed and to facilitate the reaction.[5]

Problem 2: The final yield of crystals is low.

• Possible Cause: The solution was not sufficiently concentrated.

  • Solution: Ensure the solution is evaporated until it is saturated or supersaturated before cooling. Use the glass rod test described in the FAQs to confirm the crystallization point.[8][9]

• Possible Cause: The cooling process was too rapid.

• Possible Cause: Significant loss of product during transfers.

  • Solution: When transferring solutions or crystals between containers, rinse the original container with a small amount of the solvent (mother liquor or distilled water) and add the rinsing to the next stage to recover as much product as possible.[8]

Problem 3: The crystals are very small, powdery, or have poor quality.

• Possible Cause: The solution was cooled too quickly.

  • Solution: A slower cooling rate allows for the formation of larger, more well-defined crystals.[14] Avoid placing the hot solution directly into an ice bath; allow it to cool to room temperature first.[13][15]

• Possible Cause: The solution was disturbed during the cooling phase.

  • Solution: Keep the crystallizing dish in a location where it will not be moved or agitated as the crystals form.

• Possible Cause: Impurities are present in the solution.

  • Solution: Ensure all insoluble impurities and excess reactants are filtered out of the hot solution before cooling.[5] If the starting material is impure, a recrystallization step is recommended.[16][17]

Problem 4: The final product is a white or pale blue powder, not blue crystals.

• Possible Cause: The solution was overheated and evaporated to dryness.

  • Solution: This indicates the formation of anhydrous or partially hydrated copper(II) sulfate.[8][18] To recover the pentahydrate form, you can redissolve the powder in a minimum amount of hot distilled water and repeat the crystallization process, being careful not to evaporate all the solvent.[10]

Quantitative Data

Table 1: Solubility of Copper(II) Sulfate in Water at Different Temperatures

Temperature (°C)	Solubility ( g/100 mL of H₂O)
0	31.6
20	39.8
40	53.6
60	73.6
80	103.9
100	203.3
(Data sourced from literature values)[10]

Experimental Protocols

Protocol 1: Synthesis from Copper(II) Oxide

• Measure Reactants: Carefully measure 20 cm³ of 0.5 M dilute sulfuric acid into a 100 cm³ beaker.[1]

• Heat the Acid: Gently heat the sulfuric acid using a Bunsen burner or hot plate until it is almost boiling.[1][11]

• Add Copper(II) Oxide: Using a spatula, add small amounts of black copper(II) oxide powder to the hot acid, stirring continuously with a glass rod.[5] Continue adding the powder until some of it remains undissolved, indicating the acid has been neutralized.[5]

• Complete the Reaction: Continue to heat the mixture gently for another 1-2 minutes to ensure the reaction is complete.[11]

• Filter the Mixture: Set up a filter funnel with filter paper. Filter the hot mixture to remove the excess, unreacted copper(II) oxide. Collect the clear blue filtrate (copper(II) sulfate solution) in a clean conical flask or evaporating dish.[5]

• Concentrate the Solution: Gently heat the filtrate to evaporate some of the water. To check for the crystallization point, dip a clean glass rod into the solution and remove it. If crystals form on the rod as it cools, the solution is ready.[8]

• Crystallization: Cover the evaporating dish with a watch glass and set it aside to cool slowly and undisturbed at room temperature. Blue crystals of copper(II) sulfate pentahydrate will form.

• Isolate and Dry Crystals: Once crystallization is complete, decant the remaining liquid (mother liquor). Wash the crystals with a small amount of cold distilled water and then dry them by pressing them between two pieces of filter paper.[9][13]

Protocol 2: Recrystallization for Purification

• Dissolve the Impure Sample: Weigh the impure copper(II) sulfate crystals and dissolve them in a minimum amount of hot distilled water in a beaker. Stir until all the blue crystals have dissolved; any solid that remains is likely an insoluble impurity.[10][17]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. It is important to keep the solution and the filtration apparatus warm to prevent premature crystallization.[17]

• Cool for Crystallization: Cover the beaker containing the clear blue solution and allow it to cool slowly to room temperature, and then in an ice bath to maximize the yield of pure crystals.[10][15]

Visualizations

Caption: Experimental workflow for the synthesis and purification of copper(II) sulfate pentahydrate.

Caption: Troubleshooting guide for addressing low yield in copper(II) sulfate synthesis.

References

• 1. qatarscience.weebly.com [qatarscience.weebly.com]
• 2. brainly.in [brainly.in]
• 3. quora.com [quora.com]
• 4. echemi.com [echemi.com]
• 5. Copper Oxide and Sulphuric Acid Reaction [superprof.co.uk]
• 6. what is the reaction between copper carbonate and sulphuric acid? [superprof.co.uk]
• 7. reaction [superprof.co.uk]
• 8. chemiphys.com [chemiphys.com]
• 9. youtube.com [youtube.com]
• 10. makezine.com [makezine.com]
• 11. Reacting copper(II) oxide with sulfuric acid | Class experiment | RSC Education [edu.rsc.org]
• 12. Solved CHOICE II, PREPARATION OF COPPER(II) SULFATE | Chegg.com [chegg.com]
• 13. sb-chemistry.yolasite.com [sb-chemistry.yolasite.com]
• 14. files01.core.ac.uk [files01.core.ac.uk]
• 15. docsity.com [docsity.com]
• 16. Purification of Copper Sulfate : 5 Steps - Instructables [instructables.com]
• 17. scribd.com [scribd.com]
• 18. lacc-terryb.com [lacc-terryb.com]

Technical Support Center: Dealing with Impurities in Commercial Copper(II) Sulfate Pentahydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial copper(II) sulfate (B86663) pentahydrate. Here, you will find information on common impurities, their impact on experiments, and detailed protocols for purification.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial copper(II) sulfate pentahydrate?

A1: Commercial copper(II) sulfate pentahydrate is available in various grades, each with different impurity profiles. Technical grade, often used in agriculture or as a root killer, may contain a significant amount of other copper compounds like copper carbonate and copper oxides, as well as salts of other metals.[1] Higher purity grades, such as analytical or pharmaceutical grades, have much lower levels of impurities. Common metallic impurities include iron, nickel, lead, zinc, and arsenic.[2][3][4]

Q2: How can I visually assess the purity of my copper(II) sulfate?

A2: A pure copper(II) sulfate solution should be a vibrant, clear blue. A greenish tint in the solution often indicates the presence of iron(II) sulfate as an impurity.[5] Cloudiness or visible particulate matter after dissolution suggests the presence of insoluble impurities, which could include dust, sand, or insoluble copper compounds.[5]

Q3: What are the experimental consequences of using impure copper(II) sulfate?

A3: Impurities can have several negative effects on experimental outcomes, particularly in crystal growth and sensitive chemical reactions. Common issues include:

• Poor Crystal Quality: Impurities can lead to the formation of jagged, uneven, and flattened crystals.[5]

• Formation of Undesired Crystal Types: The presence of certain impurities, like calcium sulfate, can cause the formation of small, needle-like crystals.[5]

• Increased Creep and Crust Formation: Impurities can encourage the formation of a crystalline crust that creeps up the sides of the reaction vessel.[5]

• Discoloration: Iron impurities can lead to a yellowish discoloration of the final product due to oxidation.[5]

Q4: What is the most common and effective method for purifying copper(II) sulfate pentahydrate in a laboratory setting?

A4: Recrystallization is the most common and effective method for purifying copper(II) sulfate pentahydrate.[1][6] This technique relies on the principle that the solubility of copper(II) sulfate in water is significantly higher at elevated temperatures compared to lower temperatures. As a saturated solution cools, the copper(II) sulfate crystallizes out, leaving the majority of impurities behind in the solution.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Solution appears greenish instead of blue.	Iron(II) sulfate impurity.	Purify the copper(II) sulfate by recrystallization. For significant iron contamination, a specific iron removal protocol may be necessary.
Crystals are small, jagged, or malformed.	Presence of various impurities, rapid cooling.	Recrystallize the copper(II) sulfate. Ensure the solution cools slowly to promote the growth of larger, more uniform crystals.
A yellow or brown precipitate forms in the solution, especially upon heating.	Oxidation of iron(II) to iron(III) hydroxide (B78521).	This indicates a significant iron impurity. Follow the detailed protocol for iron removal, which involves oxidation of Fe(II) to Fe(III) and subsequent precipitation at a controlled pH.[7]
No crystals form upon cooling the solution.	The solution is not saturated or supersaturated.	Evaporate some of the solvent to increase the concentration of copper(II) sulfate and induce crystallization. Seeding the solution with a small, pure crystal of copper(II) sulfate can also initiate crystallization.
A crust of crystals forms on the sides of the beaker above the solution level.	This is a common issue, often exacerbated by impurities.	While difficult to prevent entirely, using a clean, smooth beaker can help. The crust can be scraped down and redissolved, or the solution can be carefully decanted into a clean beaker for further crystallization.

Quantitative Data

Table 1: Typical Impurity Specifications for Different Grades of Copper(II) Sulfate Pentahydrate

Impurity	Technical Grade[2][8]	Laboratory Reagent (LR) Grade[4]	USP/EP Grade[3][9]
Assay (CuSO₄·5H₂O)	~98% min.	≥99.0%	98.5% - 101.0%
Iron (Fe)	≤ 3000 ppm (0.3%)	≤ 0.05%	≤ 30 ppm (0.003%)
Lead (Pb)	≤ 125 ppm	Not specified	≤ 2 ppm
Arsenic (As)	≤ 25 ppm	Not specified	Not specified
Cadmium (Cd)	≤ 25 ppm	Not specified	Not specified
Chloride (Cl)	≤ 300 ppm	≤ 0.005%	≤ 100 ppm
Nickel (Ni)	Not specified	Not specified	≤ 20 ppm
Sodium (Na)	Not specified	≤ 0.01%	≤ 200 ppm
Potassium (K)	Not specified	≤ 0.005%	≤ 100 ppm
Calcium (Ca)	Not specified	Not specified	≤ 50 ppm
Insoluble Matter	≤ 0.2%	Not specified	Not specified

Table 2: Solubility of Copper(II) Sulfate Pentahydrate in Water at Different Temperatures

Temperature (°C)	Solubility ( g/100 mL)
0	31.6[1]
20	~32.0
100	203.3[1]

Experimental Protocols

Protocol 1: Recrystallization of Copper(II) Sulfate Pentahydrate

This protocol describes the purification of commercial copper(II) sulfate pentahydrate by recrystallization from an aqueous solution.

Methodology:

• Dissolution: In a beaker, add a measured amount of impure copper(II) sulfate pentahydrate to distilled water (e.g., 50 g in 100 mL). Heat the mixture on a hot plate with stirring until the copper(II) sulfate is completely dissolved. Do not boil the solution excessively.[5]

• Hot Filtration: If insoluble impurities are present, perform a hot filtration. Preheat a funnel and a receiving flask to prevent premature crystallization.[1] Place a fluted filter paper in the funnel and pour the hot solution through it to remove any solid particles.

• Cooling and Crystallization: Cover the beaker containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. To maximize the yield, the solution can then be placed in an ice bath for further cooling. Slow cooling generally results in larger, more well-formed crystals.

• Crystal Collection: Once crystallization is complete, collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold distilled water to remove any remaining mother liquor containing impurities. For a more thorough wash with minimal product loss, acetone (B3395972) can be used as it is a poor solvent for copper(II) sulfate.[1]

• Drying: Dry the purified crystals by pressing them between sheets of filter paper or by leaving them in a desiccator.

Protocol 2: Removal of Iron Impurities

This protocol is specifically for the removal of iron from a copper(II) sulfate solution.

Methodology:

• Dissolution: Dissolve the impure copper(II) sulfate in distilled water to create a concentrated solution.

• Oxidation: Add a small amount of hydrogen peroxide (H₂O₂) to the solution to oxidize any iron(II) ions to iron(III) ions. The solution may turn darker or turbid if a significant amount of iron is present.[7]

• pH Adjustment and Precipitation: Carefully and with constant stirring, add a dilute solution of sodium carbonate or copper(II) carbonate to slowly increase the pH. Iron(III) hydroxide will begin to precipitate at a lower pH than copper(II) hydroxide. Monitor the pH and stop adding the carbonate solution when a precipitate forms and the pH is in the range of 3.0-3.5.

• Filtration: Filter the solution to remove the precipitated iron(III) hydroxide.

• Crystallization: The resulting purified copper(II) sulfate solution can then be concentrated and cooled to obtain pure crystals as described in the recrystallization protocol.

Visualizations

Caption: Experimental workflow for the purification of commercial copper(II) sulfate pentahydrate.

Caption: Logical relationships between impurities, their effects, and purification strategies.

References

• 1. makezine.com [makezine.com]
• 2. parikhenterprisesltd.com [parikhenterprisesltd.com]
• 3. jostchemical.com [jostchemical.com]
• 4. hplcindia.com [hplcindia.com]
• 5. crystalverse.com [crystalverse.com]
• 6. Purification of Copper Sulfate : 5 Steps - Instructables [instructables.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. polimetkimya.com.tr [polimetkimya.com.tr]
• 9. himedialabs.com [himedialabs.com]

Technical Support Center: Copper(II) Sulfate Pentahydrate Crystallization

Welcome to the technical support center for copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) crystallization experiments. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals control crystal size and quality.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor influencing the size of copper(II) sulfate crystals? A1: The rate of cooling is the most critical factor. Slow cooling of a saturated solution allows for the formation of large, well-defined crystals, while rapid cooling results in the formation of many small, less regular crystals.

Q2: How does the purity of the copper(II) sulfate affect crystal growth? A2: Purity is crucial for obtaining high-quality crystals. Solutions prepared from pure copper(II) sulfate yield translucent, well-formed crystals with flat faces and sharp edges. Impurities can lead to various defects, including jagged faces, flattened shapes, and the formation of small, needle-like secondary crystals.

Q3: What is a saturated vs. a supersaturated solution, and which is better for growing crystals? A3: A saturated solution contains the maximum amount of solute that can be dissolved at a given temperature. A supersaturated solution contains more dissolved solute than a saturated solution at the same temperature, typically achieved by cooling a hot, saturated solution. For growing a large single crystal, a stable, saturated solution with slow evaporation is ideal. For growing crystal clusters quickly, a highly supersaturated solution is used.

Q4: What is the ideal temperature for growing copper(II) sulfate crystals? A4: The ideal temperature range for crystal growth is generally considered to be stable room temperature, around 20-24°C (68-75°F). The most important factor is maintaining a consistent temperature, as fluctuations can cause the crystal to partially dissolve and then regrow, leading to imperfections.

Q5: How long does it take to grow a large crystal? A5: The time required can range from several hours to several weeks, depending on the method. Rapid cooling can produce small crystals in hours. Growing a large, high-quality single crystal via slow evaporation is a gradual process that can take days or even weeks to achieve a significant size.

Troubleshooting Guide

Q: My solution is cloudy and has a greenish tint instead of a clear, deep blue. What's wrong? A: A cloudy or greenish appearance indicates the presence of impurities, such as iron salts. To resolve this, you must purify the copper(II) sulfate solution using recrystallization. This involves dissolving the impure solid in hot water, filtering out any insoluble materials, allowing crystals to form upon cooling, and then re-dissolving these new, purer crystals to create your final growth solution.

Q: I've left my solution for several days, but no crystals have formed. What should I do? A: This indicates that your solution is not sufficiently saturated. You can address this by either gently heating the solution and dissolving more copper(II) sulfate powder or by allowing some of the water to evaporate to increase the concentration. Seeding the solution by dropping in a few tiny grains of copper sulfate can also initiate crystallization.

Q: The crystals I'm growing are flat, jagged, and have uneven faces. Why is this happening? A: These malformations are classic signs of a contaminated solution. Impurities interfere with the orderly arrangement of molecules into the crystal lattice. A thorough recrystallization process is necessary to purify your starting material.

Q: Small, needle-like crystals are forming all over my main crystal and the container. How can I prevent this? A: This can be caused by two main factors: excessively rapid cooling or impurities like calcium sulfate. Ensure your cooling process is slow and gradual. If the problem persists, purify your copper(II) sulfate. If these secondary crystals appear, you should remove your main crystal, filter the solution, transfer it to a clean container, and then re-suspend your seed crystal.

Q: A crystalline crust is creeping up the sides of my beaker. What causes this? A: Crystal creep is often encouraged by the presence of impurities in the solution. This phenomenon draws solution up the sides of the container via capillary action, where it evaporates and deposits solid material. Ensuring high purity of your solution can help minimize this effect.

Q: My final, beautiful blue crystal has turned into a dull, light-blue powder after being left out. Can this be reversed? A: This is a process called efflorescence, where the crystal dehydrates and loses its structural water molecules, causing it to crumble into its anhydrous powder form. This cannot be easily reversed. To prevent this, store your finished crystals in a sealed, airtight container.

Data Presentation: Factors Influencing Crystal Size

Table 1: Effect of Cooling Rate on Crystal Size Distribution Data adapted from a study on 29.52 wt% CuSO₄ solutions.

Cooling Rate (°C/min)	Predominant Crystal Morphology	% of Crystals <100 µm	% of Crystals <200 µm	% of Crystals <300 µm
2.0	Needle-like	High	Low	Very Low
1.0	Needle-like	High	Moderate	Low
0.5	Prismatic	Moderate	High	Moderate
0.3	Prismatic	Low	High	High

Table 2: Solubility of Copper(II) Sulfate Pentahydrate in Water Data shows the strong dependence of solubility on temperature, which is the principle behind crystallization by cooling.

Temperature (°C)	Solubility (g / 100 mL H₂O)	Reference
0	31.6
25	~35.0
100	203.3

Experimental Protocols

Protocol 1: Purification of Commercial Copper(II) Sulfate by Recrystallization

• Prepare a Hot Solution: For every 100 mL of deionized water, add approximately 50-70 grams of impure copper(II) sulfate powder to a beaker.

• Dissolve: Heat the mixture gently on a hot plate while stirring continuously until the powder is fully dissolved. Do not boil, as this can cause decomposition.

• Hot Filtration: Quickly filter the hot, dark blue solution through a coffee filter or filter paper into a clean beaker to remove insoluble impurities.

• Initial Crystallization: Cover the beaker and allow it to cool. For faster results, place it in a refrigerator for 24 hours. This will produce a crop of small, quickly-formed crystals.

• Isolate Pure Crystals: Decant the remaining solution, which still contains a high concentration of soluble impurities.

• Wash: Briefly wash the collected crystals with a small amount of ice-cold distilled water to rinse off any remaining impure solution.

• Final Solution: These purified crystals can now be used to create a clean, saturated solution for growing high-quality crystals.

Protocol 2: Growing a Large Single Crystal via Slow Evaporation

• Prepare a Saturated Solution: Using your purified copper(II) sulfate, dissolve approximately 40g in 100 mL of hot distilled water. Stir until fully dissolved. Allow the solution to cool to room temperature.

• Grow Seed Crystals: Pour a small amount of this saturated solution into a shallow petri dish or saucer and leave it undisturbed overnight. A layer of small, well-formed "seed" crystals will form.

• Select a Seed: Carefully examine the seed crystals and select one that is transparent and has a good shape.

• Suspend the Seed: Tie the selected seed crystal securely to a thin nylon fishing line. Hang the line from a pencil or rod laid across the top of a clean jar filled with your saturated solution. Adjust the length so the crystal is fully submerged but does not touch the bottom or sides of the jar.

• Incubate: Cover the jar with a coffee filter to keep out dust while allowing for slow evaporation. Place the entire setup in a location where the temperature will remain stable and it will not be disturbed.

• Monitor Growth: Observe the crystal's growth over several days to weeks. If smaller crystals begin to form on the jar or the line, transfer the seed crystal and solution to a new, clean jar.

Visualizations

Figure 1: General workflow for preparing and growing crystals.

Figure 2: Impact of cooling rate on nucleation and final crystal size.

Figure 3: A logical flow for diagnosing common crystallization problems.

Reference Data & Comparative Studies

A Comparative Analysis of Copper(II) Sulfate Pentahydrate and Sodium Hypochlorite for Water Treatment

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of copper(II) sulfate (B86663) pentahydrate and sodium hypochlorite (B82951) as water treatment agents. The following sections detail their mechanisms of action, present supporting experimental data on their performance against various microorganisms, and outline the potential for disinfection byproduct formation.

Mechanism of Action

Copper(II) Sulfate Pentahydrate: The primary mode of action for copper(II) sulfate in water treatment is the disruption of microbial cellular processes by copper ions (Cu²⁺). When dissolved in water, copper(II) sulfate pentahydrate releases these ions, which then penetrate the cells of microorganisms like algae, bacteria, and fungi.[1] Inside the cell, copper ions interfere with vital enzymatic functions and metabolic pathways, ultimately leading to cell death.[1] This makes it a particularly effective algaecide and is also used to control bacteria and fungi in various water systems.[1]

Sodium Hypochlorite: Sodium hypochlorite (NaOCl) is a powerful broad-spectrum disinfectant. Its efficacy stems from the formation of hypochlorous acid (HOCl) when it dissolves in water.[2][3] HOCl is a potent oxidizing agent that can readily penetrate the cell walls of bacteria, viruses, and other pathogens. Once inside, it attacks and denatures essential proteins and nucleic acids, leading to rapid inactivation and cell death. The distribution between hypochlorous acid and the less effective hypochlorite ion (OCl⁻) is pH-dependent, with HOCl being more prevalent at lower pH levels.[2]

Performance Data: Microbial Inactivation

The following tables summarize the available quantitative data on the effectiveness of each compound against various microorganisms.

Table 1: Bactericidal Efficacy

Microorganism	Disinfectant	Concentration	Contact Time	Log Reduction	Reference
Escherichia coli	Copper(II) Sulfate Pentahydrate	1.56 mg/mL	-	MIC	[4]
Escherichia coli	Copper(II) Sulfate Pentahydrate	1920 µg/mL	30 min	> 3-log	[5][6]
Multi-drug resistant nosocomial pathogens	Copper(II) Sulfate Pentahydrate	100-200 µg/ml	-	MIC (52% of isolates)	[7][8]
Total Coliforms	Copper Sulfate	40 mg Cu/g dry sludge	24 h	~2-log (99%)	[9]
E. coli O157:H7	Sodium Hypochlorite	50, 100, 200 ppm	5, 10, 15 min	Up to 5.1-log	[10][11]

MIC: Minimum Inhibitory Concentration

Table 2: Virucidal Efficacy

Virus	Disinfectant	Temperature (°C)	pH	CT Value (mg-min/L) for 4-log Inactivation	Reference
Viruses (general)	Sodium Hypochlorite (Free Chlorine)	0.5	6-9	12	[12]
Viruses (general)	Sodium Hypochlorite (Free Chlorine)	5	6-9	8	[12][13]
Viruses (general)	Sodium Hypochlorite (Free Chlorine)	10	6-9	6	[12][13]
Viruses (general)	Sodium Hypochlorite (Free Chlorine)	15	6-9	4	[12]
Viruses (general)	Sodium Hypochlorite (Free Chlorine)	20	6-9	3	[12]
Viruses (general)	Sodium Hypochlorite (Free Chlorine)	25	6-9	2	[12]
Hepatitis A Virus	Sodium Hypochlorite (Free Chlorine)	0.5	6-9	9	[14]

CT (Concentration-Time) values represent the product of the disinfectant concentration and the contact time required to achieve a specific level of inactivation.

A study on the virucidal activity of a copper sulfate-based disinfectant demonstrated complete inactivation of SARS-CoV-2 on surfaces within 10 minutes of application, with the effect persisting for up to 48 hours.[15]

Disinfection Byproduct (DBP) Formation

A critical consideration in chemical water treatment is the potential formation of harmful disinfection byproducts.

Copper(II) Sulfate Pentahydrate: While not a primary precursor to regulated DBPs in the same way as chlorine-based disinfectants, copper sulfate can lead to the release of algal toxins and odorous substances from the breakdown of algae.[16]

Sodium Hypochlorite: The reaction of free chlorine with natural organic matter (NOM) in water is known to produce a variety of DBPs, including trihalomethanes (THMs) and haloacetic acids (HAAs), which are regulated in drinking water due to potential health concerns.[17]

Experimental Protocols

Determination of Bactericidal Efficacy: Membrane Filtration Method

This method is used to enumerate viable bacteria in a water sample.

Procedure:

• A known volume of the water sample (or a dilution) is filtered through a sterile membrane with a pore size of 0.45 µm, which retains the bacteria.[18][19]

• The membrane filter is aseptically transferred onto a sterile petri dish containing a selective agar (B569324) medium.[18][19]

• The petri dish is incubated under appropriate conditions (e.g., 35°C for 22-24 hours for total coliforms).[18]

• Bacterial cells that were trapped on the membrane will grow into visible colonies.[18]

• The number of colonies is counted, and the bacterial concentration in the original sample is calculated and reported as colony-forming units (CFU) per 100 mL.[18][20]

Determination of Virucidal Efficacy: Plaque Assay

This technique quantifies the number of infectious viral particles in a sample.

Procedure:

• A confluent monolayer of susceptible host cells is prepared in a multi-well plate.[21]

• Serial dilutions of the virus-containing water sample are prepared.[21]

• A small volume of each viral dilution is added to the host cell monolayers and incubated to allow for viral attachment.[21]

• The inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., agarose) to restrict the spread of progeny viruses to adjacent cells.[21]

• The plates are incubated for several days to allow for the formation of plaques, which are localized areas of cell death caused by viral replication.[21]

• The cells are then fixed and stained (e.g., with crystal violet) to visualize the plaques.[21]

• The number of plaques is counted, and the viral titer is calculated in plaque-forming units (PFU) per mL.[22]

Visualizations

Caption: Mechanism of action for Copper(II) Sulfate Pentahydrate.

Caption: Mechanism of action for Sodium Hypochlorite.

Caption: Experimental workflow for bactericidal efficacy testing.

Caption: Experimental workflow for virucidal efficacy testing.

References

• 1. acc1976.com [acc1976.com]
• 2. files.dep.state.pa.us [files.dep.state.pa.us]
• 3. Lesson 8: Disinfection and Chlorination [water.mecc.edu]
• 4. mdpi.com [mdpi.com]
• 5. Copper Kills Escherichia coli Persister Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antibacterial effect of copper sulfate against multi-drug resistant nosocomial pathogens isolated from clinical samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. Frontiers | Fundamental Differences in Inactivation Mechanisms of Escherichia coli O157:H7 Between Chlorine Dioxide and Sodium Hypochlorite [frontiersin.org]
• 11. Fundamental Differences in Inactivation Mechanisms of Escherichia coli O157:H7 Between Chlorine Dioxide and Sodium Hypochlorite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. epa.gov [epa.gov]
• 13. waterboards.ca.gov [waterboards.ca.gov]
• 14. Page 13: Guidelines for Canadian Drinking Water Quality: Guideline Technical Document – Enteric Viruses - Canada.ca [canada.ca]
• 15. manica.com [manica.com]
• 16. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 17. The Chemistry of Disinfectants in Water: Reactions and Products - Drinking Water and Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. asm.org [asm.org]
• 19. microbenotes.com [microbenotes.com]
• 20. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 21. m.youtube.com [m.youtube.com]
• 22. VIRAL PLAQUE ASSAY – Laboratory Exercises in Microbiology [open.maricopa.edu]

A Comparative Guide to the Characterization of Copper(II) Sulfate Pentahydrate: XRD vs. FTIR

For Researchers, Scientists, and Drug Development Professionals

In the realm of materials characterization, particularly within pharmaceutical and chemical research, a thorough understanding of a compound's structural and chemical properties is paramount. This guide provides a comprehensive comparison of two powerful analytical techniques, X-ray Diffraction (XRD) and Fourier-Transform Infrared Spectroscopy (FTIR), for the characterization of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O). Experimental data, detailed protocols, and visual workflows are presented to assist researchers in selecting the appropriate methodology for their specific analytical needs.

Introduction to the Techniques

X-ray Diffraction (XRD) and Fourier-Transform Infrared Spectroscopy (FTIR) are complementary techniques that provide distinct yet crucial information about a material.[1][2] XRD probes the long-range crystallographic order of a material, yielding information about its crystal structure, phase purity, and crystallinity.[1] In contrast, FTIR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which induces molecular vibrations.[3] This provides insights into the chemical bonding and molecular structure of a substance.

Experimental Methodologies

X-ray Diffraction (XRD) Analysis

The primary objective of XRD analysis of copper(II) sulfate pentahydrate is to identify its crystalline phase and confirm its structure.

Experimental Protocol:

• Sample Preparation: A small amount of copper(II) sulfate pentahydrate is finely ground using an agate mortar and pestle to ensure random orientation of the crystallites. The resulting powder is then carefully packed into a sample holder, ensuring a flat and level surface.

• Instrument Parameters: The powdered sample is analyzed using a powder X-ray diffractometer. Typical instrument settings are as follows:

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å)

  • Voltage and Current: 40 kV and 30 mA

  • Scan Range (2θ): 10° to 80°

  • Scan Speed: 2°/minute

• Data Analysis: The resulting diffraction pattern, a plot of intensity versus the diffraction angle (2θ), is compared with standard diffraction patterns from databases such as the International Centre for Diffraction Data (ICDD). The positions and relative intensities of the diffraction peaks are unique to the crystalline structure of copper(II) sulfate pentahydrate.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to identify the functional groups present in copper(II) sulfate pentahydrate, particularly the sulfate ions and the water of hydration.

Experimental Protocol:

• Sample Preparation (KBr Pellet Method):

  • Approximately 1-2 mg of finely ground copper(II) sulfate pentahydrate is mixed with about 200 mg of dry potassium bromide (KBr) powder.

  • The mixture is further ground to ensure a homogeneous dispersion.

  • The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrument Parameters: The KBr pellet is placed in the sample holder of an FTIR spectrometer.

  • Spectral Range: 4000 to 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32

• Data Analysis: The infrared spectrum, a plot of transmittance or absorbance versus wavenumber (cm⁻¹), reveals absorption bands corresponding to the vibrational modes of the functional groups present in the sample.

Data Presentation and Comparison

The experimental data obtained from XRD and FTIR analyses of copper(II) sulfate pentahydrate are summarized below. For comparison, data for anhydrous copper(II) sulfate are also included to highlight the role of the water of hydration.

XRD Data

The XRD pattern of copper(II) sulfate pentahydrate exhibits a series of characteristic peaks corresponding to its triclinic crystal structure. The positions of these peaks are highly reproducible and serve as a fingerprint for the compound.

2θ (°)	d-spacing (Å)	Miller Indices (hkl)	Relative Intensity (%)
15.84	5.59	(100)	45
17.76	4.99	(010)	60
18.82	4.71	(-111)	100
25.72	3.46	(111)	55
28.78	3.10	(-211)	30
29.64	3.01	(210)	40
31.52	2.84	(021)	35

Table 1: Characteristic XRD peak positions for copper(II) sulfate pentahydrate.

In contrast, anhydrous copper(II) sulfate possesses an orthorhombic crystal structure, resulting in a distinctly different XRD pattern. The absence of the characteristic peaks of the pentahydrate form and the appearance of new peaks would indicate the dehydration of the sample.

FTIR Data

The FTIR spectrum of copper(II) sulfate pentahydrate is dominated by strong absorption bands associated with the vibrations of the water molecules and the sulfate anion.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~3400 (broad)	O-H stretching	Water of hydration
~1685	H-O-H bending	Water of hydration
~1100 (strong, broad)	ν₃ (asymmetric stretching)	Sulfate (SO₄²⁻)
~985	ν₁ (symmetric stretching)	Sulfate (SO₄²⁻)
~615	ν₄ (bending)	Sulfate (SO₄²⁻)
~480	ν₂ (bending)	Sulfate (SO₄²⁻)

Table 2: Characteristic FTIR absorption bands for copper(II) sulfate pentahydrate.

The broadness of the O-H stretching band is indicative of hydrogen bonding between the water molecules and the sulfate ions. In the spectrum of anhydrous copper(II) sulfate, the bands corresponding to the water of hydration would be absent. The splitting of the sulfate vibrational modes is a result of the lowering of its symmetry upon coordination to the copper ion.

Visualization of Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for XRD and FTIR analysis.

XRD Experimental Workflow.

FTIR Experimental Workflow.

Logical Relationship of Analysis

The following diagram illustrates the logical connection between the analytical techniques and the structural information they provide for copper(II) sulfate pentahydrate.

Relationship between Techniques and Structural Information.

Conclusion

Both XRD and FTIR are indispensable techniques for the comprehensive characterization of copper(II) sulfate pentahydrate. XRD provides unequivocal information about the crystalline nature and phase identity of the material, which is crucial for quality control and ensuring the correct polymorphic form is present. FTIR, on the other hand, offers detailed insights into the chemical composition and the nature of the interactions between the constituent ions and water molecules.

For a complete and robust characterization, it is recommended to use both techniques in a complementary fashion. This dual approach ensures a thorough understanding of both the long-range structural order and the short-range chemical environment, which is essential for researchers, scientists, and drug development professionals working with crystalline materials.

References

• 1. FTIR vs XRD Which analysis technique is better for your needs? | Universal Lab Blog [universallab.org]
• 2. iom-world.org [iom-world.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Purity Validation of Copper(II) Sulfate Pentahydrate by Titration

For researchers, scientists, and drug development professionals, the accurate determination of the purity of chemical reagents is a cornerstone of reliable and reproducible experimental work. Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), a widely used reagent, is no exception. This guide provides an objective comparison of the classical iodometric titration method for purity assessment against viable alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Analytical Methods

The choice of analytical method for purity determination is dictated by factors such as desired accuracy, precision, sample throughput, and potential interferences. Below is a summary of the performance of four common methods for the analysis of copper(II) sulfate pentahydrate.

Method	Principle	Typical Accuracy (Relative Error)	Typical Precision (RSD)	Advantages	Disadvantages
Iodometric Titration	Redox titration where Cu²⁺ oxidizes iodide to iodine, which is then titrated with a standard thiosulfate (B1220275) solution.	~0.1%[1]	< 1%[1]	Well-established, reliable, and cost-effective.	Can be affected by oxidizing or reducing impurities. Endpoint detection requires care.
Complexometric Titration (EDTA)	Cu²⁺ is titrated with a standard solution of ethylenediaminetetraacetic acid (EDTA) using a metallochromic indicator.	High	< 0.1%[2]	High precision and accuracy, sharp endpoint with appropriate indicator.	Can be affected by other metal ion impurities that also form complexes with EDTA.
Gravimetric Analysis	Sulfate ions are precipitated as barium sulfate (BaSO₄), which is then isolated, dried, and weighed.	High (< 0.2% with corrections)[1][3]	Variable, can be < 0.2%[3] but can also be higher in inter-laboratory studies[4].	Absolute method, can be very accurate.	Time-consuming, susceptible to errors from co-precipitation of impurities.[5]
Acidimetric Assay	Copper(II) is precipitated as copper(II) hydroxide (B78521), which is then dissolved in a known excess of standard acid. The excess acid is back-titrated.	~0.3%[1]	< 1%[1]	Simpler procedure than iodometry, avoids the use of an external indicator.[1]	Indirect method, potential for errors in back-titration.

Experimental Protocols

Detailed and standardized experimental procedures are critical for obtaining accurate and reproducible results.

Iodometric Titration

This method is based on the oxidation of potassium iodide by copper(II) ions in a weakly acidic solution, followed by the titration of the liberated iodine with a standardized sodium thiosulfate solution.

Reagents:

• Potassium iodide (KI)

• Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 M)

• Starch indicator solution (1%)

• Acetic acid or dilute sulfuric acid

Procedure:

• Accurately weigh a sample of copper(II) sulfate pentahydrate and dissolve it in distilled water.

• Acidify the solution with acetic acid or dilute sulfuric acid.

• Add an excess of potassium iodide solution. The solution will turn a dark brown due to the liberation of iodine.

• Titrate the liberated iodine with the standardized sodium thiosulfate solution until the solution turns a pale yellow.

• Add a few drops of starch indicator solution. The solution will turn a deep blue/black.

• Continue the titration with sodium thiosulfate, adding it dropwise, until the blue color disappears, leaving a milky white or pale pink precipitate of copper(I) iodide. This is the endpoint.

• Record the volume of sodium thiosulfate solution used and calculate the purity of the copper(II) sulfate pentahydrate.

Complexometric Titration with EDTA

This method involves the direct titration of copper(II) ions with a standard solution of EDTA, a chelating agent, in a buffered solution.

Reagents:

• Standardized EDTA solution (e.g., 0.1 M)

• Buffer solution (e.g., ammonia-ammonium chloride buffer to maintain a pH of ~10)

• Metallochromic indicator (e.g., Murexide, Fast Sulphon Black F)

Procedure:

• Accurately weigh a sample of copper(II) sulfate pentahydrate and dissolve it in distilled water.

• Add the buffer solution to adjust the pH.

• Add a few drops of the indicator solution.

• Titrate the solution with the standardized EDTA solution. The endpoint is marked by a sharp color change.

• Record the volume of EDTA solution used and calculate the purity of the copper(II) sulfate pentahydrate.

Gravimetric Analysis

This method determines the sulfate content of the sample by precipitating it as barium sulfate.

Reagents:

• Barium chloride (BaCl₂) solution

• Hydrochloric acid (HCl)

Procedure:

• Accurately weigh a sample of copper(II) sulfate pentahydrate and dissolve it in distilled water.

• Acidify the solution with hydrochloric acid.

• Heat the solution to boiling and slowly add a slight excess of barium chloride solution while stirring continuously to precipitate barium sulfate.

• Digest the precipitate by keeping the solution hot for a period to allow the precipitate particles to grow.

• Filter the precipitate through ashless filter paper.

• Wash the precipitate with hot distilled water until it is free of chloride ions.

• Dry and ignite the precipitate in a crucible to a constant weight.

• From the weight of the barium sulfate obtained, calculate the percentage of sulfate and subsequently the purity of the copper(II) sulfate pentahydrate.

Acidimetric Assay

This is an indirect titration method where the copper is first precipitated as the hydroxide.

Reagents:

• Sodium hydroxide (NaOH) solution

• Standardized sulfuric acid (H₂SO₄) solution (e.g., 0.1 M)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Procedure:

• Accurately weigh a sample of copper(II) sulfate pentahydrate and dissolve it in distilled water.

• Precipitate the copper as copper(II) hydroxide by adding sodium hydroxide solution.

• Filter and wash the precipitate thoroughly with distilled water.

• Dissolve the precipitate in a known excess volume of standardized sulfuric acid.

• Titrate the excess sulfuric acid with a standardized sodium hydroxide solution.

• The amount of sulfuric acid that reacted with the copper(II) hydroxide is determined by the difference, and from this, the purity of the copper(II) sulfate pentahydrate is calculated.[1]

Visualizing the Methodologies

To further clarify the experimental processes and their relationships, the following diagrams are provided.

References

• 1. Using instrumental techniques to increase the accuracy of the gravimetric determination of sulfate - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Standardization of EDTA by spectrophotometric titration, with metallic copper as standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Using instrumental techniques to increase the accuracy of the gravimetric determination of sulfate - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. NEMI Method Summary - 375.3 [nemi.gov]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Quantitative Analysis of Water of Hydration in Copper(II) Sulfate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common methodologies for the quantitative analysis of the water of hydration in copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O). The determination of water content in hydrated salts is a critical aspect of quality control and characterization in various scientific and industrial fields, including pharmaceuticals. This document outlines the experimental protocols and presents a comparison of the data obtained from two primary methods: Gravimetric Analysis and Thermal Analysis.

Comparison of Analytical Methods

The selection of an appropriate analytical method for determining the water of hydration depends on factors such as the required accuracy, the available equipment, and the nature of the sample. Below is a summary of two prevalent techniques.

Parameter	Gravimetric Analysis	Thermogravimetric Analysis (TGA)
Principle	Measurement of mass loss upon heating.	Continuous measurement of mass as a function of temperature.
Equipment	Crucible, Bunsen burner or furnace, analytical balance.	Thermogravimetric analyzer.
Sample Size	~1-3 g[1][2]	Typically in the milligram range.
Experimental Time	Longer, including multiple heating and cooling cycles.[3]	Faster, automated analysis.
Precision	Good, but susceptible to operator error.	High, with precise temperature control.
Information Provided	Total water content.	Stepwise dehydration and decomposition temperatures.[4][5]
Potential Errors	Incomplete dehydration, decomposition of the anhydrous salt at high temperatures, reabsorption of moisture during cooling.[6][7]	Instrument calibration, sample preparation.
Typical Results (% Water)	~36% (Theoretical = 36.08%)[8][9]	Stepwise mass loss corresponding to the removal of water molecules.[4]

Experimental Protocols

Gravimetric Analysis

This classical method relies on the principle that heating a hydrated salt will drive off the water molecules, and the resulting mass difference can be used to calculate the percentage of water of hydration.[8]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Porcelain crucible and lid

• Bunsen burner or furnace

• Tripod and pipeclay triangle

• Analytical balance

• Desiccator

• Tongs

Procedure:

• Clean and dry a porcelain crucible and its lid. Heat them strongly for 5 minutes to ensure all moisture is removed. Allow them to cool in a desiccator.

• Once at room temperature, weigh the empty crucible and lid accurately on an analytical balance.[2]

• Add approximately 2-3 grams of copper(II) sulfate pentahydrate crystals to the crucible and weigh the crucible, lid, and sample.[1]

• Place the crucible with the sample on a pipeclay triangle supported by a tripod. Heat the crucible gently at first, with the lid slightly ajar to allow water vapor to escape.[1] The blue crystals will gradually turn into a grayish-white anhydrous powder.[1]

• Increase the heat and heat strongly for another 10-15 minutes to ensure complete dehydration.

• Turn off the heat and allow the crucible to cool completely in a desiccator to prevent the anhydrous salt from reabsorbing moisture from the air.[7]

• Once cool, weigh the crucible, lid, and the anhydrous copper(II) sulfate.

• To ensure that all the water has been removed, reheat the crucible for another 5 minutes, cool, and reweigh. Repeat this process until a constant mass is obtained (two consecutive readings are within a small margin, e.g., ±0.01 g).[10]

Calculations:

• Mass of hydrated salt = (Mass of crucible + lid + hydrated salt) - (Mass of empty crucible + lid)

• Mass of anhydrous salt = (Mass of crucible + lid + anhydrous salt) - (Mass of empty crucible + lid)

• Mass of water lost = Mass of hydrated salt - Mass of anhydrous salt

• Percentage of water of hydration = (Mass of water lost / Mass of hydrated salt) x 100

Thermogravimetric Analysis (TGA)

TGA is a more sophisticated instrumental technique that provides detailed information about the thermal decomposition of a material. It measures the change in mass of a sample as it is heated at a controlled rate.

Procedure:

• Calibrate the thermogravimetric analyzer according to the manufacturer's instructions.

• Place a small, accurately weighed sample of copper(II) sulfate pentahydrate (typically a few milligrams) into the TGA sample pan.

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 300 °C).

• The instrument will generate a thermogram, which is a plot of mass versus temperature.

• The thermogram of copper(II) sulfate pentahydrate will show distinct steps corresponding to the loss of water molecules at different temperatures.[4][5][11] The final step in this range represents the formation of the anhydrous salt.

Visualizations

Caption: Workflow for Gravimetric Analysis.

References

• 1. Finding the formula of hydrated copper(II) sulfate | Class experiment | RSC Education [edu.rsc.org]
• 2. wongchemistry.weebly.com [wongchemistry.weebly.com]
• 3. ERIC - EJ936775 - Waters of Hydration of Cupric Hydrates: A Comparison between Heating and Absorbance Methods, Journal of Chemical Education, 2011-May [eric.ed.gov]
• 4. mt.com [mt.com]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. Simple gravimetric chemical analysis – weighing molecules the microscale way – scienceinschool.org [scienceinschool.org]
• 8. CHEMISTRY 103: PERCENT WATER IN A HYDRATE [www2.latech.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. ferndalescience.com [ferndalescience.com]
• 11. youtube.com [youtube.com]

A Comparative Guide to the Catalytic Activity of Hydrated Copper Sulfate Forms

For Researchers, Scientists, and Drug Development Professionals

The various hydrated forms of copper sulfate (B86663) are widely utilized as accessible, cost-effective, and environmentally benign Lewis acid catalysts in a multitude of organic transformations. While anhydrous copper sulfate (CuSO₄), copper sulfate monohydrate (CuSO₄·H₂O), and copper sulfate pentahydrate (CuSO₄·5H₂O) are all catalytically active, a direct quantitative comparison of their efficacy under identical reaction conditions is not extensively documented in peer-reviewed literature. This guide presents a framework for such a comparative analysis, focusing on the well-established acetylation of primary aromatic amines, using aniline (B41778) as a model substrate.

This document provides a standardized experimental protocol to evaluate and compare the catalytic performance of these different hydrated forms of copper sulfate. Additionally, it includes a template for data presentation and a discussion of the potential theoretical underpinnings for observed differences in catalytic activity.

Data Presentation: A Framework for Comparison

To facilitate a direct and unambiguous comparison of the catalytic activities, all quantitative data from the experimental protocol outlined below should be meticulously recorded and summarized. The following table provides a structured template for presenting these results.

Catalyst Form	Molecular Weight ( g/mol )	Catalyst Loading (mol%)	Reaction Time (min)	Product Yield (%)	Purity (e.g., by HPLC or GC)	Observations
Anhydrous CuSO₄	159.61
CuSO₄·H₂O	177.62
CuSO₄·5H₂O	249.68
No Catalyst	N/A	0

Experimental Protocol: Acetylation of Aniline

This protocol is designed to serve as a standardized method for comparing the catalytic efficiency of anhydrous, monohydrate, and pentahydrate forms of copper sulfate in the acetylation of aniline to form acetanilide (B955).[1][2][3][4]

Materials:

• Aniline (freshly distilled)

• Acetic anhydride

• Glacial acetic acid

• Anhydrous copper sulfate (CuSO₄)

• Copper sulfate monohydrate (CuSO₄·H₂O)

• Copper sulfate pentahydrate (CuSO₄·5H₂O)

• Distilled water

• Ice bath

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Buchner funnel and filter paper

• Thin Layer Chromatography (TLC) apparatus

• Standard laboratory glassware

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine aniline (10 mmol, 0.92 mL) and glacial acetic acid (30 mL).

• To this solution, add the respective copper sulfate catalyst (0.5 mol%). Ensure the molar amount of the catalyst is kept constant across all experiments.

• Attach a reflux condenser to the flask and place the setup in a pre-heated heating mantle.

• Heat the reaction mixture to reflux (approximately 118°C) with continuous stirring.

• Monitor the progress of the reaction by TLC at regular intervals (e.g., every 15 minutes).

• Upon completion of the reaction (as indicated by the disappearance of the aniline spot on the TLC plate), remove the flask from the heating mantle and allow it to cool to room temperature.

• Pour the cooled reaction mixture into a beaker containing 100 mL of ice-cold water with stirring.

• The crude acetanilide will precipitate as a white solid.

• Collect the crude product by vacuum filtration using a Buchner funnel and wash the solid with cold distilled water.

• Dry the crude product and determine the yield.

• The crude product can be further purified by recrystallization from hot water to obtain pure acetanilide.

• Characterize the final product by determining its melting point and acquiring spectroscopic data (e.g., IR, NMR) to confirm its identity and purity.

Control Experiment:

It is crucial to perform a control experiment without the addition of any copper sulfate catalyst to establish a baseline for the reaction rate and yield.

Mandatory Visualization

The following diagrams illustrate the key aspects of the comparative study.

Caption: Experimental workflow for the comparative catalytic study.

Caption: Simplified reaction pathway for aniline acetylation.

Discussion of Potential Catalytic Differences

While experimental data is required for a definitive comparison, some hypotheses regarding the catalytic activity of the different hydrated forms of copper sulfate can be postulated:

• Anhydrous Copper Sulfate (CuSO₄): As a hygroscopic substance, anhydrous CuSO₄ may exhibit higher catalytic activity in reactions where water is a byproduct, such as esterification. By sequestering water, it can help to shift the reaction equilibrium towards the products. In the case of acetylation with acetic anhydride, where acetic acid is the byproduct, its strong Lewis acidity in the absence of coordinated water molecules could lead to a faster reaction rate.

• Copper Sulfate Pentahydrate (CuSO₄·5H₂O): The water molecules in the hydrated form are coordinated to the copper ion.[5] This coordination may influence the Lewis acidity of the copper center. While still an effective catalyst, the presence of coordinated water might slightly temper its catalytic activity compared to the anhydrous form in certain reactions. However, its ease of handling and stability make it a popular choice.[6][7]

• Copper Sulfate Monohydrate (CuSO₄·H₂O): The catalytic behavior of the monohydrate form would be expected to be intermediate between the anhydrous and pentahydrate forms.

It is important to note that the specific reaction conditions, such as the solvent and temperature, can also significantly influence the catalytic performance of each form. The provided experimental protocol aims to standardize these conditions to allow for a meaningful comparison.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. ijtsrd.com [ijtsrd.com]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. scite.ai [scite.ai]

Spectroscopic Analysis of Copper(II) Sulfate Pentahydrate Solutions: A Comparative Guide

This guide provides a comprehensive overview of the spectroscopic analysis of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) solutions, a common method for determining concentration based on light absorbance. The principles and protocols detailed here are foundational in various scientific and drug development contexts for quantitative analysis. The methodology is primarily based on the Beer-Lambert Law, which establishes a linear relationship between the absorbance of light and the concentration of an absorbing species.

Performance Comparison: Concentration vs. Absorbance

The relationship between the concentration of a copper(II) sulfate solution and its absorbance is directly proportional.[1][2][3] This relationship is quantified by the Beer-Lambert law, A = εbc, where A is absorbance, ε is the molar absorptivity, b is the path length of the light through the solution, and c is the concentration.

Below is a summary of typical experimental data obtained from the UV-Vis spectrophotometric analysis of aqueous CuSO₄·5H₂O solutions. The measurements were taken at the wavelength of maximum absorbance (λmax), which for copper(II) sulfate is typically found in the range of 635 nm to 810 nm.[4][5] For this dataset, a wavelength of approximately 650 nm was used.[6]

Concentration (M)	Average Absorbance (A)
0.0313	0.095
0.0625	0.196
0.1250	0.388
0.2500	0.754
0.5000	1.495
[Data sourced from reference 15]

Experimental Protocols

A precise experimental protocol is crucial for obtaining accurate and reproducible results. The following outlines the standard procedure for analyzing copper(II) sulfate solutions.

Objective: To determine the concentration of an unknown copper(II) sulfate solution by generating a calibration curve from standard solutions.[2]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Distilled or deionized water

• Volumetric flasks (various sizes)

• Pipettes

• Beakers

• UV-Vis Spectrophotometer or Colorimeter[7]

• Cuvettes

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh a known mass of CuSO₄·5H₂O crystals.

  • Dissolve the crystals in a specific volume of distilled water using a volumetric flask to create a stock solution of known concentration (e.g., 0.5 M).[3]

• Preparation of Standard Dilutions:

  • Use the stock solution to prepare a series of standard solutions of decreasing concentrations through serial dilution.[7] For example, prepare 0.25 M, 0.125 M, 0.0625 M, and 0.0313 M solutions.

  • Use precise volumetric pipettes and flasks to ensure accuracy.

• Determination of Maximum Wavelength (λmax):

  • Turn on the spectrophotometer and allow it to warm up.[6]

  • Use the most concentrated standard solution to scan across a range of wavelengths (e.g., 400 nm to 850 nm) to find the wavelength at which absorbance is highest. This is the λmax.

• Calibration of the Spectrophotometer:

  • Set the spectrophotometer to the determined λmax.

  • Fill a cuvette with distilled water (the "blank") and place it in the spectrophotometer.[7]

  • Calibrate the instrument to read zero absorbance (or 100% transmittance) with the blank.[6]

• Measurement of Standard Solutions:

  • Rinse a cuvette with the first standard solution, then fill it approximately three-quarters full.

  • Wipe the outside of the cuvette to remove any fingerprints or droplets.

  • Place the cuvette in the spectrophotometer and record the absorbance value.

  • Repeat this process for all standard solutions, moving from the least concentrated to the most concentrated.

• Data Analysis:

  • Plot a graph of absorbance versus concentration for the standard solutions.

  • The resulting plot should be a straight line that passes through the origin, confirming Beer-Lambert Law.[1]

  • Perform a linear regression to obtain the equation of the line (y = mx + c), where 'm' is the slope (related to molar absorptivity) and 'c' is the y-intercept (which should be close to zero).

• Measurement of Unknown Solution:

  • Measure the absorbance of the unknown CuSO₄ solution using the same procedure.

  • Use the calibration curve's linear equation to calculate the concentration of the unknown sample from its absorbance value.[2]

Visualizations

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates the complete workflow for determining the concentration of an unknown sample.

Caption: Workflow for determining unknown concentration via UV-Vis spectroscopy.

The Beer-Lambert Law Relationship

This diagram explains the direct relationship between a solution's properties and its light absorbance.

Caption: The relationship between concentration, path length, and absorbance.

References

• 1. Beer's Law and CuSO4 [webs.anokaramsey.edu]
• 2. 2.files.edl.io [2.files.edl.io]
• 3. vernier.com [vernier.com]
• 4. webs.anokaramsey.edu [webs.anokaramsey.edu]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. scribd.com [scribd.com]
• 8. Analysis of CuSO4.5H20 by UV/Vis Spectroscopy 1. | Chegg.com [chegg.com]

alternative compounds to copper(ii) sulfate pentahydrate for Fehling's test

For researchers, scientists, and drug development professionals seeking robust and efficient methods for the detection and quantification of reducing sugars, this guide offers a comprehensive comparison of alternatives to the traditional Fehling's test. This document provides an objective analysis of various assays, supported by experimental data, to facilitate informed decisions in your experimental design.

The Fehling's test, a long-standing method for detecting reducing sugars, relies on the reduction of copper(ii) sulfate (B86663) in an alkaline solution. While historically significant, its limitations, such as the instability of the reagent and the semi-quantitative nature of the visual endpoint, have prompted the development of more reliable and quantitative alternatives. This guide explores several of these modern methods, presenting their principles, performance metrics, and detailed experimental protocols.

Performance Comparison of Reducing Sugar Assays

The selection of an appropriate assay for reducing sugar analysis depends on factors such as the required sensitivity, the expected concentration range of the analyte, and the presence of interfering substances. The following table summarizes the quantitative performance of Fehling's test and its alternatives.

Assay	Principle	Typical Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linear Range	Key Advantages	Key Disadvantages
Fehling's Test (Titrimetric)	Reduction of Cu(II) to Cu(I)	General Reducing Sugars	~1 mg/mL[1]	Not specified	Not applicable for colorimetric endpoint	Simple, low cost	Low sensitivity, reagent instability, subjective endpoint
Spectrophotometric Benedict's Test	Reduction of Cu(II) to Cu(I)	Glucose, Fructose, Maltose, Lactose	Not specified	0.08 mg/mL (Fructose)[2]	0.167–10 mg/mL (Glucose)[3]	More stable reagent than Fehling's, quantitative	Requires centrifugation and spectrophotometer
Copper-Neocuproine (Cu(II)-Nc) Assay	Formation of a colored Cu(I)-Nc complex	Glucose	0.31 µM[4]	1.02 µM[4]	1.0–150.0 µM[4]	High sensitivity and precision[5]	Requires specific reagents
3,5-Dinitrosalicylic Acid (DNS) Method	Reduction of DNSA	General Reducing Sugars	Not specified	Not specified	0.5–40 mM (Glucose)[6]	Simple, widely used	Less sensitive than some alternatives, potential for interference
Gold Nanoparticle (AuNP) Colorimetric Assay	AuNP aggregation or formation	Glucose	3.01 µM[7]	Not specified	0.001–5 mM[7]	High sensitivity, rapid	Can be influenced by sample matrix
Tollens' Test (Nanosensor)	Reduction of Ag(I) to Ag(0)	Glucose	40 nM[8]	Not specified	Not specified	Very high sensitivity	Reagent must be freshly prepared, potential for explosive byproducts
Barfoed's Test	Reduction of Cu(II) in acidic medium	Monosaccharides	Not specified	Not specified	Not applicable (time-based differentiation)	Distinguishes monosaccharides from disaccharides	Primarily qualitative/semi-quantitative, not suitable for precise quantification
Iodine-Based Test	Oxidation of aldose by hypoiodite	Aldose Sugars	Not specified	Not specified	Not specified	Safer reagents, can be performed at room temperature	Less specific, can react with other reducing agents

Experimental Protocols

Detailed methodologies for the key assays are provided below to ensure reproducibility and accurate comparison.

Fehling's Test (Classical Method)

Principle: In an alkaline environment, the aldehyde or ketone group of a reducing sugar reduces the copper(II) ions (blue) in the Fehling's solution to copper(I) oxide (a brick-red precipitate).

Reagents:

• Fehling's Solution A: Dissolve 6.93 g of copper(II) sulfate pentahydrate in distilled water containing a few drops of sulfuric acid and make up to 100 mL.

• Fehling's Solution B: Dissolve 34.6 g of potassium sodium tartrate (Rochelle salt) and 10 g of sodium hydroxide (B78521) in distilled water and make up to 100 mL.

Procedure:

• In a test tube, mix equal volumes of Fehling's Solution A and Fehling's Solution B.

• Add 1 mL of the sample solution to the mixed Fehling's reagent.

• Heat the mixture in a boiling water bath for 5-10 minutes.

• Observe the formation of a precipitate. A brick-red precipitate indicates the presence of reducing sugars.

Quantitative Spectrophotometric Benedict's Test

Principle: This method quantifies the unreacted Cu(II) ions remaining in the supernatant after the reduction reaction with the reducing sugar. The absorbance of the Cu(II) ions is measured spectrophotometrically.

Reagent:

• Benedict's Reagent: Dissolve 173 g of sodium citrate (B86180) and 100 g of anhydrous sodium carbonate in 800 mL of warm distilled water. In a separate beaker, dissolve 17.3 g of copper(II) sulfate pentahydrate in 100 mL of distilled water. Slowly add the copper sulfate solution to the carbonate-citrate solution with constant stirring. Make up the final volume to 1 L with distilled water.

Procedure:

• To 1 mL of Benedict's reagent in a centrifuge tube, add 0.5 mL of the sample solution.

• Heat the mixture in a boiling water bath for 5 minutes.

• Cool the tubes to room temperature and centrifuge to pellet the copper(I) oxide precipitate.

• Carefully transfer the supernatant to a clean cuvette.

• Measure the absorbance of the supernatant at a wavelength of 740 nm against a reagent blank.[3]

• The concentration of the reducing sugar is inversely proportional to the absorbance and can be determined from a standard curve.

Copper-Neocuproine (Cu(II)-Nc) Assay

Principle: Reducing sugars reduce Cu(II) to Cu(I) in an alkaline medium. The resulting Cu(I) ions form a stable, colored complex with neocuproine (B1678164), which can be quantified spectrophotometrically.

Reagents:

• Copper(II) Chloride Solution (2.0 mM)

• Neocuproine Solution (2.25 mM in ethanol)

• Ammonium (B1175870) Acetate (B1210297) Buffer (1.0 M)

Procedure:

• In a test tube, mix 0.50 mL of 2.0 mM CuCl₂, 0.75 mL of 2.25 mM neocuproine solution, and 0.75 mL of 1.0 M ammonium acetate buffer.

• Add a known volume of the sample solution and dilute to a final volume of 2.5 mL with distilled water.

• Incubate the mixture at a controlled temperature (e.g., 50°C) for a specific time (e.g., 30 minutes).

• Cool the solution to room temperature.

• Measure the absorbance of the yellow-orange complex at 450 nm.[4]

• Quantify the reducing sugar concentration using a standard curve prepared with a known sugar like glucose.

3,5-Dinitrosalicylic Acid (DNS) Method

Principle: In an alkaline solution, 3,5-dinitrosalicylic acid (DNSA) is reduced by reducing sugars to 3-amino-5-nitrosalicylic acid, which has a reddish-brown color. The intensity of the color is proportional to the concentration of the reducing sugar.

Reagent:

• DNS Reagent: Dissolve 1 g of 3,5-dinitrosalicylic acid, 30 g of sodium potassium tartrate, and 1.6 g of sodium hydroxide in 100 mL of distilled water.

Procedure:

• Add 1 mL of the sample solution to a test tube.

• Add 1 mL of DNS reagent to the test tube.

• Heat the mixture in a boiling water bath for 5-15 minutes.

• Add 8 mL of distilled water and mix well.

• Cool the solution to room temperature.

• Measure the absorbance at 540 nm.[9]

• Determine the concentration of the reducing sugar from a standard curve.

Logical Workflow for Assay Selection

The choice of an appropriate assay for reducing sugar analysis is critical for obtaining accurate and reliable results. The following diagram illustrates a logical workflow to guide the selection process based on experimental requirements.

Workflow for selecting a reducing sugar assay.

This guide provides a starting point for selecting and implementing an alternative to the Fehling's test. It is recommended to validate the chosen method for your specific sample matrix and experimental conditions to ensure optimal performance. The continued development of novel analytical techniques promises even more sensitive, specific, and high-throughput methods for reducing sugar analysis in the future.

References

• 1. archive.lib.cmu.ac.th [archive.lib.cmu.ac.th]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. Quantification of Reducing Sugars Based on the Qualitative Technique of Benedict - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Spectrophotometric total reducing sugars assay based on cupric reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ncbe.reading.ac.uk [ncbe.reading.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. Silver Nanoparticle Formation-Based Colorimetric Determination of Reducing Sugars in Food Extracts via Tollens’ Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

Navigating the Environmental Maze: A Comparative Guide to Copper(II) Sulfate Pentahydrate and Its Alternatives in Research

For researchers, scientists, and drug development professionals, the choice of chemical reagents extends beyond experimental efficacy to encompass environmental responsibility. Copper(II) sulfate (B86663) pentahydrate, a widely utilized compound in various research applications, has come under scrutiny for its environmental footprint. This guide provides an objective comparison of its environmental impact with that of viable alternatives, supported by experimental data and detailed methodologies, to empower informed and sustainable laboratory practices.

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) is a versatile chemical employed in laboratories as a catalyst in organic synthesis, a component in biochemical assays like the Biuret test for proteins, and as an algaecide and fungicide in specific research settings.[1] However, its utility is shadowed by concerns regarding its ecotoxicity, particularly its impact on aquatic ecosystems and its potential for accumulation in soil.[2][3] This has prompted a search for greener alternatives that offer comparable performance with a reduced environmental burden.

Quantitative Comparison of Environmental Impact

To facilitate a clear comparison, the following tables summarize key quantitative data on the environmental impact of copper(II) sulfate pentahydrate and its primary alternatives.

Table 1: Aquatic Toxicity

Chemical	Test Organism	Endpoint (LC50/EC50)	Concentration	Reference
Copper(II) Sulfate Pentahydrate	Daphnia magna (Water Flea)	48h EC50 Immobilisation	0.022 - 0.08 mg/L	[4]
Copper(II) Sulfate Pentahydrate	Oncorhynchus mykiss (Rainbow Trout)	96h LC50	Varies significantly with water hardness	[3]
Zinc Sulfate	Sulfate-reducing bacteria	Toxicity Constant	2.9 mM⁻¹	[5]
Chelated Copper Algaecide	Pimephales promelas (Fathead Minnow)	48h LC50	0.90 mg/L (as Cu)	[6]
Copper Oxide Nanoparticles	Daphnia magna	48h EC50	Varies with particle size and coating	[7]

Table 2: Terrestrial and Environmental Fate

Chemical	Parameter	Value/Observation	Reference
Copper(II) Sulfate Pentahydrate	Soil Accumulation	High potential for accumulation, particularly in the topsoil.[2][8]	[2][8]
Copper(II) Sulfate Pentahydrate	Soil Microbial Activity	Can negatively impact soil microbial communities.[9]	[9]
Zinc Sulfate	Environmental Impact	Excessive zinc can be toxic to aquatic life, but generally considered less hazardous than copper sulfate.[10]	[10]
Copper Oxide Nanoparticles	Soil Accumulation	Accumulates in soil; smaller nanoparticles show higher mobility and toxicity.[11]	[11]
Chelated Copper Compounds	Soil Mobility	Generally less mobile in soil compared to copper sulfate.	[12]

In-Depth Look at Alternatives

Several alternatives to copper(II) sulfate pentahydrate have emerged, each with its own set of advantages and environmental considerations.

• Zinc Sulfate (ZnSO₄): Often touted as a less toxic alternative, particularly in agricultural applications, zinc sulfate's environmental impact is generally considered to be lower than that of copper sulfate.[10][13] However, it is still important to manage its release into the environment as high concentrations can be harmful to aquatic life.[10]

• Chelated Copper Compounds: In these formulations, the copper ion is bound to an organic molecule, which can reduce its immediate bioavailability and, consequently, its acute toxicity to non-target organisms.[6] Studies have shown that chelated copper algaecides can be significantly less toxic to fish than copper sulfate.[6]

• Copper Oxide Nanoparticles (CuO NPs): The environmental impact of copper oxide nanoparticles is an active area of research. Their toxicity is influenced by factors such as particle size, shape, and surface coating.[7] While they may offer enhanced efficacy in some applications, concerns remain about their potential for bioaccumulation and long-term effects on soil and aquatic ecosystems.[11][14]

• Application-Specific Alternatives:

  • Biuret Test: For protein quantification, the traditional Biuret reagent containing copper sulfate can be replaced by using separate solutions of sodium hydroxide (B78521) and copper(II) sulfate, or by employing Fehling's solutions A and B.[4][15][16][17][18]

  • "Click" Chemistry: In this important reaction for drug discovery and bioconjugation, copper(II) sulfate is a common catalyst. Greener alternatives include using copper nanoparticles, silica-supported copper(I) catalysts, or even copper-free click chemistry approaches for sensitive in vivo applications.[19][20][21][22]

Experimental Protocols for Environmental Impact Assessment

For researchers wishing to assess the environmental impact of these chemicals, standardized protocols are essential. The Organisation for Economic Co-operation and Development (OECD) provides a comprehensive set of guidelines for the testing of chemicals.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test evaluates the effects of a substance on the growth of freshwater microalgae.

• Principle: Exponentially growing cultures of green algae are exposed to various concentrations of the test substance over 72 hours.

• Procedure:

  • Prepare a series of test solutions with at least five different concentrations of the chemical.

  • Inoculate each test flask with a low density of a selected algal species (e.g., Pseudokirchneriella subcapitata).

  • Incubate the flasks under constant light and temperature for 72 hours.

  • Measure the algal biomass (e.g., by cell counts or fluorescence) at 24, 48, and 72 hours.

• Endpoint: The primary endpoint is the inhibition of growth, expressed as the EC50 value, which is the concentration that causes a 50% reduction in growth compared to the control.[23][24][25]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to aquatic invertebrates.

• Principle: Young daphnids (Daphnia magna) are exposed to a range of concentrations of the test substance for 48 hours.

• Procedure:

  • Use daphnids that are less than 24 hours old.

  • Prepare test solutions with at least five concentrations in a geometric series.

  • Place a set number of daphnids (e.g., 20) in each test concentration and a control.

  • Observe and record the number of immobilized daphnids at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

• Endpoint: The main endpoint is the EC50 at 48 hours, representing the concentration at which 50% of the daphnids are immobilized.[6][26][27][28][29]

OECD 203: Fish, Acute Toxicity Test

This guideline details a method for determining the acute lethal toxicity of a substance to fish.

• Principle: Fish are exposed to the test substance for a 96-hour period.

• Procedure:

  • Select a suitable fish species (e.g., Zebrafish, Rainbow Trout).

  • Prepare at least five test concentrations in a geometric series.

  • Introduce a specified number of fish into each test tank and a control tank.

  • Record mortalities and any abnormal behavioral or physiological responses at 24, 48, 72, and 96 hours.

• Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal to 50% of the test fish within the 96-hour exposure period.[30][31][32][33][34]

Visualizing Environmental Assessment and Impact Pathways

To better understand the processes involved, the following diagrams illustrate key workflows and concepts.

References

• 1. Copper Sulfate (CuSO4): An Efficient Reagent in Organic Synthesis | CoLab [colab.ws]
• 2. geneticliteracyproject.org [geneticliteracyproject.org]
• 3. Copper Sulfate Fact Sheet [npic.orst.edu]
• 4. Can I prepare Biuret reagent with NaOH and CuSO4? | UK Science Technician Community [community.preproom.org]
• 5. researchgate.net [researchgate.net]
• 6. oecd.org [oecd.org]
• 7. biointerfaceresearch.com [biointerfaceresearch.com]
• 8. mdpi.com [mdpi.com]
• 9. Long-term effects of copper exposure to agricultural soil function and microbial community structure at a controlled and experimental field site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. News - Comparative Analysis of Ferrous Sulfate, Zinc Sulfate, and Copper Sulfate [wit-stone.com]
• 11. Shorter lifetime of a soil invertebrate species when exposed to copper oxide nanoparticles in a full lifespan exposure test - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The environmental impact of copper sulfate | Journal of Nutrient Management [jofnm.com]
• 14. In vivo and vitro studies of Cu-based nanoparticle toxicity in invertebrate worms: A review | EQA - International Journal of Environmental Quality [eqa.unibo.it]
• 15. Biuret Test for Protein - Brilliant Biology Student [brilliantbiologystudent.weebly.com]
• 16. NEET UG : Biuret test [unacademy.com]
• 17. vector-food.pl [vector-food.pl]
• 18. chemtalk.com.au [chemtalk.com.au]
• 19. benchchem.com [benchchem.com]
• 20. chemrxiv.org [chemrxiv.org]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. shop.fera.co.uk [shop.fera.co.uk]
• 24. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH [ibacon.com]
• 25. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
• 26. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 27. catalog.labcorp.com [catalog.labcorp.com]
• 28. shop.fera.co.uk [shop.fera.co.uk]
• 29. biotecnologiebt.it [biotecnologiebt.it]
• 30. oecd.org [oecd.org]
• 31. eurofins.com.au [eurofins.com.au]
• 32. Acute toxicity of injected drugs and substances in fish [protocols.io]
• 33. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 34. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]

A Comparative Analysis of the Thermal Decomposition of Copper(II) Sulfate Pentahydrate and Other Common Hydrates

A detailed guide for researchers, scientists, and drug development professionals on the thermal decomposition characteristics of common inorganic hydrates, with a focus on copper(II) sulfate (B86663) pentahydrate. This document provides a comparative analysis based on experimental data, detailed methodologies for thermogravimetric analysis (TGA), and visual representations of decomposition pathways and experimental workflows.

Introduction

Hydrated inorganic salts are crucial in various scientific and industrial applications, including pharmaceuticals, catalysis, and materials science. Their thermal stability and dehydration characteristics are critical parameters that influence their storage, processing, and efficacy. This guide presents a comparative thermal decomposition analysis of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) against two other common hydrates: magnesium sulfate heptahydrate (MgSO₄·7H₂O) and calcium chloride dihydrate (CaCl₂·2H₂O). The data and protocols herein provide a foundational understanding for researchers working with these and similar compounds.

Comparative Thermal Decomposition Data

The thermal decomposition of hydrates is a multi-stage process involving the sequential loss of water molecules of crystallization, followed by the decomposition of the anhydrous salt at higher temperatures. The precise temperature ranges for these events are key identifiers of the compound's thermal stability. The following table summarizes the key decomposition stages and corresponding temperature ranges for the three hydrates, as determined by thermogravimetric analysis (TGA).

Hydrate (B1144303)	Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Products
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	Stage 1: Loss of 2 H₂O	~50 - 150	~14.4	CuSO₄·3H₂O
Stage 2: Loss of 2 H₂O	~50 - 150	~14.4	CuSO₄·H₂O
Stage 3: Loss of 1 H₂O	~173 - 260	~7.2	CuSO₄
Stage 4: Decomposition	>600	~36.8	CuO, SO₃, O₂, SO₂
Magnesium Sulfate Heptahydrate (MgSO₄·7H₂O)	Stage 1: Loss of 1 H₂O	< 50	~7.3	MgSO₄·6H₂O
Stage 2: Loss of 5 H₂O	~50 - 150	~36.5	MgSO₄·H₂O
Stage 3: Loss of 1 H₂O	~250 - 320	~7.3	MgSO₄
Stage 4: Decomposition	>1124	~48.7	MgO, SO₃
Calcium Chloride Dihydrate (CaCl₂·2H₂O)	Stage 1: Loss of 2 H₂O	~100 - 200	~24.5	CaCl₂
Stage 2: Melting of Anhydrous Salt	~772	-	Molten CaCl₂

Experimental Protocol: Thermogravimetric Analysis (TGA)

The following protocol outlines a standardized method for the thermogravimetric analysis of hydrated salts to ensure reproducible and comparable results.

Objective: To determine the thermal stability and decomposition profile of hydrated inorganic salts.

Apparatus:

• Thermogravimetric Analyzer (TGA) with a high-precision balance and programmable furnace.

• Inert gas supply (e.g., Nitrogen, Argon) with flow control.

• Alumina or platinum crucibles.

• Microbalance for accurate sample weighing.

Procedure:

• Sample Preparation:

  • Ensure the hydrate sample is crystalline and has a uniform particle size.

  • Accurately weigh 5-10 mg of the sample into a pre-tared TGA crucible.

• Instrument Setup:

  • Calibrate the TGA instrument for temperature and mass according to the manufacturer's guidelines.

  • Set the purge gas to high-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere.

  • Set the initial temperature to ambient (~25°C).

• Thermal Program:

  • Equilibrate the sample at the initial temperature for 5-10 minutes.

  • Heat the sample from ambient temperature to 1000°C (or a higher temperature if the final decomposition is of interest) at a constant heating rate of 10°C/min.

• Data Acquisition:

  • Record the sample mass (in %) as a function of temperature.

  • Simultaneously record the derivative of the mass loss curve (DTG curve), which shows the rate of mass change and helps to identify the temperatures of maximum decomposition rates.

• Data Analysis:

  • Analyze the TGA curve to identify the distinct mass loss steps.

  • Determine the temperature range for each step.

  • Calculate the percentage mass loss for each step and correlate it to the number of water molecules lost or the decomposition of the anhydrous salt.

  • Use the DTG curve to pinpoint the peak decomposition temperatures for each stage.

Visualizing Decomposition and Experimental Workflow

Graphical representations are invaluable for understanding complex processes. The following diagrams, generated using Graphviz, illustrate the thermal decomposition pathway of copper(II) sulfate pentahydrate and a general workflow for the comparative analysis of hydrates.

Caption: Thermal decomposition pathway of Copper(II) Sulfate Pentahydrate.

Safety & Regulatory Compliance

Safeguarding Your Laboratory and the Environment: Proper Disposal of Copper(II) Sulfate Pentahydrate

For researchers, scientists, and drug development professionals, meticulous adherence to safety protocols is paramount, extending beyond the bench to the responsible disposal of chemical waste. Copper(II) sulfate (B86663) pentahydrate, a common laboratory reagent, is classified as an environmental hazard due to its toxicity to aquatic life and must be disposed of with care to prevent environmental contamination.[1][2][3][4][5][6] This guide provides essential, step-by-step procedures for the safe and compliant disposal of copper(II) sulfate pentahydrate, ensuring the protection of both laboratory personnel and the ecosystem.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle copper(II) sulfate pentahydrate, whether in solid or solution form, with appropriate personal protective equipment (PPE). This includes chemical safety goggles, gloves, and a lab coat.[5][7][8] All handling of solid copper(II) sulfate pentahydrate that may generate dust should be conducted in a well-ventilated area or a fume hood to avoid inhalation.[1][2][5][8]

In Case of a Spill:

• Isolate the Area: Prevent further spread of the material.

• Containment: For solutions, use an inert absorbent material. For solid spills, sweep up the material, avoiding dust generation.[1][8][9]

• Collection: Place the contained waste into a suitable, clearly labeled, and sealed container for disposal.[1][8][9]

• Decontamination: Clean the spill area thoroughly.

• Do Not: Do not wash spills into sewers or drains.[1][2][3][10][11]

Disposal Decision Workflow

The appropriate disposal method for copper(II) sulfate pentahydrate depends on its form (solid or aqueous solution), its purity, and the availability of institutional waste management resources. The following workflow provides a logical approach to selecting the correct disposal procedure.

Caption: Decision workflow for copper(II) sulfate pentahydrate disposal.

Operational Disposal Plans

Plan A: Reuse and Recycling

For uncontaminated or relatively pure copper(II) sulfate, reuse is the most environmentally friendly and cost-effective option.

• Solid Copper(II) Sulfate: Unused or excess reagent-grade solid can be returned to its original container if uncontaminated.

• Aqueous Solutions: Solutions that have been used in non-contaminating applications, such as for growing crystals or in some electrolysis experiments, can be filtered and stored for future use.[12][13] If the concentration is unknown, it can be used in applications where molarity is not critical.[13] Evaporation of the water can also be performed to reclaim the crystals for reuse.[12][13][14]

Plan B: Chemical Treatment (Precipitation)

For dilute or contaminated aqueous solutions, chemical precipitation is an effective method to convert the soluble and toxic copper(II) ions into an insoluble, more stable compound that can be easily separated from the liquid waste. This significantly reduces the environmental impact.

Experimental Protocol: Precipitation as Copper Carbonate

This protocol details the conversion of aqueous copper(II) sulfate to the insoluble copper(II) carbonate.

• Preparation: Work in a fume hood. Ensure you have the copper(II) sulfate solution, a solution of sodium carbonate (soda ash), a suitably sized beaker, a stirring rod, filtration apparatus (funnel, filter paper), and a container for the solid waste.

• Reaction: Slowly add the sodium carbonate solution to the copper(II) sulfate solution while stirring continuously. A greenish precipitate of copper carbonate will form.[15]

  • The reaction is: CuSO₄(aq) + Na₂CO₃(aq) → CuCO₃(s) + Na₂SO₄(aq)

• Completion: Continue adding sodium carbonate solution until no more precipitate is formed.

• Separation: Allow the precipitate to settle. Separate the solid copper carbonate from the liquid by filtration.[15]

• Drying: Allow the filtered copper carbonate to dry.

• Disposal:

  • Solid: The dried copper carbonate precipitate should be collected in a labeled container and disposed of as solid hazardous waste through your institution's environmental health and safety office.[7]

  • Filtrate: The remaining liquid (filtrate) contains sodium sulfate. While significantly less harmful than copper sulfate, it should still be disposed of in accordance with local regulations.[16] It may be permissible to neutralize and flush it down the drain with a large excess of water, but always consult your local guidelines first.[16]

Experimental Protocol: Precipitation as Copper Phosphate (B84403)

This protocol outlines the precipitation of copper(II) ions as insoluble copper(II) phosphate.

• Preparation: Work in a fume hood. Prepare the copper solution, solid trisodium (B8492382) phosphate (Na₃PO₄), a beaker, stirring rod, and filtration equipment.

• Calculation: For effective precipitation, a 2x molar excess of sodium phosphate is recommended.[16]

• Reaction: Add the calculated amount of solid trisodium phosphate to the copper solution and stir to ensure complete mixing.[16] A turquoise precipitate of copper(II) phosphate will form.[16]

  • The reaction is: 3CuSO₄(aq) + 2Na₃PO₄(aq) → Cu₃(PO₄)₂(s) + 3Na₂SO₄(aq)

• Separation and Disposal: Follow steps 4-6 from the copper carbonate protocol to filter, dry, and dispose of the resulting copper phosphate precipitate and the filtrate. The solid waste should be disposed of in an approved landfill.[7][16]

Parameter	Precipitation with Sodium Carbonate	Precipitation with Sodium Phosphate
Precipitating Agent	Sodium Carbonate (Na₂CO₃)	Trisodium Phosphate (Na₃PO₄)
Product	Copper(II) Carbonate (CuCO₃)	Copper(II) Phosphate (Cu₃(PO₄)₂)
Appearance	Green precipitate[15]	Turquoise precipitate[16]
Example Reactant Ratio	Stoichiometric or slight excess	2x molar excess recommended[16]
Disposal of Solid	Hazardous solid waste[7]	Approved landfill[7][16]

Plan C: Disposal as Hazardous Waste

If reuse or chemical treatment is not feasible, all forms of copper(II) sulfate pentahydrate waste must be disposed of as hazardous waste.

• Solid Waste: Place in a clearly labeled, sealed, and appropriate container.

• Aqueous Waste: Collect in a designated, labeled container for hazardous aqueous waste. Do not mix with other incompatible waste streams.

In all cases, disposal must be handled through your institution's designated hazardous waste management program, which will ensure compliance with all local, state, and federal regulations.[1][8][10][11][17] Never pour copper(II) sulfate solutions down the drain or dispose of the solid in the regular trash.[1][2][3][10][11]

References

• 1. southernag.com [southernag.com]
• 2. chemsupply.com.au [chemsupply.com.au]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. redox.com [redox.com]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. tygrisindustrial.com [tygrisindustrial.com]
• 7. intralabs.co.uk [intralabs.co.uk]
• 8. wiki.nanofab.ucsb.edu [wiki.nanofab.ucsb.edu]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. nj.gov [nj.gov]
• 11. nj.gov [nj.gov]
• 12. chemtalk.com.au [chemtalk.com.au]
• 13. Disposal of Copper (II) Sulfate | UK Science Technician Community [community.preproom.org]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. flinnsci.ca [flinnsci.ca]
• 17. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]

Essential Safety and Logistical Information for Handling Copper(II) Sulfate Pentahydrate

For Immediate Reference: Personal Protective Equipment (PPE) is mandatory when handling Copper(II) sulfate (B86663) pentahydrate. This document provides detailed operational and disposal plans to ensure the safe handling of this chemical in a laboratory setting. The following procedures are designed for researchers, scientists, and drug development professionals to minimize exposure and mitigate risks.

Operational Plan: Handling Copper(II) Sulfate Pentahydrate

Safe handling of Copper(II) sulfate pentahydrate requires adherence to specific procedures to prevent contact, inhalation, and ingestion. Engineering controls, such as fume hoods and adequate ventilation, are the primary line of defense. When these controls are insufficient to maintain exposure below permissible limits, appropriate PPE must be used.

1. Weighing and Aliquoting Solid Copper(II) Sulfate Pentahydrate:

• Objective: To safely weigh and transfer the solid chemical.

• Location: Perform this task in a designated area with good ventilation, preferably within a fume hood or a ventilated balance enclosure.

• Procedure:

  • Don appropriate PPE as outlined in the tables below. This includes a lab coat, chemical-resistant gloves (Nitrile, Neoprene, or PVC), and safety glasses with side shields or chemical splash goggles.

  • If there is a risk of dust generation that cannot be controlled by ventilation, a NIOSH-approved respirator is required.[1][2][3]

  • Use a scoop or spatula to transfer the solid. Avoid creating dust clouds.

  • Clean any spills immediately using a wet paper towel to avoid dust dispersal.

  • After handling, wash hands thoroughly with soap and water, even after wearing gloves.

2. Preparation of Aqueous Solutions:

• Objective: To safely dissolve solid Copper(II) sulfate pentahydrate in a solvent.

• Location: This procedure should be carried out in a fume hood.

• Procedure:

  • Ensure all required PPE is correctly worn, including a lab coat, chemical-resistant gloves, and chemical splash goggles. A face shield is recommended when handling larger volumes.

  • Slowly add the pre-weighed solid to the solvent while stirring to prevent splashing.

  • Be aware that dissolving Copper(II) sulfate can be exothermic. Use appropriate glassware that can withstand temperature changes.

  • Clearly label the prepared solution with the chemical name, concentration, date, and hazard symbols.

3. Spill Cleanup:

• Objective: To safely clean and decontaminate a spill of Copper(II) sulfate pentahydrate.

• Procedure for Solid Spills:

  • Evacuate non-essential personnel from the area.

  • Don the appropriate PPE, including a respirator if the spill is large or in a poorly ventilated area.

  • Carefully sweep up the spilled solid, avoiding dust generation. A HEPA-filtered vacuum can also be used.[2]

  • Place the collected material into a sealed, labeled container for disposal.

  • Clean the spill area with a damp cloth or paper towels.

• Procedure for Solution Spills:

  • Contain the spill with absorbent materials (e.g., spill pillows, absorbent pads).

  • Wearing appropriate PPE, collect the absorbed material and place it in a sealed, labeled container for disposal.

  • Decontaminate the spill area with water and a suitable cleaning agent.

Data Presentation: Personal Protective Equipment Specifications

The following tables summarize the quantitative data for the selection of appropriate PPE when handling Copper(II) sulfate pentahydrate.

Table 1: Respiratory Protection based on Copper Dust Exposure Levels

Exposure Concentration (as Cu)	Required Respirator Type (NIOSH-approved)	Assigned Protection Factor (APF)
Up to 10 mg/m³	N95, R95, or P95 filtering facepiece (or half-mask respirator with corresponding filters)	10
Up to 50 mg/m³	Full-facepiece respirator with N100, R100, or P100 filters	50
Above 50 mg/m³	Powered Air-Purifying Respirator (PAPR) with HEPA filters or a supplied-air respirator	>50

Data sourced from NIOSH recommendations for copper dusts and mists.[1][4] The OSHA Permissible Exposure Limit (PEL) and NIOSH Recommended Exposure Limit (REL) for copper dusts and mists is 1 mg/m³ over an 8-hour time-weighted average.[1][2][3][5][6][7]

Table 2: Glove Material Breakthrough Time for Acidic Solutions (Proxy for Copper(II) Sulfate Solutions)

Glove Material	Thickness	Breakthrough Time for Sulfuric Acid (47%)	Breakthrough Time for Hydrochloric Acid (37%)	General Recommendation
Nitrile	5-mil or greater	> 480 minutes	> 480 minutes	Excellent for splash protection and handling of dilute to moderately concentrated solutions.[8][9][10][11][12][13]
Neoprene	26-mil (0.66mm)	> 480 minutes	> 480 minutes	Excellent for prolonged contact and handling of concentrated solutions.[14][15][16][17]
PVC	Varies	> 480 minutes	> 480 minutes	Good for handling dilute solutions.
Butyl Rubber	Varies	> 480 minutes	> 480 minutes	Excellent for handling strong acids.[16][17]

Breakthrough times are indicative and can vary based on glove manufacturer, thickness, and specific working conditions. Always inspect gloves for any signs of degradation before use.

Mandatory Visualization: PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate Personal Protective Equipment when handling Copper(II) sulfate pentahydrate.

Caption: PPE selection workflow for Copper(II) sulfate pentahydrate.

Disposal Plan

Proper disposal of Copper(II) sulfate pentahydrate and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Copper(II) Sulfate Pentahydrate (Solid and Solutions):

• Collection: Collect all waste containing Copper(II) sulfate pentahydrate in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

• Storage: Store the waste container in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials.

• Disposal: Arrange for pickup and disposal by a certified hazardous waste management company, following all local, state, and federal regulations.

2. Contaminated PPE and Materials:

• Gloves, Lab Coats, and Absorbents: All disposable PPE and materials that have come into contact with Copper(II) sulfate pentahydrate should be considered hazardous waste.

• Collection: Place contaminated items in a sealed, labeled hazardous waste bag or container immediately after use.

• Disposal: Dispose of as solid hazardous waste through your institution's EHS-approved procedures. Do not discard in regular trash.

3. Empty Containers:

• Decontamination: Triple-rinse empty containers with a suitable solvent (e.g., water). Collect the rinsate as hazardous waste.

• Disposal: Once decontaminated, the container can be disposed of according to institutional guidelines, which may allow for recycling or disposal as non-hazardous waste. Deface the label before disposal.

By adhering to these operational and disposal plans, you can significantly enhance safety and minimize risks when working with Copper(II) sulfate pentahydrate. Always consult your institution's specific safety protocols and EHS department for any additional requirements.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Copper (dusts and mists, as Cu) [cdc.gov]
• 2. tagis.dep.wv.gov [tagis.dep.wv.gov]
• 3. nj.gov [nj.gov]
• 4. restoredcdc.org [restoredcdc.org]
• 5. Copper dusts and mists - IDLH | NIOSH | CDC [cdc.gov]
• 6. pyrodata.com [pyrodata.com]
• 7. COPPER, DUSTS & MISTS (as Cu) | Occupational Safety and Health Administration [osha.gov]
• 8. wellbefore.com [wellbefore.com]
• 9. gloves.com [gloves.com]
• 10. soscleanroom.com [soscleanroom.com]
• 11. uk.unigloves.com [uk.unigloves.com]
• 12. aibonsafety.com [aibonsafety.com]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. solusgrp.com [solusgrp.com]
• 15. rainbowtech.net [rainbowtech.net]
• 16. heightechsafety.com.au [heightechsafety.com.au]
• 17. esafetysupplies.com [esafetysupplies.com]